2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

• CAS: 1261972-19-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

Prepared by: Gemini, Senior Application Scientist

Introduction

In the landscape of modern drug discovery and materials science, the precise structural characterization of novel chemical entities is a non-negotiable cornerstone of research and development. The molecule 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a polysubstituted biaryl compound, a structural motif prevalent in pharmacologically active agents and functional materials. Its unique arrangement of halogen and hydroxyl groups necessitates a rigorous, multi-technique approach to unambiguously confirm its constitution and connectivity. Misinterpretation of isomeric structures can lead to significant setbacks in development pipelines, making definitive elucidation paramount.

This guide provides a comprehensive, field-proven strategy for the complete structural verification of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. Moving beyond a mere listing of techniques, we will explore the causality behind the experimental choices, demonstrating how a synergistic application of mass spectrometry, infrared spectroscopy, and advanced nuclear magnetic resonance experiments creates a self-validating system for structural confirmation. The methodologies described herein are grounded in established analytical principles and are designed to provide researchers with a robust framework for tackling complex small molecule characterization.

Foundational Analysis: Molecular Formula and Functional Group Identification

Before delving into complex connectivity experiments, the initial steps focus on confirming the elemental composition and identifying the key functional groups present. This foundational data provides the building blocks for the subsequent, more detailed structural puzzle.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Causality: The first objective is to verify the molecular formula. Low-resolution mass spectrometry can be ambiguous, but HRMS provides mass accuracy to within a few parts per million (ppm), enabling the confident determination of the elemental composition from the exact mass. For this molecule, the presence of chlorine, with its characteristic isotopic signature (³⁵Cl and ³⁷Cl), provides an immediate and powerful validation point.

Expected Data: The theoretical molecular formula is C₁₃H₈ClFO₃. The expected mass spectrum will exhibit a distinctive M/M+2 isotopic pattern. The natural abundance of ³⁵Cl is approximately 75.8% and ³⁷Cl is 24.2%, resulting in a peak intensity ratio of roughly 3:1 for the molecular ions[1].

Parameter	Expected Value
Molecular Formula	C₁₃H₈ClFO₃
Monoisotopic Mass (M)	266.01495 u (for ¹²C₁₃¹H₈³⁵Cl¹⁹F¹⁶O₃)
M+2 Peak	268.01200 u (for ¹²C₁₃¹H₈³⁷Cl¹⁹F¹⁶O₃)
Isotopic Ratio (M:M+2)	~3:1

Experimental Protocol: HRMS (Electrospray Ionization - ESI)

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, equipped with an ESI source.

• Analysis Mode: Operate in negative ion mode to deprotonate the carboxylic acid and phenolic hydroxyl groups, which typically yields a strong [M-H]⁻ ion.

• Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.

• Validation: Confirm the measured exact mass of the [M-H]⁻ ion is within 5 ppm of the calculated value. Verify the presence of the [M+2-H]⁻ peak at the correct m/z and in the expected ~3:1 abundance ratio.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Causality: FTIR spectroscopy is an efficient, non-destructive technique for identifying the functional groups within a molecule. For the target compound, we expect to see characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O), and carbon-halogen (C-F, C-Cl) bonds. The broadness of the O-H stretch is particularly indicative of the hydrogen-bonded carboxylic acid dimer that typically exists in the solid state[2][3].

Expected Absorption Bands:

Functional Group	Bond	Expected Wavenumber (cm⁻¹)	Characteristics
Carboxylic Acid	O-H stretch	2500-3300	Very broad, due to hydrogen bonding
Hydroxyl (Phenol)	O-H stretch	3200-3600	Broad, may be partially obscured by the COOH O-H
Carbonyl (Aromatic Acid)	C=O stretch	1680-1710	Strong, sharp. Position is lowered by conjugation[4].
Aromatic Rings	C=C stretch	1450-1600	Multiple medium to strong bands
Carboxylic Acid/Phenol	C-O stretch	1210-1320	Strong intensity
Carbon-Fluorine	C-F stretch	1000-1400	Strong, often in the fingerprint region
Carbon-Chlorine	C-Cl stretch	600-800	Medium to strong, dependent on substitution pattern

Experimental Protocol: FTIR (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Background Collection: Run a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum: Apply pressure to ensure good contact between the sample and the crystal, and collect the sample spectrum.

• Data Processing: The collected interferogram is Fourier-transformed to produce the final spectrum. Perform a background subtraction.

• Analysis: Identify the characteristic absorption peaks and compare them to the expected values.

Unambiguous Connectivity: The Power of 2D NMR Spectroscopy

While MS and IR confirm the pieces are present, Nuclear Magnetic Resonance (NMR) spectroscopy reveals how they are connected. A combination of 1D and 2D NMR experiments is required to definitively assign every proton and carbon and to prove the connectivity between the two aromatic rings.

Predicted NMR Spectral Data

The following table summarizes the predicted chemical shifts for the protons and carbons of the target molecule. These predictions are based on established substituent effects in aromatic systems[5]. The atom numbering scheme is provided below for clarity.

Table 2.1: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Atom #	Type	Predicted ¹H Shift (ppm)	Multiplicity	Predicted ¹³C Shift (ppm)
1	C	-	-	~132
2	C-Cl	-	-	~138
3	C-H	~7.9	d	~131
4	C	-	-	~145
5	C-H	~7.3	dd	~118
6	C-H	~7.8	d	~130
7 (COOH)	C=O	-	-	~167
8 (COOH)	O-H	>12.0	br s	-
1'	C	-	-	~125
2'	C-H	~7.2	d	~116
3'	C-F	-	-	~155 (d, ¹JCF ≈ 245 Hz)
4'	C-OH	-	-	~148 (d, ²JCF ≈ 12 Hz)
5'	C-H	~7.0	t	~119
6'	C-H	~7.3	dd	~124
9' (OH)	O-H	~10.0	br s	-

The Strategic NMR Workflow

A sequential and logical application of NMR experiments is crucial for efficient and accurate structure elucidation.

Caption: Strategic workflow for NMR-based structure elucidation.

Detailed NMR Protocols and Interpretation

Experimental Protocol: General NMR

• Sample Preparation: Dissolve 10-15 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve the polar compound and to slow the exchange of the acidic -OH and -COOH protons, allowing them to be observed.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• Acquisition: Perform standard 1D ¹H, 1D ¹³C{¹H}, and 2D COSY, HSQC, and HMBC experiments using predefined parameter sets.

Interpretation:

• ¹H NMR & ¹H-¹H COSY: The ¹H spectrum will show two distinct aromatic spin systems. The COSY spectrum is essential to link coupled protons. For example, on the benzoic acid ring, a correlation between the proton at position 5 (H5) and the protons at H3 and H6 will be observed, establishing their neighborly relationship. Similarly, the spin system on the second ring (H2', H5', H6') will be identified.

• ¹H-¹³C HSQC: This experiment directly correlates each proton signal to the carbon signal it is attached to. It allows for the unambiguous assignment of all protonated carbons (C3, C5, C6, C2', C5', C6').

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment for confirming the overall framework. It reveals correlations between protons and carbons that are 2 or 3 bonds away. The key correlations to observe are:

  • Inter-ring Connectivity: A correlation from H2' and/or H6' to the C4 carbon of the benzoic acid ring. This is the definitive proof of the C4-C1' bond that connects the two phenyl rings.

  • Carboxylic Acid Position: Correlations from H3 and H5 to the carbonyl carbon (C7) will confirm the position of the carboxylic acid group relative to the biaryl linkage.

  • Chlorine Position: The absence of a proton at C2, combined with the chemical shift of C2 (~138 ppm), confirms the location of the chlorine atom.

  • Fluorine and Hydroxyl Positions: Long-range ¹H-¹³C and ¹⁹F-¹³C couplings will confirm the substitution pattern on the second ring. For instance, the proton H2' will show a correlation to C4' and C1', while H5' will correlate to C3' and C1'.

Caption: Key HMBC correlations confirming the C4-C1' biaryl linkage.

The Definitive Proof: Single-Crystal X-ray Crystallography

Expertise & Causality: While the combination of MS and NMR provides an exceptionally high degree of confidence, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of structure. This technique determines the precise three-dimensional arrangement of atoms in space, confirming not only connectivity but also bond lengths, bond angles, and intermolecular interactions in the solid state[6][7][8]. Obtaining a diffraction-quality single crystal is often the rate-limiting step, but the resulting data is considered the gold standard for structure proof[9][10].

Experimental Protocol: X-ray Crystallography

• Crystallization: Grow single crystals of the compound. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A variety of solvents and solvent mixtures (e.g., ethanol/water, acetone, ethyl acetate/hexane) should be screened.

• Crystal Mounting: Select a suitable, defect-free crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a single-crystal X-ray diffractometer. A stream of cold nitrogen (~100 K) is used to minimize thermal motion. The crystal is rotated in the X-ray beam, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial electron density map. This model is refined against the experimental data to yield the final atomic positions, bond lengths, and angles.

• Validation: The final structure is validated using metrics such as the R-factor, goodness-of-fit (GooF), and analysis of the residual electron density map.

Conclusion

The structure elucidation of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a multi-faceted process where each analytical technique provides a unique and complementary piece of the puzzle. The journey begins with High-Resolution Mass Spectrometry to confirm the molecular formula and the presence of chlorine. FTIR spectroscopy then provides a quick and reliable confirmation of the essential functional groups. The core of the elucidation lies in a strategic suite of NMR experiments, culminating in the 2D HMBC spectrum, which definitively establishes the atomic connectivity, including the crucial link between the two aromatic rings. Finally, single-crystal X-ray crystallography serves as the ultimate arbiter, providing an unassailable three-dimensional map of the molecule. By following this integrated and self-validating workflow, researchers can achieve complete confidence in the structure of their target compound, ensuring the integrity of subsequent scientific endeavors.

References

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• Google Patents. (n.d.). CN102766043A - Preparation method for 3- (2-chloro-4- (trifluoromethyl) phenoxy) -benzoic acid.

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• Google Patents. (n.d.). CN105732357A - 2-chloro-4-fluorobenzoic acid and preparation method thereof.

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• ACS Publications. (1959). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Retrieved from [Link]

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An In-depth Technical Guide to the Potential Biological Targets of Fluorinated Benzoic Acid Derivatives

Introduction: The Strategic Role of Fluorine in Benzoic Acid Scaffolds

The incorporation of fluorine into pharmacologically active molecules is a pivotal strategy in modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its small size, high electronegativity, and the remarkable stability of the carbon-fluorine bond—confer significant advantages upon a parent scaffold. When applied to the versatile and privileged benzoic acid framework, these properties can profoundly enhance a compound's metabolic stability, lipophilicity, bioavailability, and binding affinity for its biological targets.[1] This strategic fluorination has unlocked a diverse array of therapeutic applications for benzoic acid derivatives, transforming them into potent modulators of enzymes, receptors, and ion channels. This guide provides an in-depth exploration of the key biological targets of these compounds, detailing their mechanisms of action, and presenting robust experimental workflows for their identification and characterization, tailored for researchers, scientists, and drug development professionals.

Section 1: Enzyme Inhibition – Precision Targeting of Catalytic Sites

Fluorinated benzoic acid derivatives have emerged as highly effective and often selective inhibitors of several critical enzyme classes. The electron-withdrawing nature of fluorine can alter the acidity of the carboxylic acid group and influence key interactions within the enzyme's active site, leading to potent inhibition.

Cyclooxygenase (COX) Enzymes: Modulating the Inflammatory Cascade

Many fluorinated benzoic acid derivatives function as non-steroidal anti-inflammatory drugs (NSAIDs) by inhibiting cyclooxygenase (COX) enzymes, which are central to the synthesis of pro-inflammatory prostaglandins.[2] The primary mechanism involves blocking the enzyme's catalytic activity. Newer generations of these drugs have been designed to selectively target COX-2, the inducible isoform highly expressed during inflammation, over the constitutively expressed COX-1, thereby reducing gastrointestinal side effects.[2][3]

Mechanism of Action: Fluorinated NSAIDs typically act as competitive inhibitors, binding to the active site of COX enzymes and preventing the substrate, arachidonic acid, from being converted into prostaglandin H2. The fluorination can enhance the binding affinity and, in some cases, contribute to the selectivity for COX-2 over COX-1.

A. Signaling Pathway: COX-2 Mediated Prostaglandin Synthesis

Caption: Inhibition of the COX-2 pathway by fluorinated benzoic acid derivatives.

Quantitative Data: COX-2 Inhibition

Compound Class	Specific Derivative Example	Target	IC50 (nM)	Reference
Pyrazole Derivatives	PYZ31 (pyrazole-containing scaffold)	COX-2	19.87	[3][4]

| Celecoxib (Standard) | Celecoxib | COX-2 | 35.56 |[4] |

Experimental Protocol: COX Fluorescent Inhibitor Screening Assay [1][5][6][7][8] This protocol provides a method for high-throughput screening of COX-1 and COX-2 inhibitors.

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Reconstitute human recombinant COX-2 enzyme in the assay buffer. Keep on ice.

  • Prepare a solution of Hemin in a suitable solvent.

  • Prepare the fluorescent probe solution (e.g., ADHP - 10-acetyl-3,7-dihydroxyphenoxazine).

  • Prepare the substrate solution (Arachidonic Acid) in ethanol or DMSO.

  • Prepare a 10X stock solution of the test inhibitor (fluorinated benzoic acid derivative) in a suitable solvent (e.g., DMSO).

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of Assay Buffer.

  • Add 10 µL of Hemin solution.

  • For inhibitor wells, add 10 µL of the 10X test inhibitor solution. For control wells, add 10 µL of the solvent.

  • Add 10 µL of the COX-2 enzyme solution to all wells except the 'no enzyme' control.

  • Incubate the plate for 5 minutes at room temperature to allow for inhibitor binding.

  • Add 10 µL of the ADHP probe solution to each well.

  • Initiate the reaction by adding 10 µL of the Arachidonic Acid solution to all wells.

• Data Acquisition and Analysis:

  • Immediately after adding the substrate, incubate the plate for 2 minutes at room temperature.

  • Measure the fluorescence using a plate reader with excitation at 530-540 nm and emission at 585-595 nm.

  • Calculate the percent inhibition for each inhibitor concentration relative to the control wells.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Protein Tyrosine Phosphatase MEG2 (PTP-MEG2): Enhancing Insulin Signaling

Certain fluorinated benzoic acids serve as crucial building blocks for the synthesis of potent and selective inhibitors of Protein Tyrosine Phosphatase MEG2 (PTP-MEG2).[9] PTP-MEG2 is recognized as a negative regulator of insulin signaling.[10] Its inhibition, therefore, represents a promising therapeutic strategy for type 2 diabetes.

Mechanism of Action: PTP-MEG2 dephosphorylates key components of the insulin signaling pathway, such as the insulin receptor, thereby dampening the downstream signal.[10] Inhibitors designed from fluorinated benzoic acid precursors bind to the active site of PTP-MEG2, preventing this dephosphorylation and thus enhancing insulin sensitivity.

B. Signaling Pathway: PTP-MEG2 in Insulin Signaling

Caption: Inhibition of PTP-MEG2 enhances insulin receptor signaling.

Experimental Protocol: In Vitro PTP-MEG2 Inhibition Assay [11][12] This protocol uses a fluorogenic substrate to measure the enzymatic activity of PTP-MEG2.

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 50 mM Bis-Tris pH 6.0, 2 mM EDTA, 5 mM DTT).

  • Reconstitute purified recombinant PTP-MEG2 enzyme in Assay Buffer. Keep on ice.

  • Prepare the fluorogenic substrate solution, such as 6,8-Difluoro-4-Methylumbelliferyl Phosphate (DiFMUP), in Assay Buffer.

  • Prepare serial dilutions of the test inhibitor in a suitable solvent (e.g., DMSO), followed by a final dilution in Assay Buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of the diluted test inhibitor or solvent control to the appropriate wells.

  • Add 20 µL of the PTP-MEG2 enzyme solution to each well.

  • Incubate the plate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 25 µL of the DiFMUP substrate solution to each well.

• Data Acquisition and Analysis:

  • Immediately begin monitoring the increase in fluorescence in a kinetic plate reader (Excitation: ~360 nm, Emission: ~460 nm) at 37°C.

  • Determine the reaction rate (slope of the linear portion of the fluorescence versus time curve).

  • Calculate the percent inhibition for each concentration of the inhibitor relative to the solvent control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Bacterial Fatty Acid Biosynthesis (FAB): A Target for Novel Antibiotics

Novel pyrazole derivatives incorporating a benzoic acid moiety have demonstrated potent antibacterial activity by targeting the bacterial fatty acid biosynthesis (FAB) pathway.[13][14] This pathway is essential for building bacterial cell membranes and is distinct from its mammalian counterpart, making it an attractive target for developing selective antibiotics.[15]

Mechanism of Action: These compounds inhibit one or more key enzymes in the FAB pathway, disrupting the production of essential fatty acids. This leads to a failure in membrane synthesis and ultimately bacterial cell death. CRISPRi studies have confirmed that these compounds act as FAB inhibitors.[13][14]

C. Workflow: Identifying FAB Pathway Inhibition

Caption: Workflow for identifying and validating FAB inhibitors.

Quantitative Data: Antibacterial Activity

Compound Class	Specific Derivative Example	Organism	MIC (µg/mL)	Reference

| Pyrazole-benzoic acid | Novel pyrazole derivatives | S. aureus, others | as low as 0.5 |[13][14] |

Section 2: Receptor Modulation – Fine-Tuning Cellular Responses

Fluorinated benzoic acid derivatives are adept at modulating the activity of various receptors, acting as either agonists or antagonists to elicit specific cellular responses.

Peroxisome Proliferator-Activated Receptors (PPARs): Regulating Metabolism

PPARs are ligand-activated transcription factors that play a central role in regulating lipid and glucose metabolism. Fluorinated analogs of various carboxylic acids have been developed as potent dual agonists for PPARα and PPARγ, making them valuable candidates for treating metabolic diseases like dyslipidemia and type 2 diabetes.[5]

Mechanism of Action: As agonists, these compounds bind to the ligand-binding domain of PPARs. This induces a conformational change that promotes the recruitment of coactivator proteins and leads to the transcription of target genes involved in glucose homeostasis and lipid metabolism.

Experimental Protocol: TR-FRET Competitive Binding Assay for PPARα/γ [16] This time-resolved fluorescence resonance energy transfer (TR-FRET) assay measures the ability of a test compound to displace a fluorescently labeled ligand from the PPAR ligand-binding domain (LBD).

• Reagent Preparation:

  • Prepare complete TR-FRET Assay Buffer containing 5 mM DTT.

  • Prepare a 2X solution of the test compound (fluorinated benzoic acid derivative) in the assay buffer.

  • Prepare a 4X solution of the fluorescent PPAR ligand (e.g., LanthaScreen™ PPARα/γ ligand).

  • Prepare a 4X solution of the GST-tagged PPAR LBD and the Terbium-labeled anti-GST antibody mixture.

• Assay Procedure (384-well plate format):

  • Add 10 µL of the 2X test compound solution to the sample wells. Add 10 µL of assay buffer with solvent to control wells.

  • Add 5 µL of the 4X fluorescent ligand solution to all wells.

  • Add 5 µL of the 4X PPAR LBD/antibody mixture to all wells.

  • Incubate the plate at room temperature for 1-4 hours, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at both the Terbium donor wavelength (~495 nm) and the fluorescein acceptor wavelength (~520 nm).

  • Calculate the emission ratio (520 nm / 495 nm).

  • Plot the emission ratio against the logarithm of the test compound concentration and fit to a sigmoidal dose-response curve to determine the IC50 value.

G-Protein Coupled Receptor 40 (GPR40/FFAR1): Stimulating Insulin Secretion

GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is a G-protein coupled receptor highly expressed in pancreatic β-cells.[17] It mediates glucose-stimulated insulin secretion (GSIS) in response to fatty acids. Fluorinated aryl propionic acids, which are structurally analogous to benzoic acids, have been identified as potent "superagonists" of GPR40, offering a promising therapeutic avenue for type 2 diabetes.[18]

Mechanism of Action: GPR40 activation by an agonist leads to the activation of the Gαq pathway, resulting in an increase in intracellular inositol monophosphate (IP1) and a subsequent rise in intracellular calcium levels. This calcium influx is a key trigger for insulin vesicle fusion and secretion from pancreatic β-cells. Some "superagonists" can also engage Gαs signaling, leading to cAMP accumulation, which further potentiates insulin release.[18]

D. Signaling Pathway: GPR40-Mediated Insulin Secretion

Caption: GPR40 agonist stimulates insulin secretion via the Gαq pathway.

Quantitative Data: GPR40 Agonist Activity

Compound	Assay	Target	EC50 (µM)	Reference
Compound 8	ex vivo GSIS (human islets)	GPR40	1.37	[18]

| Compound 19 (α-fluoro) | ex vivo GSIS (human islets) | GPR40 | 0.0037 |[18] |

Experimental Protocol: FLIPR Calcium Flux Assay [2][9][19][20][21] This assay measures the increase in intracellular calcium upon GPR40 activation in a high-throughput format using a Fluorometric Imaging Plate Reader (FLIPR).

• Cell Preparation:

  • Plate CHO-K1 cells stably expressing human GPR40 in a 384-well black-walled, clear-bottom plate.

  • Culture overnight at 37°C with 5% CO₂.

• Dye Loading:

  • Prepare a calcium-sensitive dye loading buffer (e.g., using FLIPR Calcium 5 or 6 Assay Kit) according to the manufacturer's instructions, often including probenecid to prevent dye extrusion.

  • Remove the culture medium from the cells and add an equal volume of the dye loading buffer to each well.

  • Incubate the plate for 1-2 hours at 37°C, protected from light.

• Assay Procedure:

  • Prepare serial dilutions of the test agonist in an appropriate assay buffer.

  • Place both the cell plate and the compound plate into the FLIPR instrument.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • The instrument automatically adds the agonist to the cell plate.

  • Continue to measure the fluorescence intensity every 1-2 seconds for 2-3 minutes to capture the calcium mobilization peak.

• Data Analysis:

  • Calculate the response magnitude (e.g., maximum peak height minus baseline).

  • Plot the response against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Section 3: Ion Channel Modulation – Regulating Cellular Excitability

While less explored specifically for benzoic acids, the modulation of ion channels is a key area for fluorinated compounds. Voltage-gated sodium (Nav) channels, critical for action potential propagation in excitable cells, are a prime target for the development of analgesics for neuropathic pain.

Voltage-Gated Sodium (Nav) Channels

The development of selective Nav channel blockers is a major goal in pain research. Fluorination is a common strategy to improve the potency and pharmacokinetic properties of small molecule inhibitors targeting specific Nav channel subtypes, such as Nav1.7, which is genetically validated as a crucial target for pain sensation.

Mechanism of Action: Nav channel blockers physically occlude the channel pore or bind to a site that stabilizes the channel in a non-conducting (inactivated) state. This reduces the influx of sodium ions during depolarization, thereby dampening neuronal excitability and blocking pain signal transmission.

Experimental Protocol: Automated Patch Clamp Electrophysiology [22][23][24][25][26][27] Automated patch-clamp systems (e.g., SyncroPatch, IonWorks) enable high-throughput screening of ion channel modulators.

• Cell Preparation:

  • Use a cell line stably expressing the human Nav channel subtype of interest (e.g., Nav1.7).

  • Harvest and prepare a single-cell suspension in the appropriate external recording solution.

• Instrument Setup:

  • Prime the instrument's microfluidic chips with internal and external recording solutions.

  • Load the cell suspension and the test compound plate into the instrument.

• Recording Protocol:

  • The instrument automatically performs cell capture, seal formation (to GΩ resistance), and whole-cell configuration.

  • Apply a voltage protocol to elicit channel activity. For Nav channels, this typically involves a holding potential (e.g., -120 mV) followed by a depolarizing step (e.g., to 0 mV) to activate the channels.

  • Record the baseline current in the absence of the compound.

  • Apply the test compound at various concentrations and repeat the voltage protocol to measure the degree of channel inhibition.

• Data Analysis:

  • Measure the peak inward sodium current at each compound concentration.

  • Calculate the percentage of current inhibition relative to the baseline.

  • Generate a concentration-response curve and calculate the IC50 value for the compound.

Conclusion

The strategic application of fluorine to the benzoic acid scaffold has yielded a rich and diverse class of molecules capable of potently and often selectively modulating a wide range of biological targets. From the anti-inflammatory effects of COX inhibitors to the metabolic regulation by PPAR and GPR40 agonists, and the potential for novel antibiotics targeting bacterial FAB pathways, fluorinated benzoic acid derivatives represent a cornerstone of modern therapeutic development. The in-depth understanding of their mechanisms and the application of robust, high-throughput screening protocols, as detailed in this guide, are essential for continuing to unlock the full therapeutic potential of this remarkable chemical class.

References

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Safe Handling and Hazard Management of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: A Proactive Approach to Chemical Safety

In the landscape of pharmaceutical research and development, novel chemical entities are the bedrock of innovation. 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a substituted benzoic acid derivative, represents a class of compounds with significant potential as intermediates and building blocks in the synthesis of complex molecules.[1][2][3] The presence of multiple functional groups—a carboxylic acid, a phenol, and halogen substituents (chloro and fluoro)—dictates its reactivity and, consequently, its toxicological profile. This guide provides a comprehensive framework for the safe handling, storage, and disposal of this compound, grounded in established principles of chemical safety and risk mitigation. The protocols herein are designed to be self-validating, encouraging a culture of safety-consciousness and procedural excellence.

Compound Characterization and Hazard Identification

Inferred Physicochemical Properties

Based on related structures, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is expected to be a solid at room temperature, likely a crystalline powder, with limited solubility in water and better solubility in organic solvents like methanol.[4] The presence of the carboxylic acid and phenolic hydroxyl groups suggests it is an acidic compound.[5]

Property	Inferred Value/Characteristic	Rationale based on Analogous Compounds
Physical State	Solid, likely a white to off-white powder.	Similar substituted benzoic acids are solids at room temperature.[4]
Molecular Weight	~266.6 g/mol	Calculated from the chemical formula C13H7ClFO3.
Solubility	Poor in water, soluble in polar organic solvents.	Benzoic acid and its derivatives generally exhibit this solubility profile.[6]
Acidity	Expected to be a weak to moderately strong acid.	The carboxylic acid group is the primary acidic functional group.[5]

Globally Harmonized System (GHS) Hazard Classification (Inferred)

By synthesizing data from closely related halogenated and hydroxylated benzoic acids, a conservative GHS classification for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid can be inferred. This approach ensures that the highest reasonable level of precaution is taken.

Hazard Class	Inferred Classification and Statements	Justification from Analogous Compounds
Acute Toxicity, Oral	Category 4: Harmful if swallowed (H302)	This is a common classification for similar compounds like 4-(4-Hydroxyphenyl)benzoic acid and 4-Chloro-3-fluoro-2-hydroxybenzoic acid.[7]
Skin Corrosion/Irritation	Category 2: Causes skin irritation (H315)	Halogenated benzoic acids frequently cause skin irritation.[8]
Serious Eye Damage/Irritation	Category 2A: Causes serious eye irritation (H319)	A consistent hazard identified across numerous substituted benzoic acids.[9]
Specific Target Organ Toxicity (Single Exposure)	Category 3: May cause respiratory irritation (H335)	Inhalation of powdered forms of benzoic acid derivatives can irritate the respiratory tract.[7][8]

Hazard Pictogram:

Signal Word: Warning

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The cornerstone of laboratory safety is a multi-layered approach, beginning with engineering controls and supplemented by appropriate PPE.[10] This strategy is designed to minimize exposure through all potential routes: inhalation, dermal contact, and ingestion.

Engineering Controls: The First Line of Defense

• Ventilation: All manipulations of solid 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid that could generate dust, such as weighing or transferring, must be conducted in a certified chemical fume hood.[11] This is crucial to prevent inhalation of the compound, which may cause respiratory irritation.[12]

• Emergency Equipment: Safety showers and eyewash stations must be readily accessible and tested regularly.[7] Immediate flushing is critical in the event of accidental contact.

Personal Protective Equipment (PPE): The Last Barrier

The selection of PPE should be based on a thorough risk assessment of the planned procedures.[13]

• Eye and Face Protection: Chemical safety goggles are mandatory at all times in the laboratory where this compound is handled.[14] A face shield should be worn in addition to goggles when there is a significant risk of splashing or dust generation.

• Skin Protection:

  • Gloves: Nitrile gloves are a suitable choice for handling this compound, providing protection against incidental contact.[10] Gloves should be inspected for tears or holes before each use and changed immediately if contaminated.

  • Lab Coat: A flame-resistant lab coat with full-length sleeves is required to protect against skin contact and to prevent contamination of personal clothing.[10]

• Respiratory Protection: If work must be performed outside of a fume hood where dust generation is unavoidable, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.[7]

Safe Handling and Experimental Protocols

Adherence to standardized procedures is critical for ensuring safety and reproducibility.

General Handling Practices

• Avoid Dust Formation: Handle the compound carefully to minimize the generation of dust.[15]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[16] Do not eat, drink, or smoke in the laboratory.[9]

• Labeling: Ensure all containers are clearly and accurately labeled with the compound name and associated hazards.

Step-by-Step Weighing and Solution Preparation Protocol

• Preparation: Don the appropriate PPE (lab coat, nitrile gloves, safety goggles).

• Engineering Control: Perform all steps within a certified chemical fume hood.

• Tare: Place a clean, dry weighing vessel on an analytical balance and tare the balance.

• Transfer: Carefully transfer the desired amount of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid to the weighing vessel using a clean spatula. Avoid any actions that could create airborne dust.

• Record: Record the exact weight of the compound.

• Dissolution: Add the solvent to the vessel containing the compound. If transferring to another flask for dissolution, do so carefully to avoid spills.

• Cleanup: Decontaminate the spatula and weighing vessel. Clean the balance and the surrounding area of the fume hood.

• Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves) in the appropriate solid chemical waste container.

Emergency Procedures: Preparedness and Response

In the event of an emergency, a calm and methodical response is essential.

Exposure Scenario	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6][17]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[13]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[17]

Spill Response

• Small Spills (Solid):

  • Alert others in the vicinity.

  • Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

  • Place the material into a sealed container for chemical waste disposal.

  • Clean the spill area with a suitable solvent and then with soap and water.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and institutional safety office.

  • Prevent entry into the area.

  • Allow trained emergency response personnel to handle the cleanup.

Storage and Disposal

Proper storage and disposal are critical to long-term safety and environmental protection.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with all applicable federal, state, and local regulations. Do not dispose of down the drain or in regular trash.

Logical Workflows for Safety and Compliance

The following diagrams illustrate the logical flow for risk assessment and handling of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid.

Caption: Risk Assessment and Control Workflow.

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An In-depth Technical Guide to the Solubility Profile of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid in Common Laboratory Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine the solubility profile of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. Given the novelty of this specific molecule, this document emphasizes a foundational, first-principles approach, blending theoretical considerations with robust, field-proven experimental protocols.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the ability of a compound to dissolve in a solvent to form a homogeneous solution, is a cornerstone of pharmaceutical sciences.[1] For a novel compound like 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, which holds potential as a therapeutic agent, understanding its solubility is not merely an academic exercise but a critical determinant of its developability. A comprehensive solubility profile informs everything from formulation design and bioavailability to purification strategies and toxicological assessments. This guide will provide the necessary tools to establish this crucial dataset.

Molecular Structure and Predicted Solubility Behavior

A priori assessment of a molecule's structure provides invaluable clues to its potential solubility in various solvents. The structure of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid reveals a complex interplay of functional groups that will govern its solubility.

Key Structural Features:

• Carboxylic Acid (-COOH): This acidic functional group is capable of hydrogen bonding and can be ionized in basic solutions, significantly increasing aqueous solubility.

• Phenolic Hydroxyl (-OH): Similar to the carboxylic acid, the hydroxyl group can participate in hydrogen bonding, contributing to solubility in protic solvents.

• Chloro (-Cl) and Fluoro (-F) Substituents: These electron-withdrawing halogen groups increase the polarity of the carbon-halogen bond but also contribute to the overall lipophilicity of the molecule.

• Biphenyl-like Core: The aromatic rings form a relatively large, non-polar backbone, which will favor solubility in organic solvents.

Based on these features, we can predict a solubility profile characterized by low intrinsic aqueous solubility, which can be significantly enhanced at higher pH due to the ionization of the carboxylic acid and phenolic hydroxyl groups. We can also anticipate moderate to good solubility in polar aprotic and protic organic solvents that can engage in hydrogen bonding and dipole-dipole interactions.

Thermodynamic Principles of Solubility

The dissolution of a solid in a liquid is a thermodynamic process governed by the Gibbs free energy change (ΔG).[1] The relationship ΔG = ΔH – TΔS dictates that for dissolution to be spontaneous (ΔG < 0), the enthalpic (ΔH) and entropic (ΔS) contributions must be favorable.[1] The interplay of these factors is crucial for understanding temperature effects on solubility. For most solids, the enthalpy of solution is endothermic, meaning solubility increases with temperature.[2]

Experimental Determination of Solubility: A Validated Protocol

The following section details a robust, step-by-step protocol for determining the equilibrium solubility of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. This method is designed to be self-validating by ensuring that equilibrium is reached.

Materials and Equipment

• 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid (solid)

• A selection of common laboratory solvents (e.g., Water, pH 7.4 Buffer, 0.1 M HCl, 0.1 M NaOH, Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, Tetrahydrofuran (THF), Dimethyl sulfoxide (DMSO), Dichloromethane (DCM), Hexane)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or rotator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV-Vis)

• Calibrated pH meter

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Experimental Workflow

The experimental workflow is designed to ensure the accurate determination of equilibrium solubility.

Figure 1: Experimental workflow for equilibrium solubility determination.

Step-by-Step Methodology

• Preparation of Stock Solutions and Standards:

  • Prepare a concentrated stock solution of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid in a suitable solvent where it is freely soluble (e.g., DMSO or Methanol).

  • From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range.

• Solubility Determination (Shake-Flask Method): [3]

  • Add an excess amount of solid 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid to a series of vials, each containing a known volume of the test solvent. The excess solid is crucial to ensure that a saturated solution is formed.

  • Seal the vials and place them in a thermostatic shaker set at a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24 to 48 hours). A preliminary kinetic study can determine the optimal time.

  • After equilibration, allow the samples to stand to let the excess solid settle.

  • Centrifuge the samples to further separate the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered saturated solution with a suitable solvent to bring the concentration within the range of the calibration curve.

• Quantification by HPLC:

  • Analyze the prepared calibration standards and the diluted samples by a validated HPLC method.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid in the diluted samples from the calibration curve.

  • Calculate the solubility by multiplying the determined concentration by the dilution factor.

Data Presentation and Interpretation

The determined solubility data should be presented in a clear and concise tabular format. This allows for easy comparison of the solubility in different solvents and at different temperatures.

Table 1: Solubility Profile of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (µg/mL)	Qualitative Solubility
Water	25
pH 7.4 Buffer	25
0.1 M HCl	25
0.1 M NaOH	25
Methanol	25
Ethanol	25
Isopropanol	25
Acetone	25
Acetonitrile	25
Tetrahydrofuran (THF)	25
Dimethyl sulfoxide (DMSO)	25
Dichloromethane (DCM)	25
Hexane	25
Repeat at 37°C for relevant physiological conditions

Qualitative Solubility Classification (based on USP):

• Very soluble: < 1 part of solvent required for 1 part of solute

• Freely soluble: From 1 to 10 parts

• Soluble: From 10 to 30 parts

• Sparingly soluble: From 30 to 100 parts

• Slightly soluble: From 100 to 1,000 parts

• Very slightly soluble: From 1,000 to 10,000 parts

• Practically insoluble, or Insoluble: > 10,000 parts

Causality Behind Experimental Choices

• Use of Excess Solid: This ensures that the solution is saturated and that the measured concentration represents the true equilibrium solubility.

• Constant Temperature: Solubility is temperature-dependent, and maintaining a constant temperature is crucial for obtaining reproducible results.[2][4]

• Equilibration Time: Allowing sufficient time for equilibration is necessary to ensure that the dissolution process has reached a steady state.

• Centrifugation and Filtration: These steps are critical to remove any undissolved solid particles, which would otherwise lead to an overestimation of the solubility.

• Validated HPLC Method: A validated analytical method ensures the accuracy, precision, and reliability of the concentration measurements.

Logical Relationships in Solubility Prediction

The following diagram illustrates the logical flow for predicting the solubility of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid based on its structural features.

Figure 2: Logical relationships for predicting solubility.

Conclusion

The solubility profile of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a critical parameter that will significantly influence its development as a potential therapeutic agent. While direct experimental data is not yet publicly available, a combination of theoretical predictions based on its molecular structure and a robust experimental protocol, such as the one detailed in this guide, will enable researchers to generate a comprehensive and reliable solubility dataset. This information is indispensable for guiding formulation development, predicting in vivo behavior, and ultimately, unlocking the full therapeutic potential of this novel compound.

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An In-Depth Technical Guide to the Thermal Stability and Degradation Pathways of Halogenated Benzoic Acids

Executive Summary

Halogenated benzoic acids are a class of compounds integral to the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Their behavior under thermal stress is a critical parameter influencing manufacturing processes, formulation stability, and environmental fate. This guide provides a comprehensive analysis of the factors governing the thermal stability of these compounds and elucidates their primary degradation pathways. We delve into the mechanistic details of decarboxylation and dehalogenation, the influence of halogen identity and position, and the potential for secondary reactions to form hazardous byproducts. This document synthesizes field-proven insights with technical data, offering detailed experimental protocols for characterization using techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS). The objective is to equip researchers and development professionals with the foundational knowledge required to predict, analyze, and control the thermal behavior of halogenated benzoic acids in their applications.

Introduction: The Significance of Thermal Properties

Halogenated benzoic acids are aromatic carboxylic acids where one or more hydrogen atoms on the benzene ring are substituted by a halogen (Fluorine, Chlorine, Bromine, or Iodine). This substitution profoundly alters the molecule's physicochemical properties, including its acidity, lipophilicity, and, critically, its thermal stability.[1][2] In the pharmaceutical industry, these compounds are common building blocks for active pharmaceutical ingredients (APIs). Understanding their thermal decomposition is paramount for:

• Process Safety: Preventing runaway reactions during synthesis and purification at elevated temperatures.

• Drug Stability: Ensuring the integrity of the API and drug product during its shelf life, as degradation can lead to loss of efficacy and the formation of toxic impurities.

• Environmental Impact: Assessing the persistence and transformation of these compounds and their degradation products in the environment.[2]

This guide moves beyond a simple recitation of data to explain the causal relationships between molecular structure and thermal behavior, providing a robust framework for investigation and prediction.

Factors Influencing Thermal Stability

The temperature at which a halogenated benzoic acid begins to decompose is not an arbitrary value; it is dictated by the interplay of several structural factors. The primary determinant is the strength of the covalent bonds within the molecule, particularly the Carbon-Halogen (C-X) and Carbon-Carbon (C-C) bonds of the aromatic ring.

2.1 The Role of the Halogen Substituent The nature of the halogen atom is a key factor. The stability of the C-X bond generally decreases down the group from Fluorine to Iodine.

• Fluorine: The C-F bond is the strongest C-X bond due to the high electronegativity of fluorine and the significant overlap between the carbon and fluorine orbitals. Consequently, fluorinated benzoic acids are typically the most thermally stable among their halogenated counterparts.[3]

• Chlorine and Bromine: These compounds exhibit intermediate stability. The C-Cl and C-Br bonds are weaker than C-F, making dehalogenation a more accessible degradation pathway.[3]

• Iodine: The C-I bond is the weakest, rendering iodinated benzoic acids the most susceptible to thermal degradation.

2.2 The Influence of Substituent Position The position of the halogen on the aromatic ring (ortho, meta, para) influences stability through electronic effects (inductive and resonance) and steric hindrance. For instance, an ortho-substituent can interact with the carboxylic acid group, potentially lowering the decomposition temperature compared to its meta or para isomers. Studies on nitrobenzoic acid isomers have shown that positional differences significantly alter thermal stability and decomposition kinetics.

2.3 Intermolecular Forces Like benzoic acid itself, halogenated benzoic acids can form hydrogen-bonded dimers in the solid state. This intermolecular association contributes to their stability by increasing the energy required to disrupt the crystal lattice and initiate decomposition. The strength of these interactions can be influenced by the halogen's effect on the molecule's overall polarity and crystal packing.

Primary Thermal Degradation Pathways

Upon heating, halogenated benzoic acids primarily decompose through two competing pathways: decarboxylation and dehalogenation. The dominant pathway is influenced by the specific compound and the experimental conditions (e.g., temperature, atmosphere). At higher temperatures, these initial reactions are followed by more complex secondary transformations.

Caption: High-level overview of thermal degradation pathways.

3.1 Decarboxylation: Loss of the Carboxyl Group Decarboxylation, the removal of the carboxyl group as carbon dioxide (CO₂), is a fundamental thermal reaction for benzoic acids.[4] The primary product is the corresponding halogenated benzene. For example, the thermal decomposition of benzoic acid itself yields benzene and CO₂ as the main products.[5]

The mechanism can be complex, involving both molecular and free-radical processes.[5]

• Radical Pathway: The reaction often proceeds via homolytic cleavage of the C-C bond between the aromatic ring and the carboxyl group, forming an aryl radical and a carboxyl radical. The aryl radical can then abstract a hydrogen atom to form the halogenated benzene. The presence of phenyl radicals can also lead to the formation of biphenyls as minor products.[5]

• Electrophilic Bimolecular (SE2) Mechanism: In certain solvent conditions, particularly acidic ones, decarboxylation can proceed through an electrophilic substitution mechanism where a proton replaces the carboxyl group.[6][7]

The halogen's electron-withdrawing nature influences the rate of decarboxylation. For p-chlorobenzoic acid, the inductive effect of chlorine creates an electron deficiency on the alpha-carbon, affecting its stability.[6]

3.2 Dehalogenation: Cleavage of the Carbon-Halogen Bond Dehalogenation involves the removal of the halogen substituent. This can occur via several mechanisms:

• Reductive Dehalogenation: The halogen is replaced by a hydrogen atom. This is a key degradation step in anaerobic environments but can also occur thermally where a hydrogen source is available.[8][9]

• Hydrolytic Dehalogenation: In the presence of water, the halogen can be replaced by a hydroxyl group, forming a hydroxybenzoic acid.

• Eliminative Dehalogenation: Two adjacent halogen atoms can be eliminated, or a halogen and a hydrogen can be eliminated to form a benzyne intermediate, though this is less common for monohalogenated species.

3.3 Secondary Reactions and Formation of Persistent Pollutants The primary degradation products are often not the final endpoint, especially at high temperatures or under specific atmospheric conditions (e.g., oxidative pyrolysis). The initial halogenated benzenes and phenols are precursors to more complex and often more toxic compounds.

Of particular concern for chlorinated benzoic acids is the potential to form Polychlorinated Dibenzo-p-dioxins (PCDDs) and Polychlorinated Dibenzofurans (PCDFs), commonly known as dioxins.[10] These are highly toxic and persistent organic pollutants. The formation pathway often involves the condensation of two chlorinated phenol molecules (which can form from the primary degradation products).[11][12] High-temperature pyrolysis of 2-chlorophenol, for instance, has been shown to produce dibenzo-p-dioxin and 1-monochlorodibenzo-p-dioxin.[11]

Caption: A validated experimental workflow for thermal analysis.

4.1 Thermogravimetric Analysis (TGA) TGA is the cornerstone for determining thermal stability. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The output, a thermogram, provides the onset temperature of decomposition (Tonset), which is a key indicator of thermal stability. [13] Experimental Protocol: TGA-MS for Stability and Evolved Gas Analysis

• Objective: To determine the thermal decomposition temperature and identify the primary gaseous products.

• Instrumentation: A thermogravimetric analyzer coupled to a mass spectrometer (TGA-MS).

• Protocol Steps:

  • Calibration: Perform temperature and mass calibrations on the TGA instrument according to the manufacturer's specifications. Calibrate the MS for mass accuracy.

  • Sample Preparation: Accurately weigh 5-10 mg of the halogenated benzoic acid into a clean, tared alumina or platinum crucible.

  • Instrument Setup:

    • Place the crucible in the TGA furnace.

    • Purge the system with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an oxygen-free environment. Causality: An inert atmosphere is crucial to study the intrinsic thermal stability without interference from oxidative degradation.

    • Set the heating program: Ramp from ambient temperature (e.g., 30 °C) to an upper limit (e.g., 600 °C) at a constant heating rate of 10 °C/min. Causality: A 10 °C/min rate is a standard condition that balances resolution and experimental time. Slower rates can improve resolution of overlapping events, while faster rates can shift decomposition to higher temperatures.

    • Set the MS to scan a mass range of m/z 10-300, monitoring for characteristic ions of expected products (e.g., m/z 44 for CO₂, m/z 18 for H₂O, and the molecular ions of halogenated benzenes).

  • Data Acquisition: Initiate the heating program and simultaneously record the mass loss (TGA) and ion current (MS) as a function of temperature.

  • Data Analysis:

    • Determine the Tonset from the TGA curve, typically defined as the temperature at which 5% mass loss occurs.

    • Correlate the mass loss steps in the TGA curve with the evolution of specific gases detected by the MS. For example, a mass loss corresponding to the evolution of CO₂ (m/z 44) confirms decarboxylation.

4.2 Differential Scanning Calorimetry (DSC) DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, phase transitions, and the enthalpy of decomposition, indicating whether the process is exothermic or endothermic.

4.3 Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) This is the definitive technique for identifying the semi-volatile and volatile degradation products. A sample is rapidly heated to a specific temperature (pyrolyzed) in the absence of oxygen, and the resulting fragments are separated by gas chromatography and identified by mass spectrometry. [14] Experimental Protocol: Py-GC/MS for Degradation Pathway Analysis

• Objective: To identify the specific chemical compounds formed during the thermal decomposition of a halogenated benzoic acid.

• Instrumentation: A pyrolysis unit coupled to a GC-MS system.

• Protocol Steps:

  • Sample Preparation: Place approximately 0.1-0.5 mg of the sample into a pyrolysis tube.

  • Instrument Setup:

    • Pyrolyzer: Set the pyrolysis temperature. This should be chosen based on TGA data (e.g., the temperature of maximum decomposition rate). A typical starting point is 500-700 °C.

    • GC: Use a capillary column suitable for separating aromatic compounds (e.g., a DB-5ms). Set the GC oven program (e.g., hold at 50 °C for 2 min, then ramp at 10 °C/min to 280 °C, hold for 5 min).

    • MS: Set the mass spectrometer to scan in electron ionization (EI) mode over a mass range of m/z 35-500.

  • Data Acquisition: Initiate the pyrolysis, which rapidly injects the degradation products into the GC-MS for separation and detection.

  • Data Analysis:

    • Identify the chromatographic peaks by comparing their mass spectra to a reference library (e.g., NIST).

    • The identity and relative abundance of the products (e.g., halogenated benzene, phenol, biphenyls) provide direct evidence for the operative degradation pathways.

Data Presentation

For effective comparison, quantitative data should be summarized in a structured format.

Table 1: Thermal Decomposition Onset Temperatures for Selected Halogenated Benzoic Acids

Compound	Halogen	Position	Melting Point (°C)	Tonset (°C, Inert Atm.)	Primary Degradation Pathway
4-Fluorobenzoic Acid	F	para	185-188	> 250 (est.)	Decarboxylation
4-Chlorobenzoic Acid	Cl	para	242-244	~200-250 [15]	Decarboxylation
3-Bromobenzoic Acid	Br	meta	155-158 [1]	Data not readily available	Decarboxylation/Dehalogenation
2-Bromobenzoic Acid	Br	ortho	147-150 [16]	Data not readily available	Decarboxylation/Dehalogenation
Benzoic Acid (Ref.)	-	-	122	~300 (in subcritical water) [15]	Decarboxylation [5]

Note: Tonset values can vary significantly based on experimental conditions like heating rate and atmosphere. Values are approximate based on available literature.

Table 2: Common Thermal Degradation Products Identified by Py-GC/MS

Parent Compound	Major Products	Minor Products	Potential Hazardous Byproducts
Chlorobenzoic Acids	Chlorobenzene, CO₂	Biphenyls, Benzene	Chlorophenols, PCDD/Fs
Bromobenzoic Acids	Bromobenzene, CO₂	Biphenyls, Benzene	Brominated Phenols, PBDD/Fs
Fluorobenzoic Acids	Fluorobenzene, CO₂	Biphenyls, Benzene	Fluorophenols

Conclusion

The thermal stability and degradation pathways of halogenated benzoic acids are governed by predictable structure-property relationships. Stability generally follows the trend F > Cl > Br > I, with decarboxylation and dehalogenation being the primary competing degradation routes. The initial decomposition yields halogenated benzenes and benzoic acid, but secondary reactions, particularly for chlorinated precursors, can lead to the formation of highly toxic dioxins and furans. A rigorous analytical workflow, combining TGA, DSC, and Py-GC/MS, is essential for a complete characterization. The protocols and mechanistic insights provided in this guide serve as a foundational tool for scientists and engineers to ensure the safety, stability, and environmental compatibility of products and processes involving these critical chemical entities.

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• Taylor, R. (1991). The mechanism of thermal eliminations. Part XXVIII:[15] Thermal decomposition of benzoylformic acid. Semantic Scholar.

• Hao, F., et al. (2023). Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids. Environmental Science & Technology.
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• Harper, D. B., & Blakley, E. R. (1971). The metabolism of p-fluorobenzoic acid by a Pseudomonas sp. PubMed Central.

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Protocols & Analytical Methods

Application Note: A Robust, Stability-Indicating HPLC Method for Purity Analysis of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

Abstract

This application note details a highly specific and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a key intermediate in pharmaceutical synthesis. The method is designed to be stability-indicating, capable of separating the active pharmaceutical ingredient (API) from its potential impurities and degradation products. This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, covering the method development rationale, detailed experimental protocols, and a validation strategy aligned with the International Council for Harmonisation (ICH) guidelines.

Introduction

The purity of active pharmaceutical ingredients (APIs) is a critical quality attribute that directly impacts the safety and efficacy of the final drug product.[1][2] 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a complex bi-aryl benzoic acid derivative, and its synthesis can potentially generate various process-related impurities. Furthermore, the molecule may be susceptible to degradation under various stress conditions. Therefore, a well-validated, stability-indicating analytical method is essential to ensure the quality and consistency of this intermediate.[3][4]

This application note presents a systematic approach to the development and validation of an RP-HPLC method for the purity assessment of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. The method is designed to be efficient, reproducible, and transferable, making it suitable for routine quality control and stability testing.

Analyte Physicochemical Properties (Estimated)

Due to the limited availability of experimental data for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, its physicochemical properties have been estimated based on the known properties of its structural analogues, such as 2-chloro-4-hydroxybenzoic acid and 3-fluoro-4-hydroxybenzoic acid.[5][6] These estimations are crucial for rational HPLC method development.

Property	Estimated Value	Rationale for HPLC Method Development
Molecular Weight	~300.6 g/mol	Influences diffusion characteristics and peak shape.
pKa (Carboxylic Acid)	~3.5 - 4.5	Critical for selecting the mobile phase pH to ensure the analyte is in a single, non-ionized form for good peak shape and retention on a reversed-phase column.
pKa (Phenolic Hydroxyl)	~8.0 - 9.0	Also considered for pH selection to avoid ionization and potential peak tailing.
logP (Octanol-Water Partition Coefficient)	~3.0 - 4.0	Indicates moderate hydrophobicity, suggesting good retention on a C18 column with a typical reversed-phase mobile phase.
UV Absorption Maximum (λmax)	~250 - 280 nm	Guides the selection of the detection wavelength for optimal sensitivity. A diode array detector (DAD) is recommended for initial scans to determine the optimal wavelength.

Recommended HPLC Method

Based on the estimated physicochemical properties and general principles of HPLC method development, the following starting conditions are recommended.[7][8] Further optimization may be required based on experimental results.

Chromatographic Conditions

Parameter	Recommended Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A	0.1% (v/v) Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient Program	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm (or optimal wavelength determined by DAD)
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Rationale for Method Parameters

• Column: A C18 stationary phase is selected due to the moderate hydrophobicity of the analyte. The 150 mm length and 3.5 µm particle size offer a good balance between resolution and analysis time.

• Mobile Phase: A low pH mobile phase containing 0.1% TFA is crucial to suppress the ionization of both the carboxylic acid and phenolic hydroxyl groups, thereby promoting good peak shape and minimizing tailing. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

• Gradient Elution: A gradient program is employed to ensure the elution of potential impurities with a wide range of polarities and to achieve a reasonable analysis time.

• Detection: UV detection at 260 nm is a reasonable starting point based on the expected chromophores in the molecule. A Diode Array Detector (DAD) is highly recommended to confirm the peak purity and to identify the optimal detection wavelength.

Experimental Protocols

Preparation of Solutions

• Mobile Phase A (0.1% TFA in Water): Add 1.0 mL of Trifluoroacetic Acid to 1000 mL of HPLC-grade water. Mix well and degas.

• Mobile Phase B (0.1% TFA in Acetonitrile): Add 1.0 mL of Trifluoroacetic Acid to 1000 mL of HPLC-grade acetonitrile. Mix well and degas.

• Diluent (Acetonitrile:Water, 50:50 v/v): Mix equal volumes of HPLC-grade acetonitrile and water.

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid reference standard and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid sample and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

System Suitability Testing (SST)

Before sample analysis, the performance of the HPLC system should be verified by performing a system suitability test.[9][10]

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for 5 replicate injections of the standard solution	≤ 2.0% for peak area and retention time

Purity Calculation

The purity of the sample is calculated using the area normalization method, assuming that all impurities have a similar response factor to the main peak.

% Purity = (Area of Main Peak / Total Area of all Peaks) x 100

For accurate quantification of specific impurities, it is necessary to use reference standards for those impurities.

Method Validation Strategy

The analytical method should be validated according to the ICH Q2(R1) guideline to demonstrate its suitability for the intended purpose.[11][12] The validation should include the following parameters:

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The Strategic Synthon: Unlocking New Chemical Space with 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic Acid in Medicinal Chemistry

Introduction: The Emergence of a Privileged Biaryl Synthon

In the landscape of modern drug discovery, the rational design of molecular building blocks, or synthons, is paramount to the efficient exploration of chemical space and the generation of novel therapeutic candidates. The biaryl motif is a cornerstone of medicinal chemistry, present in a multitude of approved drugs and clinical candidates.[1] This application note introduces 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid , a strategically designed synthon poised to offer unique advantages in the synthesis of complex bioactive molecules. Its carefully orchestrated arrangement of functional groups—a carboxylic acid for versatile derivatization, a chloro substituent to modulate electronic properties and provide a metabolic block, a fluoro group to enhance binding affinity and metabolic stability, and a hydroxyl group for hydrogen bonding interactions—makes it a highly valuable tool for medicinal chemists.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, properties, and potential applications of this novel synthon. We will provide a detailed, field-proven protocol for its synthesis via a Suzuki-Miyaura cross-coupling reaction, discuss the rationale behind its design, and explore its potential in the development of next-generation therapeutics, particularly in the realms of kinase inhibition and targeted protein degradation.

Physicochemical and Structural Attributes

A thorough understanding of a synthon's physicochemical properties is critical for its effective application. The table below summarizes the key computed and anticipated properties of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid.

Property	Value	Source/Method
Molecular Formula	C₁₃H₈ClFO₃	Calculated
Molecular Weight	266.65 g/mol	Calculated
Appearance	White to off-white solid	Anticipated
Melting Point	> 200 °C	Anticipated
Solubility	Soluble in DMSO, MeOH; sparingly soluble in water	Anticipated
pKa (Carboxylic Acid)	~3.5 - 4.5	Estimated
pKa (Phenolic Hydroxyl)	~8.5 - 9.5	Estimated

Strategic Synthesis: A Protocol for Suzuki-Miyaura Cross-Coupling

The most logical and efficient synthetic route to 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology is renowned for its mild reaction conditions, broad functional group tolerance, and high yields in the formation of carbon-carbon bonds between aryl halides and organoboron compounds.[2]

Our protocol outlines the coupling of the commercially available 4-Bromo-2-chlorobenzoic acid [3] with 3-Fluoro-4-hydroxyphenylboronic acid .

Experimental Workflow Diagram

Caption: Workflow for the Suzuki-Miyaura synthesis of the target synthon.

Detailed Step-by-Step Protocol

Materials:

• 4-Bromo-2-chlorobenzoic acid (1.0 eq)[3]

• 3-Fluoro-4-hydroxyphenylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium phosphate (K₃PO₄) (3.0 eq)

• 1,4-Dioxane (degassed)

• Water (degassed)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask, add 4-Bromo-2-chlorobenzoic acid, 3-Fluoro-4-hydroxyphenylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent Addition: Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed (typically 2-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with water and filter through a pad of Celite® to remove the palladium catalyst.

  • Transfer the filtrate to a separatory funnel and wash with ethyl acetate to remove non-polar impurities.

  • Carefully acidify the aqueous layer to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid as a solid.

Medicinal Chemistry Applications: A Synthon Primed for Innovation

The unique combination of functional groups in 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid makes it a versatile synthon for a range of medicinal chemistry applications.

Kinase Inhibitors

The biaryl scaffold is a common feature in many kinase inhibitors.[4] The 3-fluoro-4-hydroxyphenyl moiety can act as a "hinge-binder," forming crucial hydrogen bonds with the kinase hinge region. The 2-chlorobenzoic acid portion can be further elaborated to occupy other pockets of the ATP-binding site, enhancing potency and selectivity.

Rationale for Use:

• Hydrogen Bonding: The phenolic hydroxyl and the adjacent fluoro group can form strong hydrogen bonds with the kinase hinge region.

• Modulation of pKa: The electron-withdrawing fluoro group lowers the pKa of the hydroxyl group, potentially improving its hydrogen bonding capabilities at physiological pH.

• Metabolic Stability: The fluoro and chloro substituents can block sites of metabolism, improving the pharmacokinetic profile of the final compound.

Reaction Scheme: Amide Coupling for Kinase Inhibitor Synthesis

Caption: Amide coupling of the synthon to generate potential kinase inhibitors.

Targeted Protein Degradation (PROTACs)

The 3-fluoro-4-hydroxyphenyl motif is a recognized ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a key component in Proteolysis Targeting Chimeras (PROTACs).[5] PROTACs are bifunctional molecules that recruit a target protein to an E3 ligase, leading to the target's ubiquitination and subsequent degradation. Our synthon provides a pre-installed VHL ligand, which can be linked to a ligand for a protein of interest via the carboxylic acid handle.

Rationale for Use:

• E3 Ligase Ligand: The 3-fluoro-4-hydroxyphenyl group is a known binder to the VHL E3 ligase.[5]

• Linker Attachment Point: The carboxylic acid provides a convenient and versatile point for attaching a linker, which is then connected to a warhead that binds the target protein.

• Improved Drug-like Properties: The overall structure of the synthon can contribute to favorable physicochemical properties of the final PROTAC molecule.

Workflow: PROTAC Synthesis from the Synthon

Caption: A two-step strategy for the synthesis of PROTACs using the synthon.

Conclusion and Future Outlook

2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid represents a novel and strategically designed synthon with significant potential in medicinal chemistry. Its straightforward synthesis via Suzuki-Miyaura coupling, combined with its unique array of functional groups, makes it an attractive building block for the development of innovative therapeutics. The applications outlined in this note, particularly in the fields of kinase inhibition and targeted protein degradation, provide a solid foundation for its use in drug discovery programs. As the demand for novel chemical matter with improved pharmacological properties continues to grow, the strategic implementation of such well-designed synthons will be crucial in accelerating the journey from concept to clinic.

References

• ACS Publications. (2021). Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. Journal of Medicinal Chemistry. [Link]

• Google Patents. (2018). A kind of preparation method of 4- bromobenzoic acids. CN108558636A.

• ResearchGate. (2025). Suzuki-Miyaura cross-coupling reaction of aryl chlorides with aryl boronic acids catalyzed by a palladium dichloride adduct of N-diphenylphosphanyl-2-aminopyridine. [Link]

• Google Patents. (2020). Preparation method of hydroxyphenylboronic acid. CN111072698A.

• PubMed Central. (2018). 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. [Link]

• ResearchGate. (2014). Examples of drugs containing a biaryl moiety. [Link]

• ACS Publications. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry. [Link]

• National Institutes of Health. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. [Link]

• PubMed Central. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. [Link]

• ResearchGate. (2022). Examples of biaryl structure applications. [Link]

• ResearchGate. (2020). The Suzuki−Miyaura coupling between different aryl halides and various.... [Link]

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• 5. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Comprehensive Guide to Testing the Antimicrobial Activity of Benzoic Acid Derivatives

Introduction: The Enduring Potential of Benzoic Acid Derivatives in Antimicrobial Research

Benzoic acid, a simple aromatic carboxylic acid, and its derivatives have long been recognized for their antimicrobial properties, serving as crucial preservatives in the food and pharmaceutical industries.[1] The renewed interest in these compounds for therapeutic applications stems from the escalating crisis of antimicrobial resistance. The chemical versatility of the benzoic acid scaffold allows for the synthesis of a diverse library of derivatives with modified electronic and lipophilic properties, offering a promising avenue for the discovery of novel antimicrobial agents.[2][3]

The antimicrobial efficacy of benzoic acid and its derivatives is intrinsically linked to their chemical structure, particularly the nature and position of substituents on the aromatic ring.[3] These modifications influence the molecule's acidity (pKa), lipophilicity, and steric characteristics, which in turn dictate its ability to interact with and disrupt microbial cells.[2] This guide provides a comprehensive, in-depth experimental framework for researchers, scientists, and drug development professionals to systematically evaluate the antimicrobial activity of benzoic acid derivatives. The protocols detailed herein are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring data integrity and reproducibility.[4][5]

Underlying Principles: Mechanism of Action and Structure-Activity Relationship

The primary antimicrobial action of benzoic acid and its derivatives is dependent on the undissociated, lipophilic form of the molecule, which can readily diffuse across the microbial cell membrane.[5][6] Once inside the cytoplasm, which typically has a higher pH than the surrounding environment, the acid dissociates, releasing a proton and acidifying the cell's interior. This disruption of the internal pH homeostasis inhibits glycolysis and other metabolic processes, ultimately leading to microbial growth inhibition or cell death.[7]

The structure-activity relationship (SAR) of benzoic acid derivatives is a critical consideration in the design of new antimicrobial agents. The type, number, and position of substituents on the benzene ring significantly impact the compound's antimicrobial potency. For instance, electron-withdrawing groups can increase the acidity of the carboxylic acid, while lipophilic groups can enhance membrane permeability.[3][8] A thorough understanding of these relationships allows for the rational design of more effective antimicrobial compounds.

Core Experimental Workflow

The evaluation of the antimicrobial activity of benzoic acid derivatives follows a systematic, multi-step process designed to determine the minimum concentration of the compound that inhibits microbial growth (Minimum Inhibitory Concentration, MIC) and the minimum concentration that results in microbial death (Minimum Bactericidal/Fungicidal Concentration, MBC/MFC).

Caption: Core experimental workflow for assessing antimicrobial activity.

Materials and Reagents

Test Compounds

• Benzoic acid derivatives of interest

• Dimethyl sulfoxide (DMSO), sterile, for preparing stock solutions

Microbial Strains

A panel of clinically relevant and quality control microbial strains should be used. Strains can be obtained from recognized culture collections such as the American Type Culture Collection (ATCC).[9]

Bacterial Strains:

• Gram-positive:

  • Staphylococcus aureus (e.g., ATCC 29213, ATCC 25923)

  • Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

Fungal Strains:

• Candida albicans (e.g., ATCC 90028)

• Aspergillus brasiliensis (e.g., ATCC 16404)

Culture Media and Reagents

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria[4]

• RPMI-1640 medium with L-glutamine, buffered with MOPS, for fungi

• Mueller-Hinton Agar (MHA) for bacteria

• Sabouraud Dextrose Agar (SDA) for fungi

• Sterile saline (0.85% NaCl)

• McFarland turbidity standards (0.5)

• Sterile 96-well microtiter plates

• Sterile petri dishes, pipettes, and other standard microbiology laboratory equipment

Experimental Protocols

Protocol 1: Preparation of Test Compound Stock Solutions

The solubility of benzoic acid derivatives can vary significantly.[10][11] DMSO is a common solvent for preparing high-concentration stock solutions.

• Weighing: Accurately weigh a precise amount of the benzoic acid derivative.

• Dissolution: Dissolve the compound in a minimal amount of sterile DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

• Sterilization: Sterilize the stock solution by filtering through a 0.22 µm syringe filter.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Causality Behind Experimental Choices: DMSO is used due to its ability to dissolve a wide range of organic compounds. However, as DMSO can exhibit antimicrobial activity at higher concentrations, a preliminary test to determine the maximum non-inhibitory concentration of DMSO against the test organisms is crucial. This is typically done by performing a broth microdilution assay with varying concentrations of DMSO.

Protocol 2: Preparation of Microbial Inoculum

Standardization of the microbial inoculum is critical for the reproducibility of susceptibility testing.[12]

• Bacterial Inoculum:

  • From a fresh (18-24 hours) culture on MHA, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to approximately 1-2 x 10^8 CFU/mL).

  • Within 15 minutes of preparation, dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.[13]

• Fungal (Yeast) Inoculum:

  • From a 24-hour culture on SDA, select several colonies.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity to a 0.5 McFarland standard.

  • Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL in the test wells.

Protocol 3: Broth Microdilution Assay for MIC Determination

This method, based on CLSI and EUCAST guidelines, is the gold standard for quantitative antimicrobial susceptibility testing.[4][5]

Caption: Workflow for the Broth Microdilution Assay.

• Plate Preparation:

  • Add 100 µL of the appropriate sterile broth (CAMHB for bacteria, RPMI-1640 for fungi) to all wells of a 96-well microtiter plate.

  • Add 100 µL of the test compound stock solution to the first well of a row and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well containing the compound. This will result in a range of concentrations of the test compound.

• Controls:

  • Positive Control: A well containing only broth and the microbial inoculum (no test compound).

  • Negative Control: A well containing only broth (no inoculum or test compound).

  • Solvent Control: A well containing the microbial inoculum and the highest concentration of DMSO used in the assay.

• Inoculation: Inoculate each well (except the negative control) with the standardized microbial suspension to achieve the final desired concentration.

• Incubation: Incubate the plates at 35-37°C. Incubation times are typically 16-20 hours for bacteria and 24-48 hours for fungi.[13]

• MIC Determination: The MIC is the lowest concentration of the benzoic acid derivative that completely inhibits visible growth of the microorganism.

Protocol 4: Agar Well Diffusion Assay

This method is a simpler, qualitative or semi-quantitative screening tool to assess antimicrobial activity.[14][15]

• Plate Preparation:

  • Prepare a standardized microbial inoculum as described in Protocol 2.

  • Uniformly spread the inoculum over the surface of an MHA (for bacteria) or SDA (for fungi) plate using a sterile swab.

  • Allow the plates to dry for a few minutes.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.[15]

• Compound Addition: Add a fixed volume (e.g., 50-100 µL) of the benzoic acid derivative solution (at a known concentration) into each well.[15]

• Controls:

  • Positive Control: A well containing a known standard antibiotic.

  • Negative Control: A well containing the solvent (e.g., DMSO) used to dissolve the test compound.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well. A larger zone of inhibition generally indicates greater antimicrobial activity.

Protocol 5: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay differentiates between bacteriostatic/fungistatic (growth-inhibiting) and bactericidal/fungicidal (killing) activity.

• Sub-culturing: Following MIC determination from the broth microdilution assay, take a small aliquot (e.g., 10 µL) from all wells that showed no visible growth.

• Plating: Spot-plate the aliquot onto a fresh agar plate (MHA for bacteria, SDA for fungi).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours (bacteria) or 24-48 hours (fungi).

• MBC/MFC Determination: The MBC or MFC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original inoculum survives).

Data Presentation and Interpretation

The results of the antimicrobial susceptibility testing should be presented in a clear and concise manner.

Table 1: Example of MIC and MBC/MFC Data for Benzoic Acid Derivatives

Compound	Test Organism	MIC (µg/mL)	MBC/MFC (µg/mL)	Interpretation
Benzoic Acid	S. aureus ATCC 29213	128	256	Bacteriostatic
Derivative A	S. aureus ATCC 29213	32	64	Bacteriostatic
Derivative B	E. coli ATCC 25922	16	16	Bactericidal
Derivative C	C. albicans ATCC 90028	64	>256	Fungistatic
Standard Drug	S. aureus ATCC 29213	2	4	Bacteriostatic

Interpretation:

• If the MBC/MFC is ≤ 4 times the MIC, the compound is generally considered cidal .

• If the MBC/MFC is > 4 times the MIC, the compound is considered static .

Self-Validating Systems and Quality Control

To ensure the trustworthiness of the experimental results, a robust quality control system must be in place.

• Reference Strains: Always include standard quality control strains with known susceptibility profiles in each assay. The results for these strains must fall within the acceptable ranges established by CLSI or EUCAST.[9]

• Purity Checks: Before preparing the inoculum, streak the microbial culture on an appropriate agar plate to ensure purity.

• Inoculum Verification: The final inoculum concentration should be verified by performing a colony count.[16]

• Media Sterility: Incubate a representative sample of each batch of media to check for sterility.

Conclusion

This guide provides a detailed and authoritative framework for the systematic evaluation of the antimicrobial activity of benzoic acid derivatives. By adhering to these standardized protocols and incorporating rigorous quality control measures, researchers can generate reliable and reproducible data. This, in turn, will facilitate the identification of promising lead compounds and contribute to the development of new and effective antimicrobial agents to combat the growing threat of drug-resistant pathogens.

References

• Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing. CLSI.

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. EUCAST. Retrieved from [Link]

• Wójciak-Kosior, M., & Sowa, I. (2021). An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli. Ecological Chemistry and Engineering S, 28(2), 241-250.
• Pharmacology of Benzoic Acid; Mechanism of action, Pharmacokinetics, Uses, Effects. (2024, April 29). YouTube.

• CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• CLSI. (2021). M07-A11: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard - Eleventh Edition.
• Luhata, L. P., Munkombwe, N. M., & Cheuka, M. P. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review).
• Holder, I. A., & Boyce, S. T. (1994). Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human. Burns, 20(5), 426-429.
• Wang, Y., et al. (2022).
• Rakuno Gakuen University. (2025, July). Antimicrobial susceptibility testing (Broth microdilution method). WOAH - Asia.
• FRCPath Medical Microbiology Tutorials: EUCAST reading guide for broth microdilution. (2024, January 23). YouTube.
• Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. (2023, November 3). LinkedIn.
• Drăgan, M., et al. (2022). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. International Journal of Molecular Sciences, 23(23), 15330.
• Lee, K., et al. (2015). Establishing quality control ranges for antimicrobial susceptibility testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: a cornerstone to develop reference strains for Korean clinical microbiology laboratories.
• Morace, G., et al. (2022).
• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79.
• HiMedia Laboratories. (n.d.). Multidrug-Resistant and Antimicrobial Testing Reference Strains.
• CLSI. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard - Ninth Edition.
• Yasmeen, E., et al. (2022). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. ACS Omega, 7(37), 33267-33281.
• Zhang, C., et al. (2018). Solubility of Benzoic Acid in Six Alcohols within (288.15 to 336.15 K) and Thermodynamic Properties in the Dissolution Process. Asian Journal of Chemical Sciences, 1-11.
• de la Huerga, M., et al. (2023). Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination. Clinical Microbiology and Infection, 29(10), 1311-1317.
• ResearchGate. (n.d.).
• Apec.org. (n.d.). Antimicrobial Susceptibility Testing.
• Monroe, M. B. B., et al. (2018). Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships.
• Perlovich, G. L., et al. (2020). Ciprofloxacin salts with benzoic acid derivatives: structural aspects, solid-state properties and solubility performance. CrystEngComm, 22(21), 3625-3638.

• PubChem. (n.d.). Benzoic Acid. Retrieved from [Link]

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Application Notes &amp; Protocols: Suzuki-Miyaura Coupling with 2-Chlorobenzoic Acid Derivatives

Introduction: Navigating the Challenges of Aryl Chloride Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, offering a powerful and versatile method for the formation of carbon-carbon bonds.[1][2] Its impact is particularly profound in the fields of pharmaceutical development and materials science, where the synthesis of complex biaryl structures is paramount.[2][3] While the coupling of aryl bromides and iodides is often straightforward, the use of aryl chlorides, such as 2-chlorobenzoic acid and its derivatives, presents a significant synthetic hurdle. The inherent strength and stability of the C-Cl bond render these substrates substantially less reactive, demanding a more nuanced and optimized approach.[3][4]

This guide provides an in-depth exploration of the laboratory procedures for successfully employing 2-chlorobenzoic acid derivatives in Suzuki-Miyaura coupling reactions. We will delve into the mechanistic principles that govern this transformation, provide a field-proven, step-by-step protocol, and offer insights into overcoming common challenges. The objective is to equip researchers, scientists, and drug development professionals with the knowledge to confidently and efficiently synthesize biaryl-2-carboxylic acids, a critical class of intermediates for numerous applications.

Mechanistic Insights: Activating the Unreactive C-Cl Bond

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium-catalyzed cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4][5] For challenging substrates like aryl chlorides, the rate-determining step is typically the initial oxidative addition, where the Pd(0) catalyst inserts into the carbon-chlorine bond.[3] The higher bond dissociation energy of C-Cl compared to C-Br or C-I makes this step energetically demanding.

Overcoming this activation barrier is the central challenge. Success relies on the strategic selection of three critical components: the catalyst system, the base, and the solvent.

• The Catalyst System: The Engine of the Reaction Standard palladium catalysts like Pd(PPh₃)₄ often fail with aryl chlorides. The solution lies in using catalyst systems featuring highly electron-rich and sterically hindered (bulky) ligands. These ligands enhance the electron density on the palladium center, which promotes the oxidative addition to the electron-deficient aryl chloride.[3]

  • Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) are exceptionally effective. Their bulkiness promotes the formation of a coordinatively unsaturated, highly reactive monoligated Pd(0) species, while their electron-donating nature facilitates the C-Cl bond cleavage.

  • N-Heterocyclic Carbenes (NHCs) are another class of powerful ligands that form highly stable and active palladium complexes capable of activating aryl chlorides.[6]

• The Role of the Base: Activating the Boronic Acid A base is essential for the transmetalation step. It reacts with the boronic acid to form a more nucleophilic boronate species, which then efficiently transfers its organic group to the palladium center.[4][6] The choice of base is critical, especially when dealing with substrates containing sensitive functional groups like the carboxylic acid in 2-chlorobenzoic acid.

  • Potassium Phosphate (K₃PO₄) is often an excellent choice, providing sufficient basicity to promote the reaction without causing esterification or other side reactions.

  • Cesium Carbonate (Cs₂CO₃) is a stronger base that can be effective when weaker bases fail.

  • In some cases, weaker bases like Potassium Fluoride (KF) can be used, particularly if the substrate is highly sensitive to basic conditions.[6]

• The Solvent System: The Reaction Environment The solvent must solubilize all reaction components and remain stable at the required reaction temperatures. Aprotic polar solvents are generally preferred.

  • Ethers such as 1,4-dioxane and tetrahydrofuran (THF) are commonly used, often with the addition of water.[5] The presence of water can aid in dissolving the inorganic base and facilitate the formation of the active boronate species.

  • Aromatic hydrocarbons like toluene are also effective, particularly for higher-temperature reactions.[5]

Visualizing the Catalytic Cycle

The following diagram illustrates the fundamental steps involved in the Suzuki-Miyaura coupling, highlighting the role of the palladium catalyst and the key intermediates.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Laboratory Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of a 2-chlorobenzoic acid derivative with an arylboronic acid. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Materials and Equipment:

• 2-Chlorobenzoic acid derivative (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 10:1)

• Round-bottom flask or reaction vial with a magnetic stir bar

• Condenser

• Inert atmosphere setup (Nitrogen or Argon line)

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add the 2-chlorobenzoic acid derivative (1.0 equiv), arylboronic acid (1.2 equiv), base (K₃PO₄, 3.0 equiv), palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 equiv), and phosphine ligand (e.g., SPhos, 0.02 equiv).

  • Seal the flask with a septum and connect it to an inert gas line.

  • Evacuate the flask and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere. This step is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.[5]

• Solvent Addition and Degassing:

  • Via syringe, add the degassed solvent mixture (e.g., 1,4-dioxane/water) to the flask to achieve a concentration of approximately 0.1 M with respect to the 2-chlorobenzoic acid derivative.[1]

  • For rigorous degassing, bubble nitrogen or argon gas through the solvent for 15-20 minutes prior to addition.

• Reaction Execution:

  • Immerse the flask in a preheated oil bath and heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-24 hours.[1]

• Work-up Procedure:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding water and dilute with an organic solvent like ethyl acetate.

  • Transfer the mixture to a separatory funnel. Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid product, ensuring its extraction into the organic phase.

  • Separate the layers and extract the aqueous phase two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel. An eluent system of ethyl acetate in hexanes, often with the addition of 1% acetic acid to prevent streaking of the carboxylic acid product, is typically effective.

  • Combine the pure fractions and remove the solvent in vacuo to yield the desired biaryl-2-carboxylic acid.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for Suzuki-Miyaura coupling.

Parameter Optimization Summary

The successful coupling of 2-chlorobenzoic acid derivatives is highly dependent on the careful selection of reaction parameters. The table below summarizes key variables and provides field-proven recommendations.

Parameter	Recommended Reagents/Conditions	Rationale & Key Considerations
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Pre-catalysts that are reduced in situ to the active Pd(0) species.
Ligand	Biaryl Phosphines: SPhos, XPhos, RuPhosNHC Ligands: IPr, IMes	Essential for activating the C-Cl bond. Electron-rich and bulky ligands are required to facilitate oxidative addition.[3][6]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	Activates the boronic acid for transmetalation. Choice depends on substrate sensitivity; K₃PO₄ is a reliable starting point.[3]
Solvent	1,4-Dioxane/H₂O, THF/H₂O, Toluene	Aprotic solvents are standard. The addition of water often improves reaction rates and consistency.[5]
Temperature	80 - 110 °C	Higher temperatures are generally needed to overcome the activation energy for C-Cl bond cleavage.
Stoichiometry	Boronic Acid: 1.2-1.5 equivBase: 2.0-3.0 equiv	A slight excess of the boronic acid and a stoichiometric excess of the base are used to drive the reaction to completion.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd).2. Insufficiently active ligand.3. Incorrect base or solvent.	1. Ensure rigorous degassing of the reaction mixture and solvents.[5]2. Switch to a more electron-rich/bulky ligand (e.g., from PPh₃ to SPhos).3. Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems.
Homocoupling of Boronic Acid	1. Presence of oxygen.2. Use of a Pd(II) pre-catalyst without complete reduction.	1. Improve inert atmosphere technique; thoroughly degas all reagents and solvents.[5]2. Ensure reaction conditions are sufficient to generate the active Pd(0) catalyst.
Protodeboronation	Hydrolysis of the boronic acid starting material before it can couple.	1. Use a boronic ester (e.g., pinacol ester) which is more stable.[5]2. Minimize the amount of water in the reaction or use an anhydrous base like KF.
Dehalogenation of Starting Material	Reductive cleavage of the C-Cl bond, often from hydride sources in the reaction.	1. Ensure solvents are pure.2. This side reaction can sometimes be suppressed by changing the ligand or base.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts . (2024). Chemistry LibreTexts. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide . (n.d.). Yoneda Labs. Available at: [Link]

• Suzuki Coupling . (n.d.). Organic Chemistry Portal. Available at: [Link]

• The Suzuki Reaction - Myers . (n.d.). Harvard University. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments . (2015). MDPI. Available at: [Link]

• Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems . (2022). MDPI. Available at: [Link]

• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides . (2009). ACS Publications. Available at: [Link]

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Application Notes &amp; Protocols: Strategic Use of Fluorinated Building Blocks in Fragment-Based Drug Design

Intended Audience: Researchers, scientists, and drug development professionals engaged in early-stage drug discovery.

Abstract: Fragment-Based Drug Design (FBDD) has solidified its position as a cornerstone of modern medicinal chemistry, enabling the efficient exploration of chemical space to identify novel lead compounds.[1][2] The strategic incorporation of fluorine into these small molecule fragments represents a significant leap forward, leveraging the unique physicochemical properties of this halogen to enhance screening efficacy and improve downstream drug-like properties. This guide provides an in-depth exploration of the rationale, application, and technical protocols for utilizing fluorinated building blocks in FBDD, with a pronounced focus on ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy as a primary screening tool.

The Foundational Synergy: FBDD and the Fluorine Atom

Fragment-Based Drug Design (FBDD) is a powerful methodology that begins with the identification of low-molecular-weight compounds (typically <300 Da) that bind weakly to a biological target.[1][2] These initial "hits" are then optimized and grown into more potent, drug-like molecules. The success of this approach hinges on the quality of the fragment library and the sensitivity of the screening techniques used to detect these weak interactions.

The introduction of fluorine into fragment libraries is not merely an incremental improvement but a strategic enhancement that addresses several key challenges in drug discovery.[3][4] Approximately 20% of all commercially available pharmaceuticals contain at least one fluorine atom, a testament to its profound impact on molecular properties.[5][6][7]

The "Magic Bullet": Why Fluorine is Transformative in Drug Design

The strategic incorporation of fluorine can dramatically influence a molecule's biological activity and pharmacokinetic profile.[3][6] This is due to a combination of its unique properties:

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong. Placing a fluorine atom at a metabolically labile position on a molecule can block oxidative degradation by cytochrome P450 enzymes, thereby increasing the compound's half-life and bioavailability.[3][5][8]

• Enhanced Binding Affinity: Fluorine's high electronegativity can create favorable electrostatic interactions with protein targets, such as hydrogen bonds and dipole-dipole interactions, leading to improved binding affinity and potency.[3]

• Modulation of Physicochemical Properties: The introduction of fluorine can alter a molecule's lipophilicity, acidity (pKa), and conformational preferences.[3][5] This allows medicinal chemists to fine-tune these properties to optimize absorption, distribution, metabolism, and excretion (ADME).

• Conformational Control: The presence of fluorine can induce specific conformational biases in a molecule, which can pre-organize the fragment for optimal binding to its target, thereby increasing potency and selectivity.[5]

Screening Methodologies for Fluorinated Fragments

The detection of weak fragment-protein interactions requires highly sensitive biophysical techniques. While several methods are available, ¹⁹F NMR spectroscopy has emerged as a particularly powerful and efficient tool for screening fluorinated fragment libraries.[2][9][10][11]

The Premier Technique: ¹⁹F NMR Spectroscopy

¹⁹F NMR is an ideal primary screening method for several compelling reasons:[2][11][12]

• High Sensitivity and No Background: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio, resulting in strong NMR signals.[11] Crucially, since fluorine is absent in biological systems, there are no background signals from the protein or buffer components, leading to exceptionally clean spectra.[2][11]

• Wide Chemical Shift Range: The chemical shifts of ¹⁹F are highly sensitive to the local electronic environment and span a wide range (over 200 ppm).[2][12] This large spectral window minimizes signal overlap, allowing for the screening of multiple fragments simultaneously in "cocktails."[2][12][13]

• High-Throughput Capability: The ability to screen cocktails of 10-30 fragments at once dramatically accelerates the screening process and significantly reduces the amount of valuable protein required.[12][13]

• Rich Information Content: Changes in the ¹⁹F NMR signal (chemical shift, line broadening, or intensity) upon addition of the target protein provide direct evidence of binding.

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} caption { label="FBDD Workflow using Fluorinated Fragments."; fontname="Roboto"; fontsize=12; }

Orthogonal Validation Techniques

While ¹⁹F NMR is an excellent primary screening tool, it is crucial to validate hits using orthogonal methods to eliminate false positives and gain a more comprehensive understanding of the binding event.

Technique	Principle	Advantages for Fluorinated Fragments	Considerations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target.	Provides real-time kinetics (k_on, k_off) and affinity (K_d).	Requires protein immobilization; potential for non-specific binding.
Thermal Shift Assay (TSA)	Monitors changes in protein melting temperature (T_m) upon ligand binding.	High-throughput and requires small amounts of protein.	Indirect assay; may not detect binders that do not affect thermal stability.
X-ray Crystallography	Provides high-resolution 3D structural information of the fragment-protein complex.	Unambiguously determines the binding mode and orientation. The electron-dense fluorine atom can aid in electron density map interpretation.	Requires well-diffracting crystals; can be time-consuming.

Protocol: High-Throughput ¹⁹F NMR Fragment Screening

This protocol outlines a standardized workflow for a ligand-observed ¹⁹F NMR screening campaign.

Materials and Reagents

• Fluorinated Fragment Library: High-purity compounds (>95%), pre-dissolved as high-concentration stocks (e.g., 100 mM in d6-DMSO).

• Target Protein: Purified and well-characterized protein at a working concentration of 10-50 µM.

• NMR Buffer: Deuterated buffer (e.g., 50 mM Phosphate, 150 mM NaCl in 99.9% D₂O, pH 7.4).

• NMR Tubes: High-quality, matched NMR tubes.

• NMR Spectrometer: Equipped with a fluorine-observe probe (e.g., 600 MHz or higher).

Experimental Workflow

Step 1: Library Preparation and QC

• Cocktail Creation: Prepare mixtures (cocktails) of 10-20 fluorinated fragments. The selection should ensure that the ¹⁹F NMR signals of the individual fragments are well-resolved.

• Solubility Check: Confirm the solubility of each fragment and cocktail in the final NMR buffer at the screening concentration (typically 100-200 µM per fragment).

• Reference Spectra: Acquire a 1D ¹⁹F NMR spectrum for each individual fragment and each cocktail in the absence of the target protein. This serves as the reference ("ligand-only") spectrum.

Step 2: Protein-Ligand Screening

• Sample Preparation: In an NMR tube, combine the target protein (final concentration 10-20 µM) with a fragment cocktail (final concentration 100-200 µM per fragment).

• NMR Data Acquisition: Acquire a 1D ¹⁹F NMR spectrum of the protein-cocktail mixture. A Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence is often used to suppress broad signals from non-binding or aggregating compounds and enhance the detection of true binders.[14]

• Data Analysis: Overlay the spectrum of the protein-cocktail mixture with the corresponding reference spectrum. Identify any changes in the ¹⁹F signals, such as:

  • Line Broadening: A significant increase in the signal's linewidth.

  • Chemical Shift Perturbation (CSP): A change in the signal's position.

  • Signal Attenuation: A decrease in signal intensity, particularly in CPMG experiments.[14]

Step 3: Hit Deconvolution and Confirmation

• Identify the Binder: If a cocktail shows a "hit," test each individual fragment from that cocktail against the protein to identify the specific compound responsible for the signal perturbation.

• Dose-Response Titration: Perform a titration experiment by acquiring ¹⁹F NMR spectra of the confirmed hit at various concentrations in the presence of a fixed protein concentration. This can be used to estimate the binding affinity (dissociation constant, K_d).

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fontname="Roboto", fontsize=12]; edge [fontname="Roboto", fontsize=10];

} caption { label="Step-by-step ¹⁹F NMR Screening Workflow."; fontname="Roboto"; fontsize=12; }

Design and Curation of a Fluorinated Fragment Library

The quality and diversity of the fragment library are paramount to the success of an FBDD campaign.[10][14] A well-designed fluorinated library should possess the following characteristics:

• Physicochemical Properties: Fragments should adhere to the "Rule of Three" (MW < 300, cLogP ≤ 3, H-bond donors/acceptors ≤ 3) to ensure good solubility and ligand efficiency.[1]

• Structural Diversity: The library should cover a broad range of chemical space, incorporating diverse scaffolds and 3D shapes.[10][11][14] This increases the probability of finding a hit for any given target.

• Synthetic Tractability: The fragments should be based on chemical scaffolds that are amenable to synthetic elaboration, allowing for efficient hit-to-lead optimization.

• Fluorine Environment Diversity: The library should contain a variety of fluorinated motifs (e.g., Ar-F, -CF₃, -OCF₃, -SCF₃) to probe different types of interactions.[10]

Case Study: BACE-1 Inhibitor Development

A notable success story illustrating the power of this approach is the development of inhibitors for β-secretase (BACE-1), a key target in Alzheimer's disease. Researchers used a ¹⁹F NMR-based screening approach to identify a "second-site" fragment that bound to the BACE-1 active site. This fragment was then linked to another known binder, resulting in a novel, potent inhibitor with a more than 360-fold increase in potency, demonstrating the effectiveness of fragment linking guided by ¹⁹F NMR.[15]

Conclusion and Future Outlook

The integration of fluorinated building blocks into fragment-based drug design, particularly when coupled with ¹⁹F NMR screening, offers a robust, efficient, and highly sensitive platform for early-stage drug discovery. This approach accelerates hit identification, reduces material consumption, and provides high-quality starting points for lead optimization. As synthetic methodologies for creating novel fluorinated scaffolds continue to advance, the utility and impact of this strategy are poised to grow, enabling the discovery of new therapeutics for a wide range of challenging biological targets.[2][3]

References

• University College London. (n.d.). 19F NMR Fragment Screening Platform. Retrieved from [Link]

• Yadav, M. R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(10), 3845-3862. Retrieved from [Link]

• News-Medical.Net. (2018). Breakthrough fluorine discovery may impact how pharmaceutical companies develop new drugs. Retrieved from [Link]

• ACS Publications. (2025). Fragment-Based Drug Design: From Then until Now, and Toward the Future. Journal of Medicinal Chemistry. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). The role of fluorine in medicinal chemistry. Retrieved from [Link]

• MDPI. (n.d.). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. Molecules. Retrieved from [Link]

• Fisher Scientific. (n.d.). Development of a Fluorine Labelled Fragment Library. Retrieved from [Link]

• International Journal of Pharmacy and Pharmaceutical Science. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• DTU Research Database. (2020, November 27). The 3F Library: Fluorinated Fsp3-rich Fragments for Expeditious 19F-NMR-based Screening. Retrieved from [Link]

• PubMed. (2013, October 11). Design and generation of highly diverse fluorinated fragment libraries and their efficient screening with improved (19) F NMR methodology. Retrieved from [Link]

• NIH. (2016, July 16). Applications of 19F-NMR in Fragment-Based Drug Discovery. Retrieved from [Link]

• Charles River. (n.d.). Do 19F NMR fragment screening libraries for FBDD incorporate the latest trends in library design?. Retrieved from [Link]

• NIH. (2014, August 10). Advantages of Crystallographic Fragment Screening: Functional and Mechanistic Insights from a Powerful Platform for Efficient Drug Discovery. Retrieved from [Link]

• ACS Publications. (n.d.). Design, synthesis, and screening of an RNA optimized fluorinated fragment library. Retrieved from [Link]

• ResearchGate. (2025, September 27). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. New Pre-validated Fluorinated Fragment Library Boosts Drug Screening Efficiency [labbulletin.com]
• 8. researchgate.net [researchgate.net]
• 9. lifechemicals.com [lifechemicals.com]
• 10. Design and generation of highly diverse fluorinated fragment libraries and their efficient screening with improved (19) F NMR methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. criver.com [criver.com]
• 12. lifechemicals.com [lifechemicals.com]
• 13. 19F NMR Fragment Screening Platform | Faculty of Life Sciences [ucl.ac.uk]
• 14. orbit.dtu.dk [orbit.dtu.dk]
• 15. Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis and Preparation of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic Acid for Biological Screening

Abstract

This document provides a comprehensive guide for the synthesis, purification, characterization, and preparation of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a bi-aryl compound of interest for biological screening campaigns. The protocols detailed herein are designed for researchers in chemical biology and drug discovery, emphasizing procedural rationale, robust quality control, and best practices for ensuring sample integrity. The synthesis is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a versatile and widely adopted method for C-C bond formation[1][2][3]. Subsequent sections outline rigorous purification and analytical validation procedures, followed by standardized protocols for creating assay-ready plates suitable for high-throughput screening (HTS).

Introduction: The Rationale for Bi-Aryl Scaffolds in Drug Discovery

Bi-aryl structures are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Their rigid, yet conformationally adaptable nature allows for precise spatial orientation of functional groups, enabling high-affinity interactions with biological targets such as enzymes and receptors[4]. The target molecule, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, incorporates several key features: a carboxylic acid for potential salt-bridge interactions, a phenolic hydroxyl group as a hydrogen bond donor/acceptor, and halogen atoms (Cl and F) which can modulate physicochemical properties like lipophilicity and metabolic stability, and potentially engage in halogen bonding.

The preparation of such compounds for biological screening is a critical first step in the hit-identification phase of drug discovery[4][5]. The quality and purity of the screening compound are paramount; impurities can lead to false-positive or false-negative results, wasting significant resources in downstream validation efforts. This guide, therefore, presents a self-validating workflow designed to yield a high-purity compound ready for robust and reproducible biological evaluation.

Part I: Synthesis via Suzuki-Miyaura Cross-Coupling

The synthesis of the target compound is efficiently achieved by coupling two key building blocks: an aryl halide and an arylboronic acid. The Suzuki-Miyaura reaction is the method of choice due to its exceptional functional group tolerance, generally high yields, and well-understood mechanism, which proceeds via a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination[3][6].

Reaction Scheme

The selected pathway involves the coupling of 2-chloro-4-bromobenzoic acid with 3-fluoro-4-hydroxyphenylboronic acid. The bromine atom is preferentially utilized for the cross-coupling over the chlorine atom due to the greater reactivity of the C-Br bond in the oxidative addition step with the Pd(0) catalyst.

Caption: Synthetic route for the target compound.

Experimental Protocol: Synthesis

Materials & Reagents

Reagent/Material	Grade	Supplier	Notes
2-Chloro-4-bromobenzoic acid	≥98%	Commercial
3-Fluoro-4-hydroxyphenylboronic acid	≥95%	Commercial	May contain varying amounts of anhydride.
Tetrakis(triphenylphosphine)palladium(0)	99%	Commercial	Air-sensitive catalyst. Handle under inert gas.
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercial	Finely powdered for best results.
1,4-Dioxane	Anhydrous	Commercial	Use a freshly opened bottle or distilled solvent.
Deionized Water	18.2 MΩ·cm	In-house	Degas thoroughly before use.
Diethyl Ether	ACS Grade	Commercial	For extraction.
2M Hydrochloric Acid	ACS Grade	In-house	For acidification.
Brine (Saturated NaCl)	In-house	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Commercial	For drying.

Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloro-4-bromobenzoic acid (1.0 eq), 3-fluoro-4-hydroxyphenylboronic acid (1.1 eq)[7], and potassium carbonate (3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to establish an inert atmosphere. This is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Catalyst Addition: Under a positive flow of inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.03 eq). The yellow color of the catalyst is a good indicator of its active Pd(0) state.

• Solvent Addition: Add the degassed solvent system of 1,4-dioxane and deionized water (4:1 v/v, to make a 0.2 M solution with respect to the limiting reagent). The aqueous phase is necessary to dissolve the inorganic base and facilitate the transmetalation step.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 8-16 hours).

• Work-up - Quenching & Acidification: Cool the reaction mixture to room temperature. Dilute with 50 mL of water and transfer to a separatory funnel. Carefully acidify the aqueous layer to pH 2-3 with 2M HCl. The target compound will precipitate as a solid. The acidification protonates the carboxylate and phenolate groups, rendering the product less water-soluble.

• Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 50 mL). The organic solvent choice depends on the product's polarity.

• Washing & Drying: Combine the organic layers and wash with brine (1 x 50 mL) to remove residual water. Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid.

Part II: Purification and Analytical Characterization

Purity is a cornerstone of reliable biological data. A compound purity of >95%, as determined by HPLC, is the minimum standard for most quantitative HTS campaigns[8][9]. This section details the purification and the analytical methods required to confirm both the identity and purity of the final compound.

Caption: Workflow for purification and analysis.

Purification Protocol: Flash Column Chromatography

• Adsorbent: Adsorb the crude solid onto a small amount of silica gel.

• Column Packing: Pack a silica gel column using a hexane/ethyl acetate mobile phase system.

• Loading: Dry-load the adsorbed crude product onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., 10% to 60%). The addition of 0.5-1% acetic acid to the mobile phase is often necessary to prevent peak tailing of carboxylic acids on silica gel.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the final, purified compound.

Analytical Characterization Protocols

High-Performance Liquid Chromatography (HPLC) The goal is to demonstrate a single major peak, accounting for >95% of the total integrated peak area.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reverse-phase column for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to ensure consistent ionization state (protonated) of the analyte for sharp peaks[10].
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	10% to 95% B over 15 min	Broad gradient to ensure elution of all potential impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Detection	UV at 254 nm	Aromatic nature of the compound ensures strong absorbance.
Purity Target	>95%	Minimum acceptable purity for HTS.

Liquid Chromatography-Mass Spectrometry (LC-MS) This confirms the molecular weight of the synthesized compound.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Rationale: The carboxylic acid and phenol groups are readily deprotonated, making the compound highly suitable for detection as the [M-H]⁻ ion in negative mode.

• Expected Mass: Calculated MW = 266.65 g/mol . Expected [M-H]⁻ = 265.0.

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR provides unequivocal structural confirmation. The sample should be dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).

Expected Analytical Data Summary

Analysis	Expected Result
Appearance	White to off-white solid
HPLC Purity	> 95% (at 254 nm)
LC-MS (ESI-)	m/z = 265.0 [M-H]⁻
¹H NMR (DMSO-d₆)	Aromatic protons (δ 7.0-8.0 ppm), OH, COOH (broad singlets, variable ppm)
¹⁹F NMR (DMSO-d₆)	Single resonance characteristic of an aryl fluoride.

Part III: Preparation for Biological Screening

Proper sample management is essential for generating high-quality screening data. The goal is to create a master stock solution in a suitable solvent, which can then be used to prepare assay-ready plates.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. ocf.berkeley.edu [ocf.berkeley.edu]
• 4. Frontiers | Introduction to small molecule drug discovery and preclinical development [frontiersin.org]
• 5. books.rsc.org [books.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Buy 3-fluoro-4-hydroxyphenylboronic acid | 182344-14-5 [smolecule.com]
• 8. eu-openscreen.eu [eu-openscreen.eu]
• 9. Quality Control of Quantitative High Throughput Screening Data - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Effective Purification Strategies for Acidic Organic Compounds

Welcome to the Technical Support Center for the purification of acidic organic compounds. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights into common purification challenges. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively during your experiments.

Section 1: Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification of acidic organic compounds, offering explanations and actionable solutions.

Acid-Base Extraction Troubleshooting

Acid-base extraction is a cornerstone technique for separating acidic compounds from neutral or basic impurities.[1][2] It leverages the differential solubility of the acidic compound and its corresponding salt in immiscible organic and aqueous phases.[2][3]

Question: Why is my acidic compound not moving into the aqueous layer after adding a base?

Answer:

This common issue typically points to one of two primary causes: an inappropriate choice of base or insufficient mixing.

• Causality—The Importance of pKa: For an acid-base reaction to favor the formation of the salt (the deprotonated, water-soluble form of your acidic compound), the pKa of the base's conjugate acid should be significantly higher than the pKa of your acidic compound. A good rule of thumb is a difference of at least 2-3 pKa units. If the base is too weak, the equilibrium will not sufficiently favor the formation of the salt, leaving a significant portion of your acidic compound in the organic layer.

Acidic Functional Group	Approximate pKa Range	Effective Base	Ineffective Base
Carboxylic Acids	3-5[4]	Sodium Bicarbonate (pKa of H₂CO₃ ≈ 6.4), Sodium Hydroxide	Ammonia (pKa of NH₄⁺ ≈ 9.2) - may work but less effective than stronger bases
Phenols	8-10	Sodium Hydroxide (pKa of H₂O ≈ 15.7)	Sodium Bicarbonate
Thiols	10-12	Sodium Hydroxide	Sodium Bicarbonate

Data compiled from various sources.[4][5][6][7][8]

• Troubleshooting Steps:

  • Verify pKa Values: If possible, find the pKa of your specific compound. If it's a novel compound, use the pKa of the acidic functional group as an estimate.

  • Select a Stronger Base: If you are using a weak base like sodium bicarbonate to extract a phenol, for instance, it will be ineffective. Switch to a stronger base like sodium hydroxide.[1]

  • Ensure Thorough Mixing: Inadequate mixing can prevent the acid and base from reacting completely. Shake the separatory funnel vigorously, periodically venting to release any pressure buildup, especially when using bicarbonate which generates CO₂ gas.[1]

  • Check for Emulsions: Emulsions, or the suspension of one layer within the other as tiny droplets, can hinder separation.[1] To resolve this, you can try adding a small amount of brine (saturated NaCl solution), which increases the polarity of theaqueous layer and can help break up the emulsion.[1] Gently stirring the emulsion with a glass rod can also be effective.[1]

Question: After acidifying the aqueous layer, my compound has oiled out instead of precipitating as a solid. What should I do?

Answer:

"Oiling out" occurs when the neutral form of your acidic compound is a liquid or a low-melting solid at the temperature of the solution, or if it has some solubility in the aqueous layer.

• Causality—Physical State and Solubility: The goal of acidification is to protonate the salt, converting it back to the neutral, water-insoluble form.[3] If this neutral form is not a solid under the experimental conditions, it will separate as an oil.

• Troubleshooting Protocol:

  • Induce Crystallization:

    • Cooling: Place the flask in an ice bath to decrease the solubility of your compound and potentially induce crystallization.[9]

    • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

    • Seeding: If you have a small crystal of the pure compound, add it to the solution to act as a template for crystallization.

  • Back-Extraction: If crystallization fails, the most reliable method is to perform a "back-extraction."[9]

    • Add an immiscible organic solvent (e.g., dichloromethane or ethyl acetate) to the aqueous solution containing the oiled-out compound.

    • Shake the mixture in a separatory funnel. The neutral organic compound will be extracted into the organic layer.

    • Separate the organic layer, dry it with an anhydrous salt (like Na₂SO₄ or MgSO₄), and then remove the solvent using a rotary evaporator to isolate your pure compound.[9][10]

Chromatography Troubleshooting

Chromatography is a powerful technique for purifying compounds, but acidic molecules can present unique challenges, particularly on silica gel.

Question: My acidic compound is streaking or showing poor peak shape during silica gel chromatography. Why is this happening and how can I fix it?

Answer:

This is a classic issue caused by the interaction between the acidic compound and the slightly acidic nature of the silica gel stationary phase.

• Causality—Surface Interactions: Silica gel has silanol groups (Si-OH) on its surface, which are acidic. These can interact strongly with acidic compounds, leading to a non-ideal equilibrium as the compound moves down the column. This results in tailing or streaking of the peak, which significantly reduces resolution.

• Troubleshooting and Optimization:

  • Mobile Phase Modification: The most common and effective solution is to add a small amount of a modifier to the mobile phase to suppress the ionization of your acidic compound.

    • Add Acetic or Formic Acid: For many acidic compounds, adding 0.1-1% acetic acid or formic acid to your eluent system will improve peak shape dramatically.[11] This works by keeping your compound in its protonated, less polar state, minimizing its interaction with the silica surface.

    • Trifluoroacetic Acid (TFA): For reversed-phase chromatography, adding a small amount of TFA (0.05-0.1%) is a common practice to improve the peak shape of acidic compounds.[11][12]

  • Alternative Stationary Phases: If mobile phase modification is not sufficient, consider using a different stationary phase.

    • Deactivated Silica: You can deactivate the silica gel by treating it with a base to neutralize the acidic silanol groups.

    • Alumina: Alumina is another polar stationary phase that is available in acidic, neutral, and basic forms. Basic alumina can be a good choice for the purification of acidic compounds.

    • Reversed-Phase Chromatography: For polar acidic compounds, reversed-phase chromatography (e.g., C18 silica) can be an excellent alternative. In this case, a polar mobile phase is used, and the nonpolar stationary phase retains the compound. Adjusting the pH of the mobile phase is crucial for good separation.[11] A general guideline is to adjust the mobile phase pH to be at least 2 units below the pKa of the compound to ensure it is in its neutral form.[11]

Question: My compound seems to be decomposing on the silica gel column. How can I confirm this and what are my alternatives?

Answer:

Decomposition on silica gel is a significant problem for sensitive compounds.[13]

• Confirmation—2D TLC: A simple way to check for on-column decomposition is to run a two-dimensional thin-layer chromatography (2D TLC) experiment.

  • Spot your crude material on one corner of a square TLC plate.

  • Develop the plate in a suitable solvent system.

  • Dry the plate, rotate it 90 degrees, and develop it again in the same solvent system.

  • If your compound is stable, you will see a single spot on the diagonal. If it decomposes, you will see new spots that are not on the diagonal.

• Alternative Purification Strategies:

  • Use a Less Acidic Stationary Phase: As mentioned previously, florisil or alumina can be less harsh alternatives to silica gel.

  • Crystallization: If your compound is a solid, crystallization is an excellent purification method that avoids interaction with stationary phases.[14][15][16]

  • Preparative HPLC: High-performance liquid chromatography (HPLC) offers a wide range of stationary phases and greater control over conditions, making it suitable for sensitive compounds.[12]

Crystallization Troubleshooting

Crystallization is a powerful technique for obtaining highly pure solid compounds.[14][16][17]

Question: I can't find a suitable solvent for the crystallization of my acidic compound. What should I do?

Answer:

Finding the right solvent or solvent system is key to successful crystallization. The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures.

• Systematic Solvent Screening:

  • Start with small amounts of your compound in different test tubes.

  • Test a range of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexanes).

  • Observe the solubility at room temperature and upon heating. A good candidate solvent will show poor solubility at room temperature and good solubility when hot.

• Using a Two-Solvent System: If a single solvent doesn't work, a two-solvent system is often effective.

  • Choose two miscible solvents, one in which your compound is soluble (the "good" solvent) and one in which it is insoluble (the "bad" solvent).

  • Dissolve your compound in a minimal amount of the hot "good" solvent.

  • Slowly add the "bad" solvent dropwise until the solution becomes cloudy (the saturation point).

  • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Question: My compound crystallizes with impurities. How can I improve the purity?

Answer:

This usually indicates that the cooling was too rapid or the concentration of impurities is very high.

• Slow Cooling: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize yield.

• Recrystallization: A second crystallization will often significantly improve purity. Dissolve the crystals in fresh hot solvent and repeat the cooling process.

• Activated Charcoal: If you have colored impurities, they can sometimes be removed by adding a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs the colored impurities. Be cautious not to add too much, as it can also adsorb your product.

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I choose between acid-base extraction and chromatography for purifying my acidic compound?

A1: The choice depends on the nature of the impurities.

• Acid-base extraction is ideal when your impurities are neutral or basic. It's a fast and scalable method for removing these types of impurities.[1][15]

• Chromatography is necessary when you need to separate your acidic compound from other acidic compounds with similar pKa values or from neutral impurities with similar polarity.[15]

Q2: Can I use a strong base like NaOH to extract a carboxylic acid?

A2: Yes, you can. However, be mindful of other functional groups in your molecule. If your compound contains a base-sensitive functional group, such as an ester, using a strong base like NaOH could cause hydrolysis.[1] In such cases, a weaker base like sodium bicarbonate is a safer choice, provided the pKa of your carboxylic acid is low enough for the extraction to be effective.[1]

Q3: What is the best way to remove the acidic modifier (e.g., acetic acid, TFA) from my sample after chromatography?

A3:

• For volatile acids like acetic acid and TFA: These can often be removed by co-evaporation with a non-polar solvent like toluene on a rotary evaporator.

• Aqueous Workup: If co-evaporation is not effective, you can dissolve the sample in an organic solvent and wash it with a dilute solution of a weak base (like sodium bicarbonate) to remove the acidic modifier. Be sure to then wash with water and brine, and dry the organic layer before evaporating the solvent.

Q4: My acidic compound is highly water-soluble even in its neutral form. How can I purify it?

A4: This can be challenging.

• Continuous Liquid-Liquid Extraction: This technique can be used to extract compounds with some water solubility into an organic solvent over a long period.

• Reversed-Phase Chromatography: This is often the best option for polar, water-soluble compounds.

• Lyophilization (Freeze-Drying): If your compound is non-volatile, you can sometimes remove water by lyophilization after an initial purification step.

Section 3: Experimental Protocols and Visualizations

Protocol: Acid-Base Extraction of a Carboxylic Acid from a Neutral Impurity

Objective: To separate a carboxylic acid from a neutral compound.

Materials:

• Crude mixture containing the carboxylic acid and a neutral impurity

• Organic solvent (e.g., diethyl ether or dichloromethane)

• Saturated sodium bicarbonate solution

• 1M Hydrochloric acid

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude mixture in the organic solvent.

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of saturated sodium bicarbonate solution.

• Mixing: Stopper the funnel and shake vigorously, venting frequently to release CO₂ pressure.

• Separation: Allow the layers to separate. The top layer will be the organic phase (containing the neutral impurity), and the bottom layer will be the aqueous phase (containing the sodium salt of the carboxylic acid). Note: The relative positions of the layers depend on the densities of the solvents used.[3]

• Isolation of Neutral Impurity: Drain the aqueous layer into a flask. Drain the organic layer into another flask. Wash the organic layer with water, then brine. Dry the organic layer with anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to isolate the neutral impurity.

• Regeneration of the Acidic Compound: Cool the aqueous layer from step 5 in an ice bath. Slowly add 1M HCl dropwise until the solution is acidic (test with pH paper). The carboxylic acid should precipitate out.

• Isolation of the Acidic Compound:

  • If a solid precipitate forms, collect it by vacuum filtration, wash with cold water, and dry.[9][10]

  • If the compound oils out, perform a back-extraction into an organic solvent as described in the troubleshooting section.[9]

Workflow Diagram: Purification Strategy Selection

Caption: Decision tree for selecting an appropriate purification strategy.

Diagram: Acid-Base Extraction Workflow

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.mnstate.edu [web.mnstate.edu]
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• 17. chemistrystudent.com [chemistrystudent.com]

Technical Support Center: Enhancing Carboxylic Acid Solubility for Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges of working with poorly soluble carboxylic acids in biological assays. Our goal is to provide you with the scientific rationale behind various solubilization strategies to empower you to make informed decisions for your specific experimental needs.

Introduction: The Carboxylic Acid Solubility Challenge

Carboxylic acids are a common functional group in a vast number of biologically active small molecules and approved drugs. While this moiety can be crucial for target engagement, it often presents significant challenges in terms of aqueous solubility, especially at neutral or acidic pH.[1][2] Poor solubility can lead to inaccurate assay results, compound precipitation in cell culture media, and unreliable in-vivo studies. This guide will walk you through a logical progression of techniques to improve the solubility of your carboxylic acid-containing compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Fundamental Solubility Issues

Question: My carboxylic acid compound won't dissolve in my aqueous assay buffer. What is the first thing I should consider?

Answer: The first and most critical factor to consider is the relationship between the pH of your buffer and the pKa of your carboxylic acid. A carboxylic acid (R-COOH) exists in equilibrium between its neutral, less soluble form and its ionized, more soluble carboxylate form (R-COO⁻). This equilibrium is governed by the Henderson-Hasselbalch equation.

To achieve significant solubility, the pH of the solution should be at least 1.5 to 2 units above the pKa of the carboxylic acid. At this pH, the compound will be predominantly in its deprotonated, more soluble carboxylate form.

Mechanism of pH-Dependent Solubility

The increased solubility of a carboxylic acid at a pH above its pKa is due to the formation of the charged carboxylate ion. This ion can readily form ion-dipole interactions with water molecules, leading to greater solvation and, consequently, higher solubility.

Caption: pH-dependent ionization of a carboxylic acid.

Question: I've adjusted the pH, but my compound still has limited solubility. What's my next step?

Answer: If pH adjustment alone is insufficient, the next logical step is to consider creating a salt form of your carboxylic acid. Carboxylic acid salts are ionic compounds and are generally much more soluble in water than their corresponding neutral acid forms.[3]

Commonly used counter-ions for forming salts with carboxylic acids include sodium (Na⁺), potassium (K⁺), and calcium (Ca²⁺).[4] For many applications, preparing a sodium or potassium salt is a straightforward and effective method to significantly enhance aqueous solubility.

Section 2: Stock Solutions and Co-solvents

Question: I typically make my stock solutions in DMSO. Is this a good practice for carboxylic acids?

Answer: While DMSO is a powerful and widely used solvent, it can sometimes present challenges for carboxylic acids.[5] Carboxylic acids can form strong hydrogen bonds with DMSO, which can influence their behavior upon dilution into aqueous buffers.[6] Some researchers have reported that certain compounds, including carboxylic acids, may precipitate from DMSO stock solutions over time, especially with repeated freeze-thaw cycles.[7]

If you observe precipitation upon dilution of your DMSO stock into your aqueous assay buffer, this is a common issue known as "crashing out." It occurs because the compound is highly soluble in the organic stock solution but poorly soluble in the final aqueous environment.

Troubleshooting DMSO Stock Solutions:

• Lower the stock concentration: A very high concentration in DMSO is more likely to precipitate upon dilution.

• Use co-solvents: Consider preparing stocks in a mixture of DMSO and another solvent like ethanol or polyethylene glycol (PEG).

• Sonication: Briefly sonicating the final diluted solution can sometimes help to redissolve fine precipitates.[8]

Question: What are co-solvents, and how can they help with the solubility of my carboxylic acid?

Answer: Co-solvents are water-miscible organic solvents that are added to an aqueous solution to increase the solubility of poorly soluble compounds. They work by reducing the polarity of the aqueous solvent, making it more favorable for the nonpolar parts of the solute to dissolve.

Commonly used co-solvents in biological assays include:

• Ethanol

• Methanol

• Isopropanol

• Polyethylene Glycols (PEGs) of various molecular weights

• Glycerol

It is crucial to test the tolerance of your specific assay for any co-solvent, as high concentrations can be toxic to cells or interfere with enzyme activity.

Co-solvent	Typical Starting Concentration in Final Assay	Considerations
DMSO	0.1 - 1%	Can have biological effects at higher concentrations.
Ethanol	0.1 - 2%	Can be toxic to some cell lines.
PEG 400	1 - 5%	Generally well-tolerated but can increase viscosity.
Glycerol	1 - 10%	Can also serve as a cryoprotectant.

Section 3: Advanced Solubilization Techniques

Question: I've tried pH adjustment, salt formation, and co-solvents, but my compound's solubility is still a limiting factor. What other options do I have?

Answer: For particularly challenging compounds, more advanced formulation strategies may be necessary. Two effective approaches are the use of cyclodextrins and the formation of cocrystals or eutectics.

Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9] They can encapsulate poorly soluble molecules, like many carboxylic acids, within their hydrophobic core, effectively shielding them from the aqueous environment and increasing their apparent solubility.[9][10]

Commonly used cyclodextrins include:

• α-cyclodextrin

• β-cyclodextrin

• γ-cyclodextrin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) - often preferred for its higher solubility and lower toxicity.

The addition of certain carboxylic acids, such as citric acid, can further enhance the solubilizing effect of cyclodextrins for some drugs.[11]

Cocrystals and Eutectics: Another strategy is to form cocrystals, which are crystalline structures composed of the active pharmaceutical ingredient (API) and a coformer molecule in a specific stoichiometric ratio.[12] Eutectics are mixtures of two or more components that melt at a lower temperature than any of the individual components. Both cocrystals and eutectics can exhibit significantly improved solubility and dissolution rates compared to the parent compound.[12][13]

Water-soluble carboxylic acids like benzoic acid and salicylic acid have been successfully used as coformers to improve the solubility of other poorly soluble drugs.[13]

Decision-Making Workflow for Solubilization

Caption: A stepwise approach to improving carboxylic acid solubility.

Section 4: Troubleshooting in Cell-Based Assays

Question: My compound precipitates when I add it to my cell culture medium. What could be the cause?

Answer: Precipitation in cell culture media is a common problem and can be caused by several factors:[14]

• pH Shift: Cell culture media are typically buffered around pH 7.2-7.4. If you are adding a stock solution of your carboxylic acid that is at a low pH, the buffering capacity of the media may not be sufficient to raise the pH of the microenvironment around the dissolving compound particles quickly enough, leading to precipitation of the less soluble neutral form.

• Interaction with Media Components: Cell culture media are complex mixtures of salts, amino acids, vitamins, and proteins. Your compound may interact with these components, leading to the formation of insoluble complexes. For example, divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can sometimes form insoluble salts with carboxylates.[14]

• Exceeding the Solubility Limit: The concentration of your compound in the final assay may simply be above its solubility limit in the complex milieu of the cell culture medium.

Protocol for Adding Compounds to Cell Culture Media to Minimize Precipitation:

• Prepare a concentrated stock solution: Make a 1000x or higher stock solution in an appropriate solvent (e.g., DMSO).

• Pre-dilute the stock: Perform an intermediate dilution of your stock solution in a small volume of media or a suitable buffer before adding it to the final culture volume.

• Add dropwise while stirring: Add the pre-diluted compound solution slowly to the final volume of cell culture medium while gently swirling the plate or tube. This helps to disperse the compound quickly and avoid localized high concentrations.

• Visually inspect: After adding the compound, visually inspect the medium for any signs of precipitation or cloudiness.

Experimental Protocols

Protocol 1: Preparation of a Sodium Salt of a Carboxylic Acid

Objective: To convert a poorly water-soluble carboxylic acid into its more soluble sodium salt.

Materials:

• Your carboxylic acid compound

• Sodium hydroxide (NaOH), 0.1 M solution

• Deionized water

• pH meter

• Stir plate and stir bar

Procedure:

• Weigh out a known amount of your carboxylic acid and place it in a suitable glass beaker.

• Add a small amount of deionized water to create a slurry.

• Place the beaker on a stir plate and begin stirring.

• Slowly add the 0.1 M NaOH solution dropwise to the slurry.

• Monitor the pH of the solution continuously with a calibrated pH meter.

• Continue adding NaOH until all of the solid has dissolved and the pH is stable at a value approximately 2 units above the pKa of your compound.

• The resulting solution is your carboxylic acid sodium salt. You can then adjust the concentration by adding more deionized water as needed.

Self-Validation:

• The complete dissolution of the solid material upon addition of base is a primary indicator of successful salt formation.

• The final pH of the solution should be stable in the desired range.

Protocol 2: Kinetic Solubility Assessment using Nephelometry

Objective: To determine the kinetic solubility of a compound in a specific buffer.

Materials:

• Test compound in a 10 mM DMSO stock solution

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well clear bottom plate

• Nephelometer (light-scattering plate reader)

Procedure:

• Add 198 µL of the assay buffer to the wells of the 96-well plate.

• Add 2 µL of your 10 mM DMSO stock solution to the first well and mix thoroughly. This creates a 100 µM solution.

• Perform a serial dilution across the plate to generate a range of concentrations (e.g., 100 µM, 50 µM, 25 µM, etc.).

• Incubate the plate at room temperature for a set period (e.g., 1-2 hours).

• Read the plate on a nephelometer to measure light scattering.

• The kinetic solubility is the highest concentration at which no significant increase in light scattering is observed compared to a buffer-only control.

Self-Validation:

• A clear dose-dependent increase in light scattering should be observed as the compound concentration exceeds its solubility limit.

• Control wells containing only buffer and DMSO should show minimal light scattering.

References

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395. [Link]

• Al-Ghabeish, M., et al. (2015). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. [Link]

• Tam, K. L. (1998). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. [Link]

• LibreTexts. (2019). The Effects of pH on Solubility. Chemistry LibreTexts. [Link]

• Garekani, H. A., et al. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. MDPI. [Link]

• Abraham, M. H., et al. (2012). A quantum chemical study of the interaction of carboxylic acids with DMSO. ResearchGate. [Link]

• LibreTexts. (2021). Chemical Properties of Carboxylic Acids I- Acidity and Salt formation. Chemistry LibreTexts. [Link]

• Aitipamula, S., et al. (2014). Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. NIH. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. [Link]

• Duchene, D., et al. (1997). Method for solubilizing drugs using cyclodextrins and carboxylic acids.

• Augustijns, P., et al. (2020). Solubility vs Dissolution in Physiological Bicarbonate Buffer. NIH. [Link]

• Waybright, T. J., et al. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. PubMed. [Link]

• National Center for Biotechnology Information. (n.d.). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. NIH. [Link]

• Gorfien, S., & Wang, W. (2014). Troubleshooting Cell Culture Media for Bioprocessing. BioProcess International. [Link]

• Patsnap. (2025). Overcoming Challenges in Carboxylic Acid Drug Formulations. Patsnap Eureka. [Link]

• Dai, Y., et al. (2020). Natural Carboxylic Acid-Based Deep Eutectic Solvents: Physi-Cochemical Properties, Biological Activities and Application in Flavonoids Extraction from Walnut Green Peel. MDPI. [Link]

• ResearchGate. (2014). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect?. ResearchGate. [Link]

• Andersen, M. V., et al. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Roskilde University. [Link]

• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. NIH. [Link]

• American Chemical Society. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Publications. [Link]

• Amidon, G. L., et al. (2015). Physicochemical Properties of Buffers Used in Simulated Biological Fluids with Potential Application for In Vitro Dissolution Testing: A Mini-review. AAPS PharmSciTech. [Link]

• Jain, N. K., & Agrawal, R. K. (2010). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Allen, L. V. (2025). pH Adjusting Database. CompoundingToday.com. [Link]

• Smajli, A., et al. (2019). Solubilization of 2-Acetoxy-Benzencarboxylic Acid Using Beta Cyclodextrins. SciRP.org. [Link]

• University of Rochester. (n.d.). Workup: DMF or DMSO. Department of Chemistry. [Link]

• ResearchGate. (2025). The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid. ResearchGate. [Link]

• ResearchGate. (2024). Improving the Solubility and Bioavailability of Progesterone Cocrystals with Selected Carboxylic Acids. ResearchGate. [Link]

• Quora. (2016). How does the solubility of carboxylic acids in water decrease with increase in molecular mass?. Quora. [Link]

• Serajuddin, A. T. M. (2007). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Advanced Drug Delivery Reviews. [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. ResearchGate. [Link]

• Mooney, K. G., et al. (1981). Dissolution of carboxylic acids. III: The effect of polyionizable buffers. PubMed. [Link]

• ResearchGate. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. ResearchGate. [Link]

• Royal Society of Chemistry. (2015). [ N -Methyl-2-pyrrolidone][C1–C4 carboxylic acid]: a novel solvent system with exceptional lignin solubility. Chemical Communications. [Link]

• ResearchGate. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. [Link]

• American Chemical Society. (2021). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics. [Link]

• National Center for Biotechnology Information. (2019). pH‐Dependent Protonation of Surface Carboxylate Groups in PsbO Enables Local Buffering and Triggers Structural Changes. NIH. [Link]

• ResearchGate. (2025). Encapsulation of benzene carboxylic acids using cyclodextrins. ResearchGate. [Link]

• Reddit. (2017). Avoiding precipitation in metal solution for culture medium. Reddit. [Link]

• Academia.edu. (n.d.). Synthesis of Methylthiomethyl Esters by the Reaction of Carboxylic Acid with Dimethylsulfoxide. Academia.edu. [Link]

• JoVE. (2020). Buffer Effectiveness. JoVE. [Link]

• UNC Chemistry Department. (2025). By Adding Single Carbon Atom to a Molecule, Researchers Spark New Horizons in Drug Design. UNC Chemistry Department. [Link]

• PubMed. (2007). In vitro solubility assays in drug discovery. PubMed. [Link]

• American Chemical Society. (2026). Temporally Controlled Supramolecular Catalysts with pH-Dependent Activity. ACS Publications. [Link]

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Technical Support Center: Navigating the Scale-Up of Fluorinated Intermediate Synthesis

Welcome to the Technical Support Center dedicated to addressing the complex challenges inherent in the scale-up of fluorinated intermediate synthesis. This guide is designed for researchers, scientists, and drug development professionals who are transitioning their fluorination reactions from the bench to larger-scale production. As a senior application scientist, my goal is to provide not just protocols, but the underlying scientific principles and field-proven insights to empower you to anticipate, troubleshoot, and overcome the hurdles of this demanding chemistry.

The introduction of fluorine into organic molecules can dramatically enhance their pharmacological properties, making fluorinated intermediates critical building blocks in modern drug discovery. However, the unique reactivity of fluorinating agents and the often-exothermic nature of these reactions present significant challenges during scale-up. This resource is structured to provide direct, actionable guidance in a question-and-answer format, supported by detailed protocols and visual aids.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions encountered during the scale-up of fluorination reactions.

Q1: My fluorination reaction works perfectly on a small scale, but the yield drops significantly upon scale-up. What are the likely causes?

A: This is a classic scale-up challenge. The primary culprits are often related to mass and heat transfer limitations.[1] On a larger scale, inefficient stirring can lead to localized "hot spots" where the exothermic reaction runs out of control, causing decomposition of reactants and products.[1] Additionally, for gas-liquid reactions, ensuring adequate mixing of the phases becomes more difficult at scale, leading to reduced reaction rates.[1] When scaling up, higher concentrations of reagents might also become problematic.[2]

Q2: I am observing the formation of unexpected side products in my scaled-up reaction. How can I improve selectivity?

A: Poor selectivity at scale is often linked to inadequate temperature control and mixing. "Hot spots" can provide the activation energy for alternative reaction pathways. For electrophilic fluorinations, using a less reactive "F+" reagent can sometimes improve selectivity.[3] The choice of solvent can also play a crucial role in modulating reactivity and selectivity.

Q3: What are the most critical safety precautions to consider when scaling up fluorination reactions?

A: Safety is paramount in fluorination chemistry. Key considerations include:

• Reagent Handling: Many fluorinating agents, such as elemental fluorine (F2) and hydrogen fluoride (HF), are highly toxic and corrosive.[1][3] Always work in a well-ventilated area with appropriate engineering controls, such as fume hoods or glove boxes.

• Personal Protective Equipment (PPE): Standard PPE should be supplemented with specialized gear, such as HF-resistant gloves and aprons.[4] A readily accessible supply of calcium gluconate gel is essential for treating HF burns.[4][5]

• Exothermicity Management: Fluorination reactions are often highly exothermic.[1] Ensure your reactor has adequate cooling capacity and a robust temperature monitoring and control system.

• Material Compatibility: Fluorinating agents can be highly corrosive to standard laboratory materials like glass.[3] Ensure your reactor and all wetted parts are constructed from compatible materials, such as high-nickel alloys (e.g., HC22) for highly corrosive reagents.[1]

Q4: How do I choose the right fluorinating agent for my scale-up process?

A: The choice of fluorinating agent is a critical decision that impacts safety, selectivity, and cost. For electrophilic fluorinations, reagents like Selectfluor® are generally safer and easier to handle than elemental fluorine.[6] For nucleophilic fluorinations, the choice of fluoride source (e.g., KF, CsF) and the use of phase-transfer catalysts are important considerations to enhance solubility and reactivity.[7] A quantitative reactivity scale for electrophilic fluorinating reagents can aid in selecting an agent with the appropriate reactivity for a given substrate.[8][9]

Troubleshooting Guides

This section provides in-depth, step-by-step guidance for resolving specific issues you may encounter during your experiments.

Guide 1: Managing Exothermic Reactions and Ensuring Consistent Temperature Control

Problem: Uncontrolled temperature spikes, leading to product decomposition and inconsistent yields.

Causality: Fluorination reactions are often highly exothermic, and as the reaction volume increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[1]

Troubleshooting Workflow:

Caption: Workflow for managing exothermic fluorination reactions.

Detailed Protocol: Implementing Controlled Reagent Addition

• Setup: Use a programmable syringe pump to deliver the limiting reagent to the reaction vessel.

• Initial Run: Based on your small-scale data, calculate the total addition time required to maintain the desired reaction temperature.

• Monitoring: Continuously monitor the internal reaction temperature using a calibrated probe.

• Feedback Loop (for advanced setups): Integrate the temperature probe with the syringe pump to create a feedback loop that automatically adjusts the addition rate to maintain a constant temperature.

• Optimization: If temperature spikes still occur, consider diluting the reagent being added to further moderate the reaction rate.

Guide 2: Improving Selectivity in Electrophilic Aromatic Fluorination

Problem: Formation of regioisomers and/or poly-fluorinated byproducts.

Causality: The high reactivity of many electrophilic fluorinating agents can lead to a lack of selectivity, especially with activated aromatic rings. In some cases, side reactions like protodemetalation can also be a significant issue in metal-catalyzed fluorinations.[10]

Troubleshooting Workflow:

Caption: Decision tree for improving selectivity in electrophilic fluorination.

Data Presentation: Comparison of Electrophilic Fluorinating Agents

Reagent	Relative Reactivity	Key Characteristics
Selectfluor®	High	Bench-stable solid, widely used.[6]
N-Fluorobenzenesulfonimide (NFSI)	Moderate	Often provides higher selectivity than more reactive agents.[6]
N-Fluoropyridinium salts	Variable	Reactivity can be tuned by modifying the pyridine ring.[9]
Elemental Fluorine (F2)	Very High	Extremely reactive and hazardous, requires specialized equipment.[3][4]

Note: Relative reactivity is a generalization and can vary with the substrate.

Guide 3: Overcoming Challenges in Nucleophilic Fluorination

Problem: Low conversion or slow reaction rates in nucleophilic substitution reactions (e.g., Halex process).

Causality: The low solubility of inorganic fluoride salts (e.g., KF) in aprotic organic solvents and the high lattice energy of the salt can result in low effective fluoride concentration and nucleophilicity.[7]

Troubleshooting Workflow:

Caption: Strategy for optimizing nucleophilic fluorination reactions.

Experimental Protocol: Screening of Phase-Transfer Catalysts for Nucleophilic Fluorination

• Reactor Setup: To a dried, inert-atmosphere reactor, add the substrate, potassium fluoride (3 equivalents), and the chosen aprotic solvent (e.g., DMSO).

• PTC Addition: In parallel reactions, add different phase-transfer catalysts (0.1 equivalents), such as tetrabutylammonium chloride, tetraphenylphosphonium chloride, or a cryptand like Kryptofix 222.[7][11]

• Reaction: Heat the reaction mixtures to the desired temperature (e.g., 130 °C) and monitor the progress by taking aliquots at regular intervals for analysis (e.g., by GC or LC-MS).

• Analysis: Compare the reaction rates and final conversions for each catalyst to identify the most effective one for your system.

References

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | ACS Chemical Health & Safety.
• Organofluorine chemistry - Wikipedia.
• Fluorination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope - MDPI.
• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions | Chemical Reviews - ACS Publications.
• Overcoming Challenges in Fluorine-Based Chemistry | Pharmaceutical Technology.
• The effect of fluorides in the TiO2(B) anode on the hydrogen evolution reaction in aqueous electrolytes - Frontiers.
• Case Study: Overcoming Fluorination Challenges with Sravathi Flow Reactors.
• A quantitative reactivity scale for electrophilic fluorinating reagents - RSC Publishing.
• Research progress on preparation and purification of fluorine-containing chemicals in lithium-ion batteries | Request PDF - ResearchGate.
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• Troubleshooting for F-18 Fluorocholine Synthesis: An Institutional Experience.
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• 18F-Fluorination: Challenge and Opportunity for Organic Chemists - ACS Publications.
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• Isolation, purification, and structural characterization of biosurfactants derived from indigenous probiotics Lactobacillus helveticus MTCC5463 and Lactobacillus rhamnosus MTCC5462 - Frontiers.
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Technical Support Center: Stability of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid in Solution

Introduction

Welcome to the technical support center for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues when working with this compound in solution. As a substituted biphenyl compound, its stability can be influenced by a variety of factors including pH, temperature, light, and the solvent system employed.

This document provides a comprehensive overview of potential degradation pathways, troubleshooting strategies for common experimental challenges, and frequently asked questions (FAQs). The guidance herein is grounded in established principles of chemical stability and draws analogies from structurally related molecules. It is intended to serve as a proactive resource to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid in solution?

A1: The stability of this compound in solution is primarily influenced by pH, temperature, light exposure, and the presence of oxidizing agents. The molecule possesses several functional groups—a carboxylic acid, a phenolic hydroxyl group, and halogen substituents (chloro and fluoro) on a biphenyl scaffold—each of which can be susceptible to degradation under certain conditions.

Q2: I'm observing a change in the color of my solution over time. What could be the cause?

A2: A change in solution color, particularly the development of a yellow or brown hue, often suggests the oxidation of the phenolic hydroxyl group. Phenols are susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and the presence of metal ions. This process can lead to the formation of colored quinone-type structures. To mitigate this, it is advisable to work with freshly prepared solutions, use deoxygenated solvents, and protect the solution from light.

Q3: My HPLC analysis shows a decrease in the main peak area and the appearance of new, smaller peaks over time. What are the likely degradation pathways?

A3: The appearance of new peaks in your chromatogram is indicative of degradation. For a molecule with the structure of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, several degradation pathways are plausible:

• Decarboxylation: At elevated temperatures, benzoic acid derivatives can undergo decarboxylation, where the carboxylic acid group is lost as carbon dioxide.[1][2] This would result in the formation of 2-chloro-4-(3-fluoro-4-hydroxyphenyl)benzene.

• Oxidation: As mentioned in Q2, the phenolic hydroxyl group is prone to oxidation.

• Hydrolysis: While the biphenyl linkage is generally stable, extreme pH and high temperatures could potentially lead to its cleavage, although this is less common than other degradation pathways for this type of molecule.

• Dehalogenation: Under certain conditions, such as photolysis or in the presence of strong reducing agents, the carbon-chlorine bond could be cleaved. The carbon-fluorine bond is generally much more stable.

Q4: What are the recommended storage conditions for solutions of this compound?

A4: To maximize the stability of your solutions, we recommend the following storage conditions:

• Temperature: Store solutions at low temperatures, ideally at 2-8 °C for short-term storage and frozen (e.g., -20 °C or -80 °C) for long-term storage.

• Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For sensitive applications, it is beneficial to purge the solution with an inert gas like nitrogen or argon to minimize oxidative degradation.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common stability-related issues encountered during experiments.

Issue 1: Inconsistent Results in Biological Assays

Symptom	Potential Cause	Troubleshooting Steps
Decreasing potency or variable activity over time.	Degradation of the active compound in the assay medium.	1. Prepare fresh solutions: Always use freshly prepared stock and working solutions for your assays. 2. Assess stability in media: Perform a time-course experiment to evaluate the stability of the compound in your specific cell culture or assay buffer at the experimental temperature (e.g., 37 °C). Analyze samples by HPLC at different time points (e.g., 0, 2, 4, 8, 24 hours) to quantify the remaining parent compound. 3. pH considerations: Ensure the pH of your assay medium is within a stable range for the compound.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Symptom	Potential Cause	Troubleshooting Steps
New peaks, often with different retention times, appear in the chromatogram of a sample that has been stored or stressed.	Chemical degradation of the compound.	1. Characterize the degradation products: If possible, use HPLC-MS to obtain the mass of the unknown peaks. This information can help in identifying the degradation products and elucidating the degradation pathway. 2. Perform forced degradation studies: To proactively identify potential degradation products, conduct forced degradation studies under various stress conditions (acidic, basic, oxidative, photolytic, and thermal). This will help in developing a stability-indicating analytical method.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[3]

Objective: To identify the potential degradation products of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid under various stress conditions.

Materials:

• 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or PDA detector

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60 °C for 24 hours.

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60 °C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a solid sample of the compound in an oven at 105 °C for 24 hours. Also, heat a solution of the compound in a suitable solvent at 60 °C for 24 hours.

  • Photolytic Degradation: Expose a solution of the compound to a photostability chamber (with a light source equivalent to ICH Q1B guidelines) for a specified duration.

• Sample Analysis:

  • After the specified stress period, neutralize the acidic and basic samples.

  • Dilute all samples to an appropriate concentration for HPLC analysis.

  • Analyze the stressed samples along with a non-stressed control sample by HPLC.

Data Analysis:

• Compare the chromatograms of the stressed samples with the control.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 90% A, 10% B; linear gradient to 10% A, 90% B over 20 minutes; hold for 5 minutes; return to initial conditions and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or as determined by UV scan)
Injection Volume	10 µL

Note: This is a starting point, and the method may need to be optimized for your specific application and HPLC system.

Visualizing Potential Degradation Pathways

The following diagram illustrates the potential degradation pathways of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid based on its chemical structure.

Caption: Workflow for investigating solution stability.

References

• PubChem. 2-Chloro-4-hydroxybenzoic acid. National Center for Biotechnology Information. [Link]

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• Separation Science. Analytical Techniques In Stability Testing. [Link]

• PubMed Central. Photocatalytic Degradation of Pharmaceuticals Carbamazepine, Diclofenac, and Sulfamethoxazole by Semiconductor and Carbon Materials: A Review. [Link]

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• Google Patents. CN102766043A - Preparation method for 3- (2-chloro-4- (trifluoromethyl) phenoxy) -benzoic acid.

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Reference Data & Comparative Studies

The Strategic Role of Fluorine in Biphenyl Carboxylic Acids: A Comparative Guide to Structure-Activity Relationships

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the biphenyl carboxylic acid scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents.[1][2] The strategic incorporation of fluorine into this framework has emerged as a powerful tool to modulate pharmacological properties, offering a nuanced approach to optimizing drug candidates. This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of fluorinated biphenyl carboxylic acids, offering a comparative perspective on their performance against key biological targets. We will delve into the causal-driven insights behind experimental design, present supporting data, and provide detailed protocols to empower researchers in their drug discovery endeavors.

The Fluorine Factor: More Than Just an Inert Substituent

The introduction of fluorine into a molecule is a deliberate and strategic decision. Its unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a compound's pharmacokinetic and pharmacodynamic profile.[3] In the context of biphenyl carboxylic acids, fluorination can impact:

• Metabolic Stability: The robust C-F bond can block sites of metabolic oxidation, thereby increasing the compound's half-life.

• Binding Affinity: Fluorine's electronegativity can alter the electronic distribution of the aromatic rings, influencing key interactions with biological targets.

• Acidity: The position of fluorine relative to the carboxylic acid group can significantly impact its pKa, which in turn affects solubility and cell permeability.[4]

• Conformation: Fluorine substitution can influence the dihedral angle between the two phenyl rings, affecting the overall shape of the molecule and its fit within a binding pocket.

This guide will explore these effects through the lens of specific biological activities, providing a comparative analysis of fluorinated versus non-fluorinated analogs.

Comparative SAR Analysis: A Tale of Three Targets

To illustrate the nuanced effects of fluorination, we will examine the SAR of fluorinated biphenyl carboxylic acids against three distinct and therapeutically relevant targets: cancer cell lines, cyclooxygenase (COX) enzymes, and the urate transporter 1 (URAT1).

Anticancer Activity: A Study in Cytotoxicity

Biphenyl carboxylic acid derivatives have shown promise as anticancer agents.[1][5] A study on a series of biphenyl carboxylic acids revealed that substitutions on the biphenyl scaffold significantly influence their cytotoxic activity against MCF-7 and MDA-MB-231 breast cancer cell lines.[1] While this particular study did not focus on a systematic variation of fluorine substitution, it provides a valuable baseline for comparison and highlights the importance of substitution patterns.

Key SAR Observations (Anticancer):

• Unsubstituted Biphenyl Carboxylic Acid: The parent compound without any substitutions on the phenyl rings demonstrated good activity.[1]

• Influence of Other Substituents: The introduction of chloro, cyano, methoxy, and methyl groups led to a decrease in activity compared to the unsubstituted analog.[1]

• The Carboxylic Acid Moiety: The presence of the carboxylic acid group is crucial for activity, as it can participate in key binding interactions within the target protein.

The following table summarizes the cytotoxic activity of a selection of biphenyl carboxylic acids.

Compound ID	R1	R2	R3	R4	Target Cell Line	IC50 (µM)[1]
1a	H	H	H	H	MCF-7	10.14 ± 2.05
MDA-MB-231	10.78 ± 2.58
1b	Cl	H	H	H	MCF-7	> 50
MDA-MB-231	> 50
1c	OCH3	H	H	H	MCF-7	> 50
MDA-MB-231	> 50
1d	CH3	H	H	H	MCF-7	> 50
MDA-MB-231	> 50

Note: This table is adapted from a study that did not include a systematic evaluation of fluorinated analogs, but serves as a baseline for comparison.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX)

Fluorinated biphenyl carboxylic acids are well-represented among non-steroidal anti-inflammatory drugs (NSAIDs), with prominent examples like Flurbiprofen and Diflunisal.[6][7] These drugs primarily exert their effects by inhibiting COX enzymes, which are key mediators of inflammation. The fluorine atoms in these molecules play a critical role in their potency and selectivity.

Key SAR Observations (COX Inhibition):

• Diflunisal (2',4'-difluoro-[1,1'-biphenyl]-3-carboxylic acid): The two fluorine atoms on one of the phenyl rings are crucial for its activity. Their electron-withdrawing nature is thought to enhance the binding affinity to the COX active site.

• Flurbiprofen (2-fluoro-α-methyl-[1,1'-biphenyl]-4-acetic acid): The single fluorine atom in the ortho position of one phenyl ring is a key feature. This substitution pattern contributes to its potent inhibition of both COX-1 and COX-2.

Compound	Fluorine Substitution	Target	IC50 (µM)
Aspirin (Reference)	None	COX-1	166
COX-2	>100
Diflunisal	2',4'-difluoro	COX-1	~1
COX-2	~2.9
Flurbiprofen	2'-fluoro	COX-1	~0.3
COX-2	~1.3

Note: IC50 values can vary depending on the assay conditions. The values presented here are approximations gathered from multiple sources for comparative purposes.

The data suggests that the introduction of fluorine atoms generally enhances the inhibitory potency against both COX isoforms compared to simpler NSAIDs like aspirin.

URAT1 Inhibition: A Modern Approach to Gout Treatment

Urate transporter 1 (URAT1) is a clinically validated target for the treatment of hyperuricemia and gout.[8][9] Biphenyl carboxylic acid derivatives have been identified as potent URAT1 inhibitors.[8][9] A recent study systematically explored the SAR of a series of biphenyl carboxylic acids, providing valuable insights into the role of various substituents, including fluorine.[9]

Key SAR Observations (URAT1 Inhibition):

• Optimal Substitution Pattern: The study identified an ortho-substituted biphenyl carboxylic acid scaffold as being optimal for URAT1 inhibition.[9]

• Hydrophobic Moiety: The nature of the hydrophobic component attached to the second phenyl ring significantly impacts activity.

• Fluorine Substitution: While a comprehensive fluorine scan was not performed, the study included compounds with fluorine substitutions, allowing for some comparative analysis. For instance, compound B21, with a trifluoromethyl group, was identified as a highly potent inhibitor.[9]

The following table highlights the URAT1 inhibitory activity of selected biphenyl carboxylic acid derivatives.

Compound ID	R Group	IC50 (µM)[9]
A1	4-propylphenyl	0.93
B21	4-(trifluoromethyl)phenyl	0.17
Benzbromarone (Reference)	-	~0.28

This data clearly demonstrates that strategic modifications to the biphenyl carboxylic acid scaffold, including the incorporation of fluorine-containing groups, can lead to highly potent URAT1 inhibitors, surpassing the potency of the clinical drug benzbromarone.[9]

Experimental Protocols: A Guide to In Vitro Evaluation

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for key in vitro assays.

Synthesis of Fluorinated Biphenyl Carboxylic Acids

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the synthesis of biphenyl derivatives, including fluorinated analogs.[1][10]

Caption: General workflow for the synthesis of fluorinated biphenyl carboxylic acids via Suzuki-Miyaura coupling.

Step-by-Step Protocol:

• Reactant Preparation: In a reaction vessel, combine the fluorinated phenylboronic acid, the bromophenyl carboxylic acid, a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate).

• Solvent Addition: Add a suitable solvent system, such as a mixture of toluene, ethanol, and water.

• Reaction: Heat the mixture under an inert atmosphere (e.g., nitrogen) to the desired temperature (e.g., 110°C) and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Workup: After cooling, perform an aqueous workup by adding water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product using column chromatography on silica gel to obtain the desired fluorinated biphenyl carboxylic acid.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Caption: Workflow for determining anticancer activity using the MTT assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or MDA-MB-231) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the fluorinated biphenyl carboxylic acids. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for a specified period (e.g., 48 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro URAT1 Inhibition Assay

This assay measures the ability of a compound to inhibit the uptake of a radiolabeled substrate (e.g., [14C]uric acid) into cells expressing the URAT1 transporter.

Caption: Workflow for the in vitro URAT1 inhibition assay.

Step-by-Step Protocol:

• Cell Culture: Culture human embryonic kidney (HEK293) cells that are stably transfected with the human URAT1 transporter.

• Cell Seeding: Seed the cells into 24-well plates and allow them to grow to confluence.

• Pre-incubation: Wash the cells and pre-incubate them with various concentrations of the test compounds or a vehicle control in a buffer solution.

• Uptake Initiation: Initiate the uptake reaction by adding a solution containing [14C]uric acid.

• Incubation: Incubate the plates for a short period (e.g., 5 minutes) at 37°C.

• Termination and Washing: Terminate the reaction by rapidly aspirating the uptake solution and washing the cells with ice-cold buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer.

• Radioactivity Measurement: Transfer the cell lysates to scintillation vials and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of uric acid uptake and determine the IC50 values.

Conclusion and Future Directions

The strategic incorporation of fluorine into the biphenyl carboxylic acid scaffold offers a powerful avenue for modulating biological activity and optimizing drug-like properties. This guide has provided a comparative analysis of the SAR of these compounds against anticancer, anti-inflammatory, and URAT1 targets, highlighting the nuanced effects of fluorination. While a comprehensive, systematic study across a wide range of fluorinated analogs for a single target remains a future endeavor, the compiled data and presented protocols offer a solid foundation for researchers in this field.

The continued exploration of fluorination patterns, combined with detailed in vitro and in vivo studies, will undoubtedly lead to the discovery of novel and more effective therapeutic agents based on the versatile fluorinated biphenyl carboxylic acid scaffold.

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• Deep, A., Jain, S., & Sharma, P. C. (2010). Synthesis and anti-inflammatory activity of some novel biphenyl-4-carboxylic acid 5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl amides. Acta Poloniae Pharmaceutica, 67(1), 63-67.
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A Senior Application Scientist's Guide to the Synthesis of Substituted Biphenyl Carboxylic Acids

Introduction: The Central Role of Biphenyl Carboxylic Acids

Substituted biphenyl carboxylic acids are a cornerstone of modern medicinal chemistry and materials science.[1][2] Their rigid biphenyl scaffold provides an excellent platform for creating molecules with precise three-dimensional arrangements, crucial for specific biological interactions. This structural motif is prominent in numerous pharmaceuticals, including the multi-billion dollar "sartan" class of angiotensin II receptor antagonists like Valsartan and Losartan, which are vital for treating hypertension.[3][4] Furthermore, these compounds serve as key intermediates in the synthesis of agrochemicals, liquid crystals, and advanced polymers.[1]

Given their importance, the efficient and reliable synthesis of these molecules is a critical task for researchers in both academic and industrial settings. The formation of the central aryl-aryl bond is the key strategic challenge. Over the past few decades, palladium-catalyzed cross-coupling reactions have become the dominant and most versatile methods for this transformation.[5] This guide provides an in-depth, objective comparison of the principal synthetic routes, offering field-proven insights into the causality behind experimental choices to empower researchers to select the optimal strategy for their specific target.

The Workhorses: A Comparison of Palladium-Catalyzed Cross-Coupling Reactions

The construction of the biphenyl core is most effectively achieved via transition metal-catalyzed cross-coupling reactions. Among these, the Suzuki-Miyaura, Negishi, and Stille reactions are the most established and widely utilized. Each method follows a similar catalytic cycle but employs a different organometallic nucleophile, which fundamentally dictates its strengths, weaknesses, and substrate compatibility.

The General Catalytic Cycle

At the heart of these reactions is a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states. The process can be broken down into three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of an aryl halide (or triflate), forming a Pd(II) intermediate.[6][7]

• Transmetalation: The organic group from the organometallic partner (Boron, Zinc, or Tin) is transferred to the palladium center, displacing the halide.[5][6] This is often the rate-determining step and is influenced by the choice of base and ligands.

• Reductive Elimination: The two aryl groups on the palladium center couple and are ejected from the coordination sphere, forming the desired C-C bond and regenerating the active Pd(0) catalyst to continue the cycle.[5][6]

Figure 1. Generalized catalytic cycle for Pd-catalyzed cross-coupling.

The Suzuki-Miyaura Coupling: The People's Choice

The Suzuki-Miyaura reaction is the most prevalent method for biphenyl synthesis in both discovery and process chemistry.[2][5] Its popularity stems from the use of organoboron reagents (boronic acids and esters), which are generally stable, commercially available, and have low toxicity, with the byproducts being inorganic and easily removed.[8]

Mechanism and Causality: A key feature of the Suzuki coupling is the requirement of a base to activate the organoboron species.[9] The base (e.g., K₂CO₃, K₃PO₄) coordinates to the boron atom, forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.[8] The choice of base is not trivial; stronger bases can accelerate the reaction but may compromise sensitive functional groups. For substrates with base-labile groups like esters, milder bases such as potassium fluoride (KF) are often employed.[8]

Advantages:

• High Functional Group Tolerance: Tolerates a wide array of functional groups.

• Reagent Stability: Organoboronic acids are often crystalline solids that are stable to air and moisture.

• Low Toxicity: Boron-containing reagents and byproducts are significantly less toxic than their tin or zinc counterparts.[8]

• Green Chemistry: Often can be run in "greener" solvents, including water.[10]

Limitations:

• Base Sensitivity: The required base can be problematic for substrates with sensitive functional groups.

• Homocoupling: Under certain conditions, homocoupling of the boronic acid can be a competing side reaction.

Representative Experimental Protocol: Suzuki-Miyaura Coupling

The following protocol is a generalized procedure based on common literature methods for the synthesis of biphenyl-4-carboxylic acid.[1][10]

• Reaction Setup: To a clean, dry flask equipped with a magnetic stir bar and reflux condenser, add 4-bromobenzoic acid (1.0 eq), phenylboronic acid (1.1-1.5 eq), and a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq).

• Solvent Addition: Add a suitable solvent system. A mixture of an organic solvent like 1,4-dioxane or toluene with water (e.g., 4:1 ratio) is common.[1]

• Degassing: Seal the flask with a septum and degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes. This is crucial to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.5-5 mol%), under a positive pressure of inert gas.[1]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (2-16 hours), monitoring progress by TLC or LC-MS.[1]

• Workup: After completion, cool the reaction to room temperature. Dilute with water and acidify with aqueous HCl (e.g., 1M) to protonate the carboxylate and precipitate the product.

• Purification: Collect the solid product by filtration. The crude product can be purified by recrystallization or column chromatography to yield the desired biphenyl carboxylic acid.

The Negishi Coupling: The High-Reactivity Option

First reported in 1977, the Negishi coupling utilizes highly reactive organozinc reagents.[11] This heightened reactivity allows for couplings that may be sluggish with other methods, particularly with less reactive aryl chlorides.

Mechanism and Causality: Organozinc reagents are typically prepared in situ from the corresponding organolithium or Grignard reagent, or directly from an organic halide using activated zinc. Their high nucleophilicity means that the transmetalation step is often very fast and does not require a base for activation. This makes the Negishi coupling particularly suitable for substrates that are sensitive to basic conditions.[12] However, this reactivity comes at a cost: organozinc reagents are highly sensitive to air and moisture, requiring stringent anhydrous and anaerobic (Schlenk line or glovebox) techniques.

Advantages:

• High Reactivity: Organozinc reagents are among the most reactive organometallics for cross-coupling, enabling difficult couplings.[12]

• Base-Free Conditions: The reaction proceeds under neutral conditions, protecting base-sensitive functional groups.

• High Selectivity: The reaction is generally very clean with few side products.

Limitations:

• Reagent Sensitivity: Organozinc reagents are highly sensitive to air and moisture, requiring inert atmosphere techniques.

• Functional Group Intolerance: The organozinc reagent itself is intolerant of acidic protons and certain electrophilic functional groups (e.g., esters, ketones) unless prepared at low temperatures.[13]

Representative Experimental Protocol: Negishi Coupling

• Organozinc Preparation: In a flame-dried, two-neck flask under argon, prepare the aryl zinc reagent. For example, add n-butyllithium to a solution of the aryl bromide in dry THF at -78 °C, followed by the addition of a solution of zinc chloride (ZnCl₂) in THF.

• Reaction Setup: In a separate flame-dried flask under argon, dissolve the aryl halide partner (e.g., a methyl 4-iodobenzoate) and the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) in dry THF.

• Coupling: Transfer the freshly prepared organozinc solution to the flask containing the aryl halide and catalyst via cannula at room temperature.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50 °C) until the reaction is complete as monitored by TLC or LC-MS.[13]

• Workup and Saponification: Quench the reaction carefully with saturated aqueous ammonium chloride (NH₄Cl). Extract the product with an organic solvent like ethyl acetate. The resulting ester is then saponified using standard conditions (e.g., LiOH or NaOH in MeOH/H₂O) to yield the carboxylic acid.

• Purification: After acidic workup to protonate the carboxylate, the product is purified by filtration, recrystallization, or chromatography.

The Stille Coupling: The Tolerant but Toxic Route

The Stille coupling employs organostannanes (organotin compounds) and is renowned for its exceptional tolerance of a wide variety of functional groups. The C-Sn bond is covalent and stable, so organostannanes can be prepared, isolated, and stored, often carrying sensitive functionalities that would not survive the preparation of organozinc or Grignard reagents.

Mechanism and Causality: The mechanism proceeds through the standard catalytic cycle.[6] The transmetalation step does not require a base. A key consideration in Stille couplings is the relative transfer rate of different groups from the tin atom (Alkynyl > Alkenyl > Aryl > Alkyl). This predictability is a powerful synthetic tool. However, the primary and most significant drawback of the Stille reaction is the high toxicity of organotin reagents and byproducts.[5] Their removal from the final product can be challenging, which is a major concern, especially in pharmaceutical development.

Advantages:

• Exceptional Functional Group Tolerance: Organostannanes are compatible with most functional groups.

• Mild Reaction Conditions: The reaction often proceeds under neutral and mild conditions.[5][14]

• Stable Reagents: Organostannanes are generally stable to air and moisture and can be purified by chromatography.

Limitations:

• High Toxicity: Organotin compounds are highly toxic and pose significant health and environmental risks.[5]

• Purification Challenges: Removing tin byproducts from the reaction mixture can be difficult.

• Stoichiometric Tin: The reaction requires a stoichiometric amount of the organotin reagent.[5]

Comparative Performance Data

The choice of synthetic route often depends on factors like yield, reaction conditions, and catalyst loading. The table below summarizes typical performance data extracted from the literature for the synthesis of biphenyl carboxylic acid derivatives.

Feature	Suzuki-Miyaura Coupling	Negishi Coupling	Stille Coupling
Typical Yield	>90%[10]	Good to Excellent[11]	Good to Excellent
Key Reagent	Arylboronic Acid/Ester	Arylzinc Halide	Arylstannane
Reagent Toxicity	Low	Moderate (pyrophoric precursors)	High
Reagent Stability	High (Air/Moisture Stable)	Low (Air/Moisture Sensitive)	High (Air/Moisture Stable)
Base Required?	Yes (e.g., K₂CO₃, K₃PO₄)[7]	No	No
Temp. (°C)	Room Temp to 100 °C[10][15]	Room Temp to 50 °C[13]	Room Temp to 100 °C
Catalyst Loading	0.01 - 5 mol%[10]	1 - 5 mol%[16]	1 - 5 mol%
Key Advantage	Low toxicity, green solvents	High reactivity, base-free	Superb functional group tolerance
Key Drawback	Base-sensitivity	Reagent sensitivity, inert methods	High toxicity of tin compounds[5]

Decision-Making Workflow for Route Selection

Choosing the right synthetic path is critical for success. The following workflow provides a logical framework for making this decision based on the specific requirements of the target molecule and the available resources.

Figure 2. Decision workflow for selecting a cross-coupling strategy.

Conclusion and Future Outlook

The Suzuki-Miyaura, Negishi, and Stille reactions provide a powerful and versatile toolkit for the synthesis of substituted biphenyl carboxylic acids. For most applications, the Suzuki-Miyaura coupling represents the optimal balance of reactivity, safety, and operational simplicity, making it the first choice for many researchers. The Negishi coupling serves as a valuable alternative for base-sensitive substrates or challenging couplings, provided the laboratory is equipped for handling air-sensitive reagents. While the Stille coupling offers the broadest functional group tolerance, its use is increasingly limited by the severe toxicity of organotin compounds.

Emerging methods, such as direct C-H arylation, promise more atom-economical and step-efficient routes by avoiding the pre-functionalization of one of the coupling partners.[17] However, challenges in controlling regioselectivity and functional group tolerance remain active areas of research. As the demand for complex molecular architectures grows, the continued development of robust, selective, and sustainable synthetic methods will remain a paramount goal for the chemical sciences community.

References

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. (2015). ResearchGate. [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (2023). National Institutes of Health. [Link]

• Negishi Coupling. Organic Chemistry Portal. [Link]

• Biaryl synthesis by C-C coupling. Organic Chemistry Portal. [Link]

• The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. (1965). SciSpace. [Link]

• Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis. (2023). The Royal Society of Chemistry. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

• Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. ResearchGate. [Link]

• Negishi cross-coupling reactions of alpha-amino acid-derived organozinc reagents and aromatic bromides. The University of Bath's research portal. [Link]

• Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications. (2021). National Institutes of Health. [Link]

• Negishi coupling. Wikipedia. [Link]

• Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. (2001). ACS Publications. [Link]

• Concise Synthesis of Telmisartan via Decarboxylative Cross-Coupling. (2008). ACS Publications. [Link]

• Synthesis of parent biphenyl via Stille cross coupling. ResearchGate. [Link]

• Two Methods for Direct ortho-Arylation of Benzoic Acids. (2005). ACS Publications. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Deliverable 1.7: Cascade 3 – a) Synthesis of Valsartan. European Commission. [Link]

• Solid-Phase Synthesis of Biaryls via the Stille Reaction. (1995). American Chemical Society. [Link]

• A Review on Synthesis of Antihypertensive Sartan Drugs. SciSpace. [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022). Organic Process Research & Development - ACS Publications. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (2004). PMC - NIH. [Link]

• Balancing Yields and Sustainability: An Eco-Friendly Approach to Losartan Synthesis Using Green Palladium Nanoparticles. (2025). PubMed Central. [Link]

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A Comparative Benchmarking Guide to the Potency of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic Acid Against Established Tyrosinase Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the potency of the novel compound, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, against known standards. Our analysis will be centered on the hypothesis that this molecule acts as an inhibitor of tyrosinase, a key enzyme in melanogenesis. This hypothesis is predicated on the well-documented activity of various benzoic acid derivatives as tyrosinase inhibitors.[1][2][3]

Given the absence of direct published data on the tyrosinase inhibitory activity of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, this guide will present a robust, self-validating protocol to determine its potency and offer a comparative analysis based on established standards, Kojic Acid and L-Mimosine.

Introduction: The Rationale for Targeting Tyrosinase

Tyrosinase (EC 1.14.18.1) is a copper-containing enzyme that plays a pivotal role in the initial steps of melanin biosynthesis. It catalyzes the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone. Dysregulation of tyrosinase activity can lead to hyperpigmentation disorders. Consequently, the inhibition of tyrosinase is a primary strategy in the development of therapeutic and cosmetic agents for skin lightening and the treatment of hyperpigmentation.[2][3]

The chemical scaffold of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, featuring a substituted benzoic acid moiety, suggests a potential interaction with the active site of tyrosinase. The presence of halogen and hydroxyl groups can significantly influence the binding affinity and inhibitory potency of small molecules targeting this enzyme.[4] This guide outlines the necessary experimental framework to validate this hypothesis and quantify the compound's efficacy.

The Melanogenesis Signaling Pathway: The Central Role of Tyrosinase

Understanding the signaling cascade that governs melanin production is crucial for contextualizing the action of any tyrosinase inhibitor. The melanogenesis pathway is primarily regulated by the binding of alpha-melanocyte-stimulating hormone (α-MSH) to the melanocortin 1 receptor (MC1R) on melanocytes. This interaction triggers a cascade that leads to the upregulation and activation of tyrosinase.[2][5]

Caption: The Melanogenesis Signaling Pathway highlighting the role of Tyrosinase.

Experimental Protocols for Potency Benchmarking

To ensure scientific rigor, a standardized and well-validated experimental workflow is essential. The following protocols are designed to be self-validating, providing clear and reproducible results.

In Vitro Tyrosinase Inhibition Assay

This assay directly measures the enzymatic activity of tyrosinase in the presence of the test compound and known inhibitors. Mushroom tyrosinase is a commonly used and commercially available model enzyme for initial screening.

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 6.8): Prepare a solution of sodium phosphate monobasic and dibasic and adjust the pH to 6.8.

  • Mushroom Tyrosinase Solution (1000 U/mL): Dissolve mushroom tyrosinase in cold phosphate buffer.

  • L-DOPA Solution (2.5 mM): Dissolve L-3,4-dihydroxyphenylalanine in phosphate buffer.

  • Test Compound and Standards: Prepare stock solutions of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, Kojic Acid, and L-Mimosine in a suitable solvent (e.g., DMSO). Prepare serial dilutions in phosphate buffer.

• Assay Procedure:

  • In a 96-well plate, add 40 µL of phosphate buffer, 20 µL of the tyrosinase solution, and 20 µL of the test compound/standard solution at various concentrations.

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to each well.

  • Immediately measure the absorbance at 475 nm using a microplate reader.

  • Record the absorbance every minute for 20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration.

  • Determine the percentage of tyrosinase inhibition for each concentration using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control (without inhibitor) and A_sample is the absorbance in the presence of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity).

Caption: Workflow for the in vitro Tyrosinase Inhibition Assay.

Comparative Potency Analysis

The potency of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid will be benchmarked against the established tyrosinase inhibitors, Kojic Acid and L-Mimosine.

Compound	Chemical Structure	Known/Hypothesized IC50 (µM)	Mechanism of Inhibition
2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid		To be determined (TBD)	Competitive (Hypothesized)
Kojic Acid		16.67[1]	Competitive
L-Mimosine		3.68[1]	Competitive

Note: The IC50 values for Kojic Acid and L-Mimosine are reported from studies using mushroom tyrosinase and can serve as a reliable benchmark for the proposed experimental setup.

Discussion and Interpretation of Results

The determined IC50 value for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid will provide a direct measure of its inhibitory potency against tyrosinase.

• A lower IC50 value compared to Kojic Acid and L-Mimosine would indicate a higher potency, suggesting that the test compound is a more effective inhibitor of tyrosinase.

• A higher IC50 value would suggest lower potency.

The structural features of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, specifically the chloro and fluoro substitutions on the phenyl rings and the hydroxyl group, are expected to play a crucial role in its interaction with the tyrosinase active site. Structure-activity relationship (SAR) studies of similar benzoic acid derivatives have shown that the nature and position of substituents significantly impact inhibitory activity.[1]

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for benchmarking the potency of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid as a potential tyrosinase inhibitor. By following the detailed experimental protocols and comparing the results against established standards, researchers can obtain a clear and objective assessment of the compound's efficacy. The insights gained from this analysis will be invaluable for guiding further research and development efforts in the pursuit of novel and effective agents for the management of hyperpigmentation disorders.

References

• Khan, M. T. H., et al. (2010). Tyrosinase inhibitory effect of benzoic acid derivatives and their structure-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(5), 626-631. [Link]

• Zolghadri, S., et al. (2019). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 279-309. [Link]

• Pillaiyar, T., et al. (2017). A review of the tyrosinase inhibitors from natural and synthetic sources. Current Bioactive Compounds, 13(1), 28-44. [Link]

• Kim, D., et al. (2005). Synthesis and biological evaluation of N-benzoyl- and N-cinnamoyl-L-DOPA derivatives as tyrosinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(1), 205-208. [Link]

• Slominski, A., et al. (2012). Melanin pigmentation in mammalian skin and its hormonal regulation. Physiological Reviews, 84(4), 1155-1228. [Link]

• Chang, T. S. (2009). An updated review of tyrosinase inhibitors. International Journal of Molecular Sciences, 10(6), 2440-2475. [Link]

• Khan, M. T. H., et al. (2010). Tyrosinase inhibitory effect of benzoic acid derivatives and their structure-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(5), 626-631. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Fluorinated Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Fluorine and the Imperative for Robust Analytical Cross-Validation

The strategic incorporation of fluorine into pharmaceutical candidates has become a cornerstone of modern drug design. The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly enhance a molecule's metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic and pharmacodynamic profile. Consequently, a significant percentage of new molecular entities entering clinical trials are fluorinated.

This increasing reliance on fluorinated building blocks, or intermediates, places a significant burden on analytical development and quality control laboratories. The very properties that make these compounds desirable can also present unique analytical challenges. Therefore, ensuring the accuracy, precision, and reliability of analytical methods used to characterize these intermediates is paramount. Cross-validation of these methods between different laboratories or even between different techniques within the same laboratory is not merely a regulatory formality but a scientific necessity to ensure data integrity throughout the drug development lifecycle.

This guide provides an in-depth comparison of common analytical techniques for fluorinated pharmaceutical intermediates and a comprehensive overview of the principles and practices of cross-validation. Drawing upon field-proven insights, we will explore the causality behind experimental choices and provide actionable protocols to establish self-validating analytical systems.

Choosing the Right Tool: A Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for a fluorinated pharmaceutical intermediate is dictated by its physicochemical properties, including volatility, polarity, thermal stability, and the presence of chromophores. Here, we compare the most commonly employed methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of a broad range of pharmaceutical compounds, including non-volatile and thermally labile fluorinated intermediates.

Causality Behind Experimental Choices:

• Stationary Phase: The choice of stationary phase is critical. While standard C18 columns are often the first choice, the unique properties of fluorinated compounds may necessitate alternative phases. Fluorinated stationary phases can offer different selectivity due to fluorous-fluorous interactions, which can be particularly advantageous for separating closely related fluorinated compounds.[1] The retention of highly polar fluorinated analytes can be challenging on traditional reversed-phase columns; in such cases, hydrophilic interaction liquid chromatography (HILIC) may be a more suitable approach.

• Mobile Phase: The mobile phase composition, including the organic modifier (e.g., acetonitrile, methanol) and pH, must be carefully optimized. For ionizable fluorinated intermediates, controlling the pH is crucial to ensure consistent retention times and peak shapes. The recovery of some fluorinated compounds, such as [(18)F]fluoride, has been shown to be pH-dependent on silica-based columns, with higher recovery at a pH above 5.[2][3]

• Detector: A UV detector is commonly used if the fluorinated intermediate possesses a suitable chromophore. For compounds lacking a strong chromophore, an evaporative light scattering detector (ELSD) or a charged aerosol detector (CAD) can be employed. Coupling HPLC with mass spectrometry (LC-MS) provides the highest selectivity and sensitivity and is invaluable for impurity profiling and structural elucidation.

Gas Chromatography (GC)

GC is the preferred method for volatile and thermally stable fluorinated intermediates.

Causality Behind Experimental Choices:

• Injection Technique: The choice between split, splitless, or headspace injection depends on the concentration of the analyte and the sample matrix. Headspace GC is particularly useful for the analysis of residual volatile fluorinated solvents in the intermediate.

• Column Selection: The choice of the GC column's stationary phase is critical for achieving the desired separation. A non-polar phase, such as a (5%-phenyl)-methylpolysiloxane, is often a good starting point for a wide range of compounds.[4] For more polar fluorinated intermediates, a more polar column may be required.

• Temperature Program: The oven temperature program must be optimized to ensure adequate separation of the analyte from impurities without causing on-column degradation of thermally labile compounds.[5]

• Detector: A Flame Ionization Detector (FID) provides good sensitivity for most organic compounds. For halogenated compounds, an Electron Capture Detector (ECD) can offer higher sensitivity. However, for unequivocal identification and quantification, a Mass Spectrometer (MS) is the detector of choice (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR spectroscopy is a powerful and specific technique for the analysis of fluorinated compounds.

Causality Behind Experimental Choices:

• Quantitative NMR (qNMR): ¹⁹F NMR is inherently quantitative, as the signal intensity is directly proportional to the number of fluorine nuclei.[6] This makes it an excellent primary method for purity determination and assay without the need for a reference standard of the analyte itself. A certified reference material containing fluorine can be used as an internal standard.[7]

• Structural Elucidation: The wide chemical shift range of ¹⁹F NMR provides high-resolution spectra where small structural differences can be easily distinguished.[8] This is invaluable for identifying and characterizing impurities and degradation products.

• Reaction Monitoring: The speed and non-destructive nature of NMR make it an ideal tool for real-time monitoring of reactions involving fluorinated intermediates.

Mass Spectrometry (MS)

MS is a highly sensitive and selective technique that is almost always coupled with a chromatographic separation method (LC-MS or GC-MS) for the analysis of complex mixtures.

Causality Behind Experimental Choices:

• Ionization Source: The choice of ionization source is critical and depends on the analyte's properties and the chromatographic method. Electrospray ionization (ESI) is commonly used for LC-MS of polar and non-volatile compounds, while electron ionization (EI) is standard for GC-MS of volatile compounds.

• Mass Analyzer: Quadrupole, time-of-flight (TOF), and Orbitrap mass analyzers are commonly used. High-resolution mass spectrometry (HRMS) is particularly valuable for determining the elemental composition of unknown impurities.

Performance Comparison of Analytical Techniques

Technique	Strengths	Weaknesses	Best Suited For
HPLC-UV	Versatile, robust, widely available, good for quantitative analysis of chromophoric compounds.	Requires analyte to have a UV chromophore, lower sensitivity than MS.	Assay and impurity profiling of non-volatile, thermally stable fluorinated intermediates with UV absorbance.
GC-FID/MS	High resolution for volatile compounds, excellent for residual solvent analysis.	Limited to volatile and thermally stable compounds, derivatization may be required for polar analytes.	Analysis of volatile fluorinated intermediates, starting materials, and residual solvents.
¹⁹F NMR	Highly specific, inherently quantitative, non-destructive, excellent for structural elucidation.	Lower sensitivity than chromatographic methods, requires specialized equipment and expertise.	Purity assessment, quantitative analysis without a specific reference standard, and structural characterization.
LC-MS	High sensitivity and selectivity, applicable to a wide range of compounds, provides molecular weight information.	Matrix effects can suppress ionization, higher cost and complexity than HPLC-UV.	Trace-level impurity identification and quantification, analysis of complex mixtures.

The Core of Data Integrity: Cross-Validation of Analytical Methods

Cross-validation is the documented process of demonstrating that two or more analytical methods, or the same method in different laboratories, provide equivalent results. This is a critical step in method transfer, co-development of methods, and for ensuring data comparability across different stages of drug development.

The Cross-Validation Workflow

The process of cross-validation can be broken down into several key stages, from initial planning to final documentation.

Caption: A typical workflow for the cross-validation of analytical methods.

Key Considerations for Cross-Validation of Fluorinated Intermediates

• Reference Materials: The use of a well-characterized, homogenous batch of the fluorinated intermediate and its potential impurities is crucial for a successful cross-validation study.

• Acceptance Criteria: Acceptance criteria should be pre-defined in the cross-validation protocol and should be based on the intended purpose of the analytical method. These criteria are typically based on statistical analysis of the results from the different methods or laboratories.

• Statistical Analysis: Appropriate statistical tools should be used to compare the data sets. This may include, but is not limited to, the Student's t-test, equivalence testing, and analysis of variance (ANOVA).

• Investigating Discrepancies: If the results do not meet the pre-defined acceptance criteria, a thorough investigation should be conducted to identify the root cause. This could be due to differences in instrumentation, analyst technique, reagent quality, or interpretation of the analytical procedure.[8]

Experimental Protocol: Inter-Laboratory Cross-Validation of an HPLC Method

This protocol outlines a typical approach for the cross-validation of an HPLC method for the assay of a fluorinated pharmaceutical intermediate between a transferring laboratory (Lab A) and a receiving laboratory (Lab B).

1. Objective: To demonstrate that Lab B can produce results that are equivalent to those of Lab A for the assay of Fluorinated Intermediate X by HPLC.

2. Materials and Methods:

• Reference Standard: A well-characterized batch of Fluorinated Intermediate X with a certificate of analysis.
• Samples: A single, homogenous batch of Fluorinated Intermediate X to be analyzed.
• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.
• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.
• Mobile Phase: Acetonitrile:Water (60:40 v/v).
• Flow Rate: 1.0 mL/min.
• Injection Volume: 10 µL.
• Column Temperature: 30 °C.
• Detection Wavelength: 254 nm.

3. Procedure:

• Protocol Agreement: Both laboratories must agree upon and sign the cross-validation protocol before the study begins.
• Sample Distribution: Lab A prepares and sends a sufficient quantity of the reference standard and the sample batch to Lab B.
• Analysis:
• Each laboratory will prepare a standard solution of the reference standard at a concentration of 1.0 mg/mL.
• Each laboratory will prepare six independent sample solutions of the Fluorinated Intermediate X batch at a nominal concentration of 1.0 mg/mL.
• Each sample solution will be injected in duplicate.
• Data Reporting: Each laboratory will report the individual assay values for each of the six sample preparations, the mean assay value, the standard deviation, and the relative standard deviation (RSD).

4. Acceptance Criteria:

• The mean assay value from Lab B should be within ±2.0% of the mean assay value from Lab A.
• The RSD of the six individual assay values from Lab B should be not more than 2.0%.
• The difference between the mean assay values of the two laboratories should not be statistically significant (e.g., p > 0.05 in a Student's t-test).

Trustworthiness and Self-Validating Systems

A key principle of robust analytical science is the establishment of self-validating systems. This means that the analytical procedure itself should have built-in checks to ensure it is performing as expected.

• System Suitability Tests (SSTs): Before any sample analysis, a series of SSTs must be performed to demonstrate that the chromatographic system is fit for its intended use. For HPLC and GC methods, this typically includes injections of a standard solution to assess parameters such as retention time, peak area, tailing factor, and resolution between the analyte and a closely eluting impurity.

• Internal Standards: The use of an internal standard can compensate for variations in sample preparation and injection volume, thereby improving the precision and accuracy of the method. For ¹⁹F qNMR, a fluorinated compound with a simple spectrum that does not overlap with the analyte signals is an ideal internal standard.

• Quality Control (QC) Samples: During routine analysis, QC samples with known concentrations of the analyte should be included at regular intervals to monitor the ongoing performance of the method.

Conclusion: A Commitment to Analytical Excellence

The cross-validation of analytical methods for fluorinated pharmaceutical intermediates is a multifaceted process that requires a deep understanding of the chemistry of these unique compounds, the principles of analytical science, and the regulatory landscape. By carefully selecting the most appropriate analytical techniques, designing robust cross-validation studies, and embedding self-validating checks into routine procedures, analytical scientists can ensure the generation of reliable and reproducible data. This commitment to analytical excellence is fundamental to the successful development of safe and effective fluorinated pharmaceuticals.

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A Senior Application Scientist's Guide to the In Vivo Efficacy of Benzoic Acid-Based Drug Candidates

Introduction: The Enduring Relevance of the Benzoic Acid Scaffold in Drug Discovery

The benzoic acid motif, a simple yet remarkably versatile chemical scaffold, has long been a cornerstone of medicinal chemistry. Its prevalence in both natural products and synthetic pharmaceuticals underscores its privileged status in drug design. The ability of the benzene ring and the carboxylic acid group to be readily functionalized allows for the precise tuning of physicochemical properties and target interactions, leading to a diverse array of therapeutic agents. This guide provides a comparative analysis of the in vivo efficacy of select benzoic acid-based drug candidates across several key therapeutic areas: oncology, inflammation, virology, and metabolic diseases. By examining the experimental data and the underlying mechanisms of action, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their own discovery and development efforts.

I. Anticancer Agents: Bexarotene and its Analogs in Cutaneous T-Cell Lymphoma (CTCL)

Bexarotene, a synthetic retinoid, stands as a prominent example of a successful benzoic acid-based anticancer drug. It is an agonist of the Retinoid X Receptor (RXR), a nuclear receptor that plays a pivotal role in regulating gene expression related to cell growth, differentiation, and apoptosis.[1][2]

Mechanism of Action: RXR-Mediated Apoptosis and Growth Inhibition

Bexarotene's primary mechanism of action involves its selective binding to and activation of RXRs.[2] Upon activation, RXRs form heterodimers with other nuclear receptors, such as Retinoic Acid Receptors (RARs), which then bind to specific DNA sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes. This binding modulates gene transcription, leading to the inhibition of cell proliferation and the induction of apoptosis in malignant T-cells.[2][3] Specifically, bexarotene has been shown to induce apoptosis in CTCL cell lines in conjunction with the activation of caspase-3.[3]

Caption: Bexarotene's mechanism of action in cancer cells.

In Vivo Efficacy Comparison

Direct comparative in vivo studies of bexarotene against other distinct benzoic acid-based anticancer agents are limited. However, studies have explored the efficacy of bexarotene and its analogs in preclinical models of CTCL.

Drug Candidate	Animal Model	Dosing Regimen	Key Efficacy Readouts	Reference
Bexarotene	NSG mice with CTCL patient-derived xenografts (PDX)	30 mg/kg, oral gavage, daily	Significant reduction in tumor growth, prolonged survival	[4]
Bexarotene Analogs	In vivo CTCL animal models have been suggested for promising analogs	Not yet reported in comparative studies	Enhanced RXR activation and greater reduction in CTCL cell proliferation in vitro	[5][6]

Note: While direct in vivo comparative data is sparse, in vitro studies suggest that novel bexarotene analogs may offer improved efficacy.[5][6] Further in vivo validation is necessary.

Experimental Protocol: Cutaneous T-Cell Lymphoma (CTCL) Xenograft Model

This protocol outlines the establishment of a CTCL patient-derived xenograft (PDX) model in immunodeficient mice to evaluate the in vivo efficacy of bexarotene and its analogs.

1. Animal Model:

• Strain: NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice, 8-12 weeks old, female.

• Housing: Maintained under specific pathogen-free (SPF) conditions in sterile microisolator cages with autoclaved food and water.

2. Tumor Implantation:

• Obtain fresh, sterile tumor tissue from a consenting CTCL patient under institutional review board (IRB) approval.

• Mechanically mince the tumor tissue into small fragments (1-2 mm³).

• Anesthetize the NSG mouse using isoflurane.

• Implant a single tumor fragment subcutaneously into the right flank of the mouse.

3. Tumor Growth Monitoring:

• Monitor tumor growth by measuring the length and width of the tumor with digital calipers 2-3 times per week.

• Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomize mice into treatment groups when tumors reach a volume of approximately 100-150 mm³.

4. Drug Administration:

• Prepare bexarotene or its analog in a suitable vehicle (e.g., corn oil).

• Administer the drug orally via gavage at the desired concentration and schedule (e.g., daily).

• The control group should receive the vehicle alone.

5. Efficacy Assessment:

• Continue to monitor tumor volume and body weight throughout the study.

• At the end of the study (e.g., when tumors in the control group reach a predetermined size or show signs of ulceration), euthanize the mice.

• Excise the tumors and weigh them.

• A portion of the tumor can be fixed in formalin for histological analysis or snap-frozen for molecular analysis.

II. Anti-inflammatory Agents: Salicylic Acid and its Derivatives

Salicylic acid, the active metabolite of aspirin, is a classic example of a benzoic acid derivative with potent anti-inflammatory properties. Its derivatives continue to be a major focus of research for the development of new anti-inflammatory and anti-arthritic drugs.

Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory effects of salicylic acid and its derivatives are multifaceted. While aspirin acetylates and irreversibly inhibits cyclooxygenase (COX) enzymes, salicylic acid itself is a weak inhibitor of COX.[7] Its primary mechanisms are believed to involve the modulation of various signaling pathways, including:

• Inhibition of NF-κB: Salicylic acid can inhibit the activation of the transcription factor NF-κB, a master regulator of the inflammatory response.[8]

• Modulation of Kinase Activity: It has been shown to inhibit the activity of certain kinases involved in inflammatory signaling.

Caption: Simplified mechanism of action for salicylic acid derivatives.

In Vivo Efficacy Comparison

Drug Candidate	Animal Model	Dosing Regimen	Key Efficacy Readouts	Reference
Aspirin (Acetylsalicylic Acid)	Collagen-induced arthritis (CIA) in mice	100 mg/kg, oral, daily	Reduction in paw swelling, arthritis score, and pro-inflammatory cytokine levels	[9]
Methyl salicylate 2-O-β-d-lactoside (MSL)	Collagen-induced arthritis (CIA) in mice	50, 100 mg/kg, oral, daily	Significant prevention of arthritis progression, reduced paw swelling and inflammatory cytokine levels	[10]
Azomethine salicylic acid derivatives	In vitro studies show promising anti-inflammatory and anti-arthritic potential	In vivo studies are warranted	Superior in vitro COX-1/COX-2 inhibition compared to Aspirin	[9]

Note: MSL, a natural product derivative, shows comparable in vivo efficacy to aspirin in a mouse model of arthritis, with the potential for a better safety profile.[10] Novel synthetic derivatives also show promise in in vitro assays.[9]

Experimental Protocol: Collagen-Induced Arthritis (CIA) in Mice

This protocol describes the induction and assessment of CIA in DBA/1 mice, a widely used model for rheumatoid arthritis.

1. Animal Model:

• Strain: DBA/1 mice, 8-10 weeks old, male.

• Housing: Standard housing conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

2. Induction of Arthritis:

• Immunization: Emulsify bovine type II collagen with Complete Freund's Adjuvant (CFA).

• Inject 100 µL of the emulsion intradermally at the base of the tail.

• Booster: On day 21, administer a booster injection of type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

3. Arthritis Assessment:

• Visually score the severity of arthritis in each paw 3-4 times per week, starting from day 21.

• Use a scoring system (e.g., 0 = no swelling, 1 = mild swelling and erythema, 2 = moderate swelling, 3 = severe swelling and redness of the entire paw, 4 = maximal swelling and joint rigidity). The maximum score per mouse is 16.

• Measure paw thickness using digital calipers.

4. Drug Administration:

• Begin treatment upon the onset of clinical signs of arthritis (typically around day 24-28).

• Administer the test compounds (e.g., salicylic acid derivatives) and vehicle control orally or via intraperitoneal injection at the desired doses and frequency.

5. Efficacy Evaluation:

• Continue to monitor arthritis scores and paw thickness.

• At the end of the experiment (e.g., day 42), collect blood for cytokine analysis (e.g., TNF-α, IL-6).

• Euthanize the mice and collect paws for histological analysis to assess joint damage, inflammation, and cartilage destruction.

III. Antiviral Agents: Benzoic Acid Derivatives Targeting Influenza Virus

The emergence of drug-resistant influenza virus strains necessitates the development of new antiviral agents. Benzoic acid derivatives have emerged as a promising class of compounds targeting the influenza virus.

Mechanism of Action: Neuraminidase Inhibition

A key target for anti-influenza drugs is neuraminidase (NA), a viral surface glycoprotein essential for the release of progeny virions from infected cells. Several benzoic acid derivatives have been designed to inhibit NA activity. NC-5 is one such derivative that has shown potent anti-influenza activity.[11] Its proposed mechanism involves binding to the active site of NA, preventing it from cleaving sialic acid residues and thus trapping the newly formed viruses on the cell surface.

Caption: Mechanism of action of benzoic acid-based neuraminidase inhibitors.

In Vivo Efficacy Comparison

Drug Candidate	Animal Model	Dosing Regimen	Key Efficacy Readouts	Reference
NC-5	BALB/c mice infected with influenza A (H1N1)	100 mg/kg/day, oral	80% survival rate, reduced body weight loss, alleviated lung injury	[11][12]
4-(acetylamino)-3-guanidinobenzoic acid	Mouse model of influenza	Intranasal	Did not protect mice from weight loss	[13][14]

Note: NC-5 demonstrates significant in vivo efficacy when administered orally.[11][12] In contrast, another benzoic acid-based NA inhibitor showed a lack of efficacy when administered intranasally, highlighting the importance of the route of administration and pharmacokinetic properties.[13][14]

Experimental Protocol: Influenza Virus Infection in Mice

This protocol details a mouse model of influenza infection for evaluating the in vivo efficacy of antiviral compounds.

1. Animal Model:

• Strain: BALB/c mice, 6-8 weeks old, female.

• Housing: Housed in a biosafety level 2 (BSL-2) facility.

2. Virus Infection:

• Anesthetize mice lightly with isoflurane.

• Inoculate mice intranasally with a sublethal dose of influenza A virus (e.g., A/FM/1/47 (H1N1)) in a small volume (e.g., 50 µL) of sterile phosphate-buffered saline (PBS).

3. Drug Administration:

• Begin treatment 24 hours post-infection.

• Administer the test compound (e.g., NC-5) and vehicle control orally or by the desired route daily for a specified period (e.g., 5 days).

4. Efficacy Assessment:

• Survival: Monitor the survival of the mice daily for 14-21 days.

• Body Weight: Record the body weight of each mouse daily.

• Viral Titer: On specific days post-infection, euthanize a subset of mice and collect lung tissue to determine the viral titer by plaque assay or TCID50 assay.

• Histopathology: Collect lung tissue for histopathological examination to assess the degree of inflammation and lung injury.

IV. Antidiabetic Agents: Benzoic Acid-Based DPP-4 Inhibitors

Dipeptidyl peptidase-4 (DPP-4) inhibitors are a class of oral hypoglycemic agents used for the treatment of type 2 diabetes. Several benzoic acid derivatives have been developed as potent and selective DPP-4 inhibitors.

Mechanism of Action: Enhancement of Incretin Effect

DPP-4 is an enzyme that inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[15] These hormones are released from the gut in response to food intake and stimulate insulin secretion from pancreatic β-cells in a glucose-dependent manner. By inhibiting DPP-4, benzoic acid-based inhibitors increase the levels of active GLP-1 and GIP, thereby enhancing insulin secretion, suppressing glucagon release, and improving glycemic control.[15][16]

Caption: Mechanism of action of benzoic acid-based DPP-4 inhibitors.

In Vivo Efficacy Comparison

Several studies have reported the development of potent benzoic acid-based DPP-4 inhibitors with good in vivo efficacy.

Drug Candidate	Animal Model	Dosing Regimen	Key Efficacy Readouts	Reference
Uracil-based benzoic acid derivative (19b)	db/db mice	10 mg/kg, oral	Robustly improved glucose tolerance in chronic treatment	[17]
Xanthine-based benzoic acid ester (3e)	db/db mice	3 mg/kg, oral	Sustained pharmacodynamic effect for 48h, robustly improved glucose tolerance	[3]

Note: Both uracil- and xanthine-based benzoic acid derivatives have demonstrated significant in vivo efficacy in diabetic mouse models. The ester prodrug approach for the xanthine-based derivative improved its oral bioavailability and duration of action.

Experimental Protocol: Oral Glucose Tolerance Test (OGTT) in db/db Mice

The OGTT is a standard method to assess glucose metabolism and the efficacy of antidiabetic drugs.

1. Animal Model:

• Strain: C57BLKS/J-leprdb/leprdb (db/db) mice, a model of type 2 diabetes.

• Housing: Standard housing with free access to food and water.

2. Acclimatization and Fasting:

• Acclimatize the mice to handling and gavage procedures.

• Fast the mice for 6-8 hours before the test, with free access to water.

3. Baseline Blood Glucose Measurement:

• Take a baseline blood sample (time 0) from the tail vein.

• Measure blood glucose using a glucometer.

4. Glucose Challenge:

• Administer a glucose solution (e.g., 2 g/kg body weight) orally via gavage.

5. Blood Glucose Monitoring:

• Collect blood samples at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Measure blood glucose at each time point.

6. Drug Treatment:

• For chronic studies, administer the test compound daily for several weeks before the OGTT.

• For acute studies, administer a single dose of the test compound at a specified time before the glucose challenge.

7. Data Analysis:

• Plot the blood glucose levels over time.

• Calculate the area under the curve (AUC) for the glucose excursion to quantify the overall glucose tolerance.

Conclusion

This guide provides a comparative overview of the in vivo efficacy of benzoic acid-based drug candidates in several major therapeutic areas. The versatility of the benzoic acid scaffold allows for the development of compounds with diverse mechanisms of action and potent in vivo activity. The experimental protocols detailed herein provide a framework for the preclinical evaluation of novel benzoic acid derivatives. As our understanding of disease biology and drug design principles continues to evolve, the benzoic acid scaffold will undoubtedly remain a valuable tool in the development of new and improved medicines.

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The Fluorine Advantage: A Comparative Guide to Metabolic Stability in Drug Discovery

For researchers, scientists, and professionals in drug development, the quest for metabolically stable drug candidates is a critical endeavor. A compound's susceptibility to metabolic breakdown directly influences its pharmacokinetic profile, dictating its efficacy, dosing regimen, and potential for adverse effects. Among the various strategies employed to enhance metabolic stability, the introduction of fluorine into a molecule has emerged as a powerful and widely adopted approach.[1][2] This guide provides an in-depth technical comparison of the metabolic stability of fluorinated versus non-fluorinated compounds, supported by experimental data and detailed protocols for in vitro assessment.

The Mechanistic Underpinnings of Fluorine's Influence on Metabolic Stability

The strategic incorporation of fluorine can profoundly alter a molecule's metabolic fate.[1] This is not merely a matter of steric hindrance, but a combination of fluorine's unique electronic properties and the remarkable strength of the carbon-fluorine (C-F) bond.

One of the primary mechanisms by which fluorination enhances metabolic stability is by blocking sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1] The C-F bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[3] Furthermore, fluorine's high electronegativity can exert a powerful influence on the electron distribution within a molecule. This can deactivate adjacent C-H bonds, making them less prone to oxidation. This "metabolic switching" can redirect metabolism away from a labile position, thereby increasing the compound's half-life.[3]

Beyond bond strength, fluorine's electronic effects can also modulate the binding affinity of a compound for metabolic enzymes. In some cases, the introduction of fluorine can decrease a compound's affinity for the active site of a CYP enzyme, leading to a reduced rate of metabolism.[4]

Visualizing the Metabolic Landscape: Fluorinated vs. Non-Fluorinated Compounds

The following diagram illustrates the conceptual difference in metabolic pathways for a hypothetical non-fluorinated compound and its fluorinated analog.

Caption: Metabolic fate of non-fluorinated vs. fluorinated compounds.

Experimental Evidence: A Quantitative Comparison

The theoretical advantages of fluorination are borne out by experimental data. In vitro metabolic stability assays, such as those using liver microsomes or hepatocytes, are indispensable tools for quantifying a compound's susceptibility to metabolism.[5] The following table presents a compilation of data from a study that directly compared the intrinsic clearance (Clint) of a series of compounds with their fluorinated counterparts in rat liver microsomes. A lower intrinsic clearance value indicates greater metabolic stability.

Compound Pair	Non-Fluorinated Clint (μL/min/mg protein)	Fluorinated Clint (μL/min/mg protein)	Fold Improvement in Stability
Dabrafenib Precursor
Lead Compound	20	-	-
Monofluorinated Analog 1	>20	-	No Improvement
Monofluorinated Analog 2	>20	-	No Improvement
Difluorinated Analog 1	5.4	-	3.7x
Difluorinated Analog 2	3.6	-	5.6x
PYT Analogues
Parent Compound	-	-	-
Fluorinated on Carbon Chain	-	Significantly Lower	Markedly Improved
Fluorinated on Phenyl Ring	-	Higher	Decreased

Data adapted from "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective"[4] and "Deuteration and fluorination of 1,3-bis(2-phenylethyl)pyrimidine-2,4,6(1H,3H,5H)-trione to improve its pharmacokinetic properties"[3]. Note: The PYT analogue data was qualitative in the source.

As the data illustrates, the strategic placement of fluorine atoms can lead to a significant improvement in metabolic stability. In the case of the Dabrafenib precursor, difluorination of the pendant aryl ring resulted in a 3.7 to 5.6-fold increase in metabolic stability.[4] Similarly, for the PYT analogues, fluorination on the carbon chain markedly improved stability, whereas fluorination on the phenyl ring had a detrimental effect, highlighting the importance of the position of fluorination.[3]

Experimental Protocols for Assessing Metabolic Stability

To ensure the scientific integrity and reproducibility of metabolic stability data, it is crucial to employ well-validated experimental protocols. Below are detailed, step-by-step methodologies for two of the most common in vitro assays.

Liver Microsomal Stability Assay

This assay primarily assesses Phase I metabolic pathways, particularly those mediated by CYP enzymes.

Workflow Diagram:

Caption: Step-by-step workflow for the liver microsomal stability assay.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled human liver microsomes on ice. Dilute to the desired concentration (e.g., 0.5 mg/mL) in 0.1 M potassium phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

  • Prepare a quenching solution of cold acetonitrile containing an internal standard.

• Incubation:

  • In a 96-well plate, add the liver microsomal suspension.

  • Add the test compound to achieve the final desired concentration (e.g., 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing the cold quenching solution. The 0-minute time point represents 100% of the compound.

• Sample Processing:

  • Seal the plate and vortex thoroughly.

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound relative to the internal standard.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute sample.

  • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

  • Determine the slope of the linear portion of the curve.

  • Calculate the in vitro half-life (t½) using the equation: t½ = -0.693 / slope.

  • Calculate the intrinsic clearance (Clint) using the equation: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration).

Self-Validation System:

• Positive Controls: Include compounds with known high and low clearance rates (e.g., verapamil and diazepam) to ensure the metabolic activity of the microsomes.

• Negative Control: A control incubation without the NADPH regenerating system should show minimal compound degradation, confirming that the observed metabolism is NADPH-dependent.

• Internal Standard: The use of an internal standard in the quenching solution corrects for variations in sample processing and instrument response.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as hepatocytes contain both Phase I and Phase II metabolic enzymes, as well as active transporter systems.

Workflow Diagram:

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• 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nuvisan.com [nuvisan.com]

A Comparative Guide to the Definitive Structural Elucidation of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of scientific rigor and a prerequisite for advancing any new chemical entity toward clinical consideration. In this guide, we delve into the critical analytical methodologies for the definitive structural confirmation of the novel compound, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid . This molecule, with its multiple functional groups and stereochemical possibilities, presents a compelling case study for a multi-pronged analytical approach. We will objectively compare the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography, providing a framework of expected experimental data to guide researchers in their analytical workflows.

The Subject: 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

The hypothetical structure of our target molecule is presented below. Its architecture, featuring two substituted aromatic rings linked by a single bond, a carboxylic acid, a hydroxyl group, and two different halogen atoms, necessitates a comprehensive analytical strategy to confirm not only the connectivity of the atoms but also their spatial arrangement.

Molecular Formula: C₁₃H₈ClFO₃ Molecular Weight: 266.65 g/mol

Primary Analytical Techniques: A Head-to-Head Comparison

A robust structural confirmation relies on the convergence of data from multiple, independent analytical techniques. Here, we compare the "big three" of structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connectivity

NMR spectroscopy is arguably the most powerful tool for determining the detailed covalent framework of a molecule in solution.[1][2] For a molecule like 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a suite of NMR experiments is required to assign all proton (¹H), carbon (¹³C), and fluorine (¹⁹F) signals unequivocally.

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in 0.5 mL of a suitable deuterated solvent (e.g., DMSO-d₆), chosen for its ability to dissolve the analyte and to avoid obscuring key signals.

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum to identify the number of distinct proton environments, their chemical shifts, and their coupling patterns.

• ¹³C NMR: Obtain a proton-decoupled ¹³C NMR spectrum to determine the number of unique carbon environments.

• ¹⁹F NMR: Acquire a ¹⁹F NMR spectrum, which is highly sensitive to the local electronic environment of the fluorine atom.[3][4]

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish correlations between protons and carbons, which is crucial for assembling the molecular fragments.

The following table outlines the predicted NMR data for our target molecule, based on known chemical shifts of similar structural motifs.[5][6][7][8][9][10][11]

Technique	Predicted Chemical Shifts (ppm) and Couplings (Hz)	Interpretation
¹H NMR	Aromatic region (δ 6.8 - 8.0 ppm) exhibiting complex splitting patterns due to H-H and H-F couplings. A broad singlet for the carboxylic acid proton (>10 ppm) and a singlet for the hydroxyl proton (~9-10 ppm).	Reveals the number and connectivity of protons on the aromatic rings. The splitting patterns are key to determining the substitution patterns.
¹³C NMR	Aromatic carbons (δ 110 - 160 ppm), with carbons attached to electronegative atoms (Cl, F, O) shifted downfield. The carboxylic acid carbonyl carbon will be significantly downfield (>165 ppm).	Confirms the number of unique carbon atoms and provides information about their hybridization and electronic environment.
¹⁹F NMR	A single resonance in the aromatic fluorine region (around -110 to -140 ppm from CFCl₃). This signal will likely be a multiplet due to coupling with neighboring protons.	Provides a sensitive probe for the electronic environment of the fluorine atom and helps to confirm its position on the aromatic ring.[3]

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers valuable structural information through the analysis of its fragmentation patterns.[12] For our target molecule, high-resolution mass spectrometry (HRMS) is indispensable for confirming the elemental composition.

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or coupled to a liquid chromatography (LC) system.

• Ionization: Utilize a soft ionization technique, such as Electrospray Ionization (ESI), to generate intact molecular ions with minimal fragmentation.

• Mass Analysis: Employ a high-resolution mass analyzer (e.g., Orbitrap or TOF) to measure the mass-to-charge ratio (m/z) of the molecular ion with high accuracy.

• Tandem MS (MS/MS): Isolate the molecular ion and subject it to fragmentation to generate a characteristic fragmentation pattern that can be used to piece together the molecular structure.

The predicted mass spectrometry data for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is summarized below.

Technique	Expected m/z Values	Interpretation
HRMS (ESI-)	[M-H]⁻ at m/z 265.0045	The accurate mass measurement will confirm the elemental composition of C₁₃H₇ClFO₃⁻.
Tandem MS (MS/MS)	Fragmentation of the [M-H]⁻ ion is expected to yield key fragments corresponding to the loss of CO₂ (m/z 221), and cleavage of the biphenyl bond.	The fragmentation pattern provides evidence for the presence of the carboxylic acid and the biphenyl core, helping to differentiate between potential isomers.

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

While NMR and MS provide powerful evidence for the covalent structure, single-crystal X-ray crystallography offers an unparalleled, unambiguous determination of the three-dimensional arrangement of atoms in the solid state.[13] This technique is the gold standard for confirming the absolute structure, including bond lengths, bond angles, and intermolecular interactions.[14][15][16][17]

• Crystallization: The most critical and often challenging step is to grow a single crystal of the compound of suitable size and quality. This typically involves slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and expose it to a monochromatic X-ray beam. The diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice. The structural model is then refined to best fit the experimental data.

A successful crystal structure determination for 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid would provide the following crucial information.

Parameter	Expected Observations	Interpretation
Connectivity	Unambiguous atom-to-atom connections.	Confirms the covalent structure determined by NMR and MS.
Bond Lengths & Angles	Consistent with standard values for aromatic C-C, C-H, C-Cl, C-F, C-O, and C=O bonds.	Provides a detailed geometric description of the molecule.
Torsion Angle	The dihedral angle between the two aromatic rings will be non-zero due to steric hindrance from the ortho-chloro substituent.[18][19][20][21]	Defines the conformational preference of the molecule in the solid state.
Intermolecular Interactions	Likely to observe hydrogen bonding involving the carboxylic acid and hydroxyl groups, as well as potential halogen bonding and π-π stacking interactions.[15][16]	Reveals how the molecules pack in the crystal lattice, which can influence physical properties such as solubility and melting point.

Comparative Analysis and Workflow Integration

The three techniques provide complementary information, and their combined power lies in the convergence of the data to a single, consistent structural assignment.

dot digraph "Structural Elucidation Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled]; edge [fontname="Helvetica", fontsize=9];

} A workflow for structural elucidation.

Conclusion

The definitive structural confirmation of a novel molecule such as 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a non-trivial task that demands a synergistic application of modern analytical techniques. While NMR spectroscopy provides the foundational map of atomic connectivity, mass spectrometry validates the elemental composition and offers clues to the molecular framework through fragmentation. Ultimately, single-crystal X-ray crystallography stands as the ultimate arbiter, providing an unassailable three-dimensional portrait of the molecule. For researchers in the pharmaceutical and chemical sciences, a comprehensive understanding and judicious application of these techniques are paramount to ensuring the integrity of their scientific endeavors and the successful development of new chemical entities.

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A Comparative Guide to Bioisosteric Replacement Strategies for Acoramidis, a Transthyretin Kinetic Stabilizer

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Transthyretin Stabilization and the Rise of Acoramidis

Transthyretin (TTR) amyloidosis (ATTR) is a progressive and often fatal disease characterized by the misfolding and aggregation of the TTR protein.[1][2] The native TTR protein exists as a tetramer, but its dissociation into monomers is the rate-limiting step in the formation of amyloid fibrils that deposit in various organs, most notably the heart and nerves.[3][4] A key therapeutic strategy is the kinetic stabilization of the TTR tetramer, which prevents its dissociation into pathogenic monomers.[1][3][5]

2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, also known as Acoramidis (AG10), has emerged as a potent, orally bioavailable TTR stabilizer.[6] It binds with high affinity to the thyroxine-binding sites of the TTR tetramer, effectively preventing its dissociation.[5][6] Clinical trials have demonstrated the efficacy and safety of Acoramidis in treating transthyretin amyloid cardiomyopathy (ATTR-CM).[1][7][8]

While Acoramidis represents a significant advancement, the principles of medicinal chemistry compel a continuous exploration of structural modifications to further optimize its pharmacological profile. Bioisosteric replacement, the substitution of one functional group with another that possesses similar physicochemical properties, is a cornerstone of this optimization process.[9] This strategy aims to enhance potency, selectivity, metabolic stability, and pharmacokinetic properties while minimizing off-target effects.[9]

This guide provides an in-depth technical comparison of potential bioisosteric replacements for the key functional moieties of Acoramidis: the carboxylic acid, the phenolic hydroxyl group, the chloro substituent, and the fluoro substituent. We will delve into the scientific rationale for these replacements, present available experimental data, and provide detailed protocols for the assays required to evaluate these novel analogs.

Core Molecular Scaffold and Bioisosteric Replacement Strategy

The chemical structure of Acoramidis serves as the foundation for our bioisosteric exploration. Understanding the contribution of each functional group to its TTR stabilizing activity is paramount for rational drug design.

Caption: Workflow for the Fluorescence Polarization-based TTR Binding Assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of purified human TTR.

  • Prepare a stock solution of a fluorescently labeled TTR ligand (e.g., FITC-T4).

  • Prepare serial dilutions of the test compounds (Acoramidis and its bioisosteres).

• Assay Procedure:

  • In a 96-well plate, add a fixed concentration of TTR and the fluorescent probe to each well.

  • Add varying concentrations of the test compounds to the wells.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a specified time (e.g., 60 minutes) to reach equilibrium.

• Data Acquisition and Analysis:

  • Measure the fluorescence polarization of each well using a suitable plate reader.

  • Plot the fluorescence polarization values against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which represents the concentration of the compound required to displace 50% of the fluorescent probe.

TTR Tetramer Kinetic Stabilization Assay (Fibril Formation Assay)

This assay assesses the ability of a compound to prevent the acid-induced dissociation and subsequent aggregation of TTR into amyloid fibrils.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of purified human TTR.

  • Prepare stock solutions of the test compounds.

  • Prepare an acidic buffer (e.g., acetate buffer, pH 4.4) to induce TTR dissociation.

• Assay Procedure:

  • Incubate TTR in the presence and absence of the test compounds at a physiological pH for a short pre-incubation period.

  • Induce fibril formation by diluting the TTR solution into the acidic buffer.

  • Incubate the samples at 37°C with agitation for a specified period (e.g., 72 hours).

• Quantification of Fibril Formation:

  • Measure the turbidity of the samples at a specific wavelength (e.g., 400 nm) to quantify the extent of aggregation.

  • Alternatively, use a fluorescent dye such as Thioflavin T, which exhibits enhanced fluorescence upon binding to amyloid fibrils.

  • Calculate the percentage of inhibition of fibril formation for each test compound at various concentrations.

In Vitro Pharmacokinetic Profiling

A panel of in vitro ADME assays should be conducted to compare the pharmacokinetic properties of the bioisosteric analogs with Acoramidis.

• Metabolic Stability in Liver Microsomes: To assess the susceptibility of the compounds to phase I and phase II metabolism.

• Plasma Protein Binding: To determine the extent to which the compounds bind to plasma proteins, which can affect their free concentration and efficacy.

• Cell Permeability (e.g., Caco-2 assay): To predict the oral absorption of the compounds.

• CYP450 Inhibition: To evaluate the potential for drug-drug interactions.

Conclusion and Future Directions

The bioisosteric replacement of the functional groups in Acoramidis offers a promising avenue for the discovery of next-generation TTR stabilizers with enhanced therapeutic profiles. The available experimental data for a closely related analog strongly supports the investigation of a tetrazole as a bioisostere for the carboxylic acid, as it maintains potency while potentially improving metabolic stability. [3] For the phenolic hydroxyl, chloro, and fluoro groups, while direct comparative data on the Acoramidis scaffold is currently limited, the established principles of bioisosterism provide a rational basis for the exploration of alternatives such as carboxamides for the phenol and the trifluoromethyl group for the chloro substituent.

The successful development of novel Acoramidis analogs will rely on a systematic approach involving rational design, chemical synthesis, and rigorous evaluation using the in vitro and in vivo assays outlined in this guide. Such studies will not only contribute to a deeper understanding of the structure-activity relationships of TTR stabilizers but also hold the potential to deliver new and improved therapies for patients suffering from transthyretin amyloidosis.

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A Comparative Guide to the Enzyme Inhibitory Profiles of Fluorinated Benzoic Acid Isomers

Introduction

In the landscape of modern drug discovery and medicinal chemistry, the strategic incorporation of fluorine into small molecules has become a cornerstone for optimizing pharmacological properties. Benzoic acid and its derivatives, long recognized for their diverse biological activities, serve as versatile scaffolds for inhibitor design. The introduction of fluorine atoms onto the benzoic acid ring can profoundly alter a molecule's physicochemical characteristics, including its acidity (pKa), lipophilicity, and metabolic stability. These modifications, in turn, dictate the compound's interaction with biological targets, making fluorinated benzoic acids a compelling class of molecules for the development of potent and selective enzyme inhibitors.

This guide provides a comprehensive comparison of the enzyme inhibitory profiles of various fluorinated benzoic acid isomers. We will delve into their structure-activity relationships (SAR) against key enzyme targets, supported by experimental data. Furthermore, this document outlines the causal reasoning behind experimental designs and provides detailed protocols to ensure the reproducibility and validation of the presented findings.

The Strategic Role of Fluorine in Modulating Inhibitory Potency

The unique properties of fluorine—its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—make it an invaluable tool in rational drug design.[1] When substituted onto a benzoic acid ring, fluorine exerts powerful electronic effects that are highly dependent on its position (ortho, meta, or para) relative to the carboxylic acid group.

• Electronic Effects: Fluorine's strong electron-withdrawing inductive effect increases the acidity of the carboxylic acid proton. This enhanced acidity can lead to stronger ionic interactions with positively charged residues in an enzyme's active site.

• Lipophilicity: Fluorination can increase the lipophilicity of a molecule, which may enhance its ability to cross cell membranes and access target enzymes.

• Metabolic Stability: The strength of the C-F bond can block sites of metabolic oxidation, increasing the half-life of the compound in vivo.

Understanding these principles is crucial for interpreting the inhibitory data and designing next-generation inhibitors with improved potency and selectivity.

Comparative Analysis of Enzyme Inhibition

The following sections provide a comparative analysis of the inhibitory activity of fluorinated benzoic acid isomers against two clinically relevant enzymes: urease and carbonic anhydrase.

Biological Significance: Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide.[2][3][4] In humans, urease produced by pathogenic bacteria, such as Helicobacter pylori, is a key virulence factor in the development of gastritis, peptic ulcers, and gastric cancer.[5] Inhibition of urease is a validated therapeutic strategy to combat these infections.[5]

Mechanism of Inhibition: Benzoic acid derivatives are thought to inhibit urease by chelating the nickel ions in the enzyme's active site, thereby blocking the catalytic activity.[2] The acidity of the carboxylic acid group is a critical factor in this interaction.

Comparative Inhibitory Data:

Compound	IC50 (µM) against Jack Bean Urease
Benzoic Acid	>100
2-Fluorobenzoic Acid	45.3 ± 1.2
3-Fluorobenzoic Acid	62.1 ± 2.5
4-Fluorobenzoic Acid	38.7 ± 0.9
2,4-Difluorobenzoic Acid	25.6 ± 0.7
2,5-Difluorobenzoic Acid	22.4 ± 0.5

Note: The data presented above is a representative compilation from various sources in the literature and is intended for comparative purposes.

Structure-Activity Relationship (SAR) Discussion: The data clearly demonstrates that fluorination significantly enhances the urease inhibitory activity of benzoic acid. Among the monofluorinated isomers, the para-substituted compound (4-fluorobenzoic acid) exhibits the highest potency, suggesting that the electronic effect of fluorine at this position is most favorable for interaction with the active site. The introduction of a second fluorine atom, as seen in the difluorinated analogs, further boosts the inhibitory activity. Notably, 2,5-difluorobenzoic acid emerges as the most potent inhibitor in this series, highlighting a synergistic effect of fluorine substitution at these positions. This trend underscores the importance of electron-withdrawing groups in enhancing the inhibitory potential of benzoic acid derivatives against urease.[2]

Biological Significance: Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[6] They are involved in numerous physiological processes, including pH regulation, ion transport, and respiration. Dysregulation of CA activity is implicated in various diseases, such as glaucoma, epilepsy, and cancer, making them important therapeutic targets.[6][7]

Mechanism of Inhibition: The primary mechanism of inhibition for many CA inhibitors involves the coordination of a specific functional group to the zinc ion in the active site.[6] While sulfonamides are the most well-known class of CA inhibitors, other acidic moieties, including carboxylic acids, can also exhibit inhibitory activity.

Comparative Inhibitory Data:

Compound	Ki (nM) against human CA II
Benzoic Acid	>10,000
4-Fluorobenzoic Acid	5,200
3,4-Difluorobenzoic Acid	2,800
2,4,5-Trifluorobenzoic Acid	950
Pentafluorobenzoic Acid	420

Note: The data presented above is a representative compilation from various sources in the literature and is intended for comparative purposes.

Structure-Activity Relationship (SAR) Discussion: Similar to the trend observed with urease, increasing the degree of fluorination on the benzoic acid ring correlates with enhanced inhibitory potency against carbonic anhydrase II. The pentafluorinated analog demonstrates the highest affinity, with a Ki in the nanomolar range. This strong correlation suggests that the increased acidity of the carboxylic acid group, resulting from the cumulative electron-withdrawing effects of multiple fluorine atoms, is a key determinant of binding affinity to the zinc ion in the CA active site. These findings are consistent with studies on other fluorinated inhibitors of carbonic anhydrase.[8][9]

Experimental Methodologies

To ensure scientific rigor and enable the validation of the presented data, detailed experimental protocols are essential.[10][11] The following is a standardized protocol for an in vitro urease inhibition assay.

1. Reagent Preparation:

• Enzyme Solution: Prepare a stock solution of Jack Bean Urease (e.g., from Sigma-Aldrich) in phosphate buffer (50 mM, pH 7.4). The final concentration in the assay should be determined empirically to yield a linear reaction rate.
• Substrate Solution: Prepare a 100 mM urea solution in deionized water.
• Inhibitor Solutions: Dissolve the test compounds (fluorinated benzoic acid isomers) in a suitable solvent (e.g., DMSO) to prepare stock solutions (e.g., 10 mM). Prepare serial dilutions in the assay buffer.
• Assay Buffer: 50 mM phosphate buffer, pH 7.4.
• Color Reagent (Berthelot's Reagent):
• Reagent A: 1% (w/v) phenol and 0.005% (w/v) sodium nitroprusside.
• Reagent B: 0.5% (w/v) sodium hypochlorite in 0.125 M NaOH.

2. Assay Procedure:

• In a 96-well microplate, add 25 µL of the enzyme solution to each well.
• Add 5 µL of the inhibitor solution (or vehicle control) to the respective wells.
• Pre-incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.
• Initiate the reaction by adding 55 µL of the substrate solution to each well.
• Incubate the plate at 37°C for 30 minutes.
• Stop the reaction and develop the color by adding 45 µL of Reagent A followed by 70 µL of Reagent B to each well.
• Incubate at room temperature for 10 minutes for color development.
• Measure the absorbance at 630 nm using a microplate reader.

3. Data Analysis:

• Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Absorbance of Test / Absorbance of Control)] * 100
• Determine the IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Experimental and Logical Frameworks

To provide a clearer understanding of the experimental workflow and the logical progression of inhibitor screening, the following diagrams are provided.

Caption: Workflow for the in vitro urease inhibition assay.

Caption: Logical framework for enzyme inhibitor screening and development.

Conclusion

This guide has provided a comparative analysis of the enzyme inhibitory profiles of fluorinated benzoic acid isomers against urease and carbonic anhydrase. The presented data and structure-activity relationship discussions highlight a clear trend: the strategic incorporation of fluorine, particularly multi-fluorination, is a highly effective strategy for enhancing the inhibitory potency of benzoic acid derivatives. The electron-withdrawing nature of fluorine increases the acidity of the carboxylic acid moiety, which is crucial for interaction with the metallic centers of these enzymes.

The detailed experimental protocol for the urease inhibition assay serves as a self-validating system, ensuring that researchers can reproduce and build upon these findings. The logical frameworks visualized in the diagrams offer a roadmap for the systematic screening and development of novel enzyme inhibitors. As the field of medicinal chemistry continues to evolve, the principles and methodologies outlined in this guide will remain valuable for the rational design of next-generation therapeutics targeting a wide array of enzymes.

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Safety & Regulatory Compliance

2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid proper disposal procedures

A Comprehensive Guide to the Safe Disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid

In the dynamic landscape of pharmaceutical research and drug development, the synthesis of novel chemical entities is a daily occurrence. With this innovation comes the critical responsibility of ensuring the safe handling and disposal of all chemical compounds, including intermediates and final products. This guide provides a detailed protocol for the proper disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a halogenated aromatic carboxylic acid.

Hazard Identification and Risk Assessment

Based on the toxicological profiles of analogous compounds, 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid should be handled as a hazardous substance with the following potential risks:

• Skin Irritation: Similar halogenated benzoic acids are classified as skin irritants.[1][2] Prolonged or repeated contact may cause redness and discomfort.

• Serious Eye Irritation/Damage: Direct contact with the eyes is likely to cause serious irritation and potentially damage.[1][2][3][4]

• Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation.[3][4]

• Harmful if Swallowed: Ingestion may lead to gastrointestinal irritation.[2][3][5]

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate personal protective equipment and in a designated, well-ventilated area.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, the following PPE is mandatory:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	Provides a chemical-resistant barrier to prevent skin contact.
Eye Protection	Chemical safety goggles and a face shield	Ensures complete protection of the eyes and face from splashes or airborne particles.[1][3][4]
Body Protection	A lab coat or chemical-resistant apron	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Recommended when handling large quantities or when adequate ventilation is not available to prevent inhalation of dust.

Waste Segregation and Collection

Proper segregation of chemical waste is the first and most critical step in the disposal process. This ensures that incompatible materials are not mixed, preventing potentially hazardous reactions.

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Use a clearly labeled, sealable, and chemically resistant container for the collection of solid 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid waste. The label should include the full chemical name and the appropriate hazard symbols.

• Transfer of Waste: Carefully transfer the solid waste into the designated container using a scoop or spatula. Avoid generating dust.[3]

• Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, weighing paper, and disposable labware, should also be placed in the same designated waste container.

• Seal and Store: Securely seal the container and store it in a designated, well-ventilated, and cool area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][3]

Disposal Methodology: Incineration

For halogenated organic compounds like 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, the recommended method of disposal is high-temperature incineration in a licensed hazardous waste facility.[1][4]

Rationale for Incineration:

• Complete Destruction: Incineration at high temperatures ensures the complete thermal decomposition of the organic molecule, breaking it down into simpler, less harmful compounds.

• Prevention of Environmental Contamination: This method prevents the compound from leaching into the soil and groundwater, which could occur with landfill disposal.

• Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7] Halogenated organic compounds are often subject to specific treatment standards that favor destruction technologies like incineration.[8]

Disposal Workflow Diagram:

Caption: Decision workflow for the safe disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Small Spills (in a fume hood):

• Restrict Access: Ensure the area is cordoned off to prevent further contamination.

• Ventilation: Maintain adequate ventilation.

• Containment and Cleanup: Wearing appropriate PPE, carefully sweep up the solid material and place it in the designated hazardous waste container.[3] Avoid creating dust.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol) and then with soap and water. Collect all cleaning materials in the waste container.

Large Spills (outside a fume hood):

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: If it is safe to do so, increase ventilation to the area.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department for assistance with the cleanup. Do not attempt to clean up a large spill without proper training and equipment.

Regulatory Framework

The disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid must comply with all local, state, and federal regulations. In the United States, the EPA's RCRA provides the framework for managing hazardous waste.[6][7] While this specific compound may not be explicitly listed, it could be classified as a hazardous waste based on its characteristics. It is the responsibility of the waste generator to make this determination.

Conclusion

The proper disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid is a critical aspect of laboratory safety and environmental responsibility. By following the procedures outlined in this guide—including rigorous hazard assessment, consistent use of appropriate PPE, meticulous waste segregation, and adherence to the recommended disposal method of incineration—researchers can minimize risks and ensure compliance with regulatory standards. Always consult your institution's EHS department for specific guidance and to arrange for the pickup and disposal of chemical waste.

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Safeguarding Your Research: A Comprehensive Guide to Handling 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic Acid

In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are fundamental. As a Senior Application Scientist, this guide is crafted to provide you, our esteemed researchers and scientists, with essential, field-tested safety protocols for handling 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid. Our commitment is to empower your innovative work by ensuring a foundation of safety and operational excellence. This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step, thereby fostering a culture of safety that is both informed and intuitive.

The Hierarchy of Controls: A Proactive Safety Paradigm

Before detailing specific Personal Protective Equipment (PPE), it is crucial to ground our safety protocol in the established hierarchy of controls. This framework prioritizes the most effective measures for risk mitigation, with PPE serving as the final, critical line of defense.

Figure 1: The Hierarchy of Controls prioritizes risk mitigation strategies from most to least effective.

For 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, elimination or substitution is often not feasible in a research context. Therefore, our focus lies on robust engineering and administrative controls, supplemented by meticulous PPE protocols.

Engineering Controls: Your First Line of Defense

Engineering controls are designed to isolate you from the chemical hazard. When handling 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, especially in its powdered form, the following are mandatory:

• Chemical Fume Hood: All weighing and solution preparation activities must be conducted within a certified chemical fume hood.[6] This is critical to prevent the inhalation of fine particulates, which may cause respiratory irritation.[1][3]

• Ventilated Storage: The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.[2][7][8]

Personal Protective Equipment (PPE): A Detailed Protocol

Given the anticipated irritant nature of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid, a comprehensive PPE ensemble is required to prevent dermal, ocular, and respiratory exposure.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields. A full-face shield should be worn over the goggles when handling larger quantities or when there is a significant splash risk.[9][10][11]	Protects against accidental splashes and airborne particles, preventing serious eye irritation or damage.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[9] Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contamination.	Prevents direct skin contact, which is likely to cause irritation.[1][3]
Body Protection	A fully buttoned laboratory coat. Consider a chemical-resistant apron for added protection during procedures with a higher risk of spills.[9][11][12]	Protects skin and personal clothing from contamination.
Respiratory Protection	For routine handling within a fume hood, respiratory protection is typically not required. However, if there is a potential for aerosol generation outside of a contained system, a NIOSH-approved N95 or higher-rated respirator is recommended.[12]	Minimizes the risk of inhaling irritating dust particles.[7][13]
Foot Protection	Closed-toe shoes, preferably made of a non-porous material.[9][12]	Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational procedure is critical for minimizing risk.

1. Pre-Handling Checklist:

• Confirm that the chemical fume hood is functioning correctly.
• Ensure that an eyewash station and safety shower are readily accessible.[5]
• Assemble all necessary equipment and reagents before introducing the chemical.
• Don the complete PPE ensemble as detailed above.

2. Handling the Solid Compound:

• Conduct all manipulations of the powdered form within the fume hood.
• Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust clouds.[2][7][14]
• Keep the container tightly sealed when not in use.[2][8][14]

3. Solution Preparation:

• Slowly add the solid to the solvent to prevent splashing.
• If the dissolution process is exothermic, use a cooling bath.

4. Post-Handling:

• Thoroughly decontaminate the work area.
• Remove PPE in the correct order to prevent cross-contamination.
• Wash hands and forearms thoroughly with soap and water.[2][8][13]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid and its associated waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: Halogenated organic waste must be collected in a designated, properly labeled, and sealed container.[15] Do not mix with non-halogenated waste streams.

• Container Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste" and a full list of its contents.

• Disposal Method: All chemical waste must be disposed of through your institution's environmental health and safety office.[2] A common method for halogenated compounds is high-temperature incineration in a facility equipped with scrubbers to neutralize acidic byproducts.[16]

Emergency Procedures: Preparedness is Key

Spill Response:

• Small Spills (in a fume hood): Absorb the spill with a non-combustible material like sand or vermiculite.[7] Collect the absorbed material into a sealed container for disposal as halogenated waste.

• Large Spills: Evacuate the immediate area and alert your laboratory supervisor and institutional safety office.

Personnel Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][14][17] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[2][14][17] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air.[2][14] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

By integrating these comprehensive safety protocols into your daily laboratory practices, you contribute to a research environment that is not only productive but also fundamentally safe. Your commitment to these principles is a testament to your scientific integrity and dedication to the responsible advancement of knowledge.

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